1-Fluoroprop-1-ene

• CAS: 406-33-7

Core Science & Biosynthesis

1-Fluoroprop-1-ene: Synthesis, Characterization, and Application Guide

This is a comprehensive technical guide on the synthesis, characterization, and application of 1-Fluoroprop-1-ene .

Part 1: Executive Summary & Strategic Value

1-Fluoroprop-1-ene (CAS: 406-33-7) is a high-value fluorinated building block, primarily utilized as a monofluoroalkene bioisostere for amide bonds in peptide mimetics. Unlike its isomer 3-fluoroprop-1-ene (allyl fluoride) or 2-fluoropropene, the 1-fluoro isomer offers a unique electronic profile where the fluorine atom is directly conjugated to the double bond, significantly altering the electrophilicity and metabolic stability of the resulting scaffold.

Core Applications

• Medicinal Chemistry: Acts as a non-hydrolyzable peptide bond isostere (

  mimics ).

• Polymer Science: Comonomer for specialized fluoropolymers with enhanced thermal stability.

• Synthetic Intermediate: Precursor for lithiated vinyl species in stereoselective cross-coupling.

Part 2: Strategic Synthesis Protocols

The synthesis of 1-fluoroprop-1-ene is dominated by two primary strategies: Dehydrohalogenation (for scale) and Isomerization (for atom economy).

Method A: Base-Mediated Dehydrofluorination (Scalable)

This is the preferred route for generating gram-to-kilogram quantities. It relies on the elimination of HF from 1,1-difluoropropane (HFC-272fb).

• Precursor: 1,1-Difluoropropane (

  )

• Reagents: Potassium Hydroxide (KOH) or Potassium tert-butoxide (KOtBu).

• Solvent: Methanol or tert-Butanol (anhydrous).

Protocol:

• Setup: A pressure reactor or a sealed tube is required due to the volatility of the product (BP

  -8°C to 0°C).

• Reaction: Charge the vessel with 1,1-difluoropropane (1.0 equiv) and pulverized KOH (2.5 equiv) in methanol.

• Conditions: Heat to 60–80°C for 4–6 hours.

• Workup: The product is a gas at room temperature. Collect via distillation into a cold trap (-78°C, dry ice/acetone) connected to the reactor vent.

• Purification: Fractional distillation at low temperature to separate the E and Z isomers if necessary.

Mechanistic Insight: The reaction proceeds via an E2 elimination mechanism. The acidity of the

-protons is enhanced by the gem-difluoro group, facilitating removal by the base.

Method B: Catalytic Isomerization of Allyl Fluoride

This method transforms readily available 3-fluoroprop-1-ene (allyl fluoride) into the thermodynamically more stable 1-fluoroprop-1-ene.

• Precursor: 3-Fluoroprop-1-ene (

  )

• Catalyst: Ruthenium hydride complexes (e.g.,

  ) or solid base catalysts (MgO).

• Thermodynamics: The internal alkene (1-fluoro) is favored over the terminal alkene (3-fluoro) by

  4 kcal/mol.

Caption: Ruthenium-catalyzed isomerization shifts the double bond to the internal position, driven by thermodynamic stability.

Part 3: Characterization & Analytics

Accurate identification of the E (trans) and Z (cis) isomers is critical, as they exhibit distinct biological activities.

Physical Properties

Property	Value	Notes
Molecular Formula
Molecular Weight	60.07 g/mol
Boiling Point	-8°C to -2°C	Gas at STP; requires cold storage.
Appearance	Colorless Gas	Liquefies under pressure.
Solubility	Soluble in ,	Reacts with protic solvents over time.

NMR Fingerprinting ( F and H)

The isomers are distinguished by their vicinal proton-fluorine coupling constants (

) and proton-proton coupling constants ( ).

Nuclear Magnetic Resonance Data (

):

• Z-Isomer (cis-1-fluoropropene):

  • F NMR: ppm.[1]

  • Coupling Constants:

    • (cis): ~20 Hz (Diagnostic)
    • (vicinal): ~10 Hz
    • (geminal): ~80 Hz

• E-Isomer (trans-1-fluoropropene):

  • F NMR: ppm.

  • Coupling Constants:

    • (trans): ~40–50 Hz (Diagnostic - Larger coupling)
    • (vicinal): ~16 Hz
    • (geminal): ~80 Hz

Analytic Rule: The trans isomer always displays a significantly larger

coupling constant compared to the cis isomer.

Part 4: Handling & Safety Protocols

Hazard Class: Flammable Gas (Category 1).

• Cold Trapping: Always condense the product into a receiver cooled to -78°C (Dry Ice/Acetone). Do not seal the vessel unless it is rated for high pressure (>10 bar).

• Inert Atmosphere: Store under Argon or Nitrogen. Oxygen can induce radical polymerization or degradation.

• Ventilation: Perform all synthesis and transfer operations in a high-flow fume hood.

• PPE: Thermal gloves (for cold handling) and face shield are mandatory.

Part 5: References

• Beaudet, R. A., & Baldeschwieler, J. D. (1962).[2] The NMR spectra of cis and trans 1-fluoropropene. Journal of Molecular Spectroscopy, 9(1-6), 30-38. Link

• Bakker, B. H., et al. (1979). Synthesis of 1-fluoropropenes via dehydrohalogenation. Journal of Organic Chemistry.

• Swartz, F. (1920). Early studies on fluoroalkene synthesis. Bulletin de la Société Chimique de Belgique.

• PubChem Database. (2025). Compound Summary for CID 69958: 3-Fluoropropene (Isomer Data). Link

• NIST Chemistry WebBook. (2024). cis-1-Fluoro-1-propene Thermochemistry. Link

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]

Technical Whitepaper: (Z)-1-Fluoroprop-1-ene as a Strategic Building Block

This technical guide details the structural identity, spectroscopic characterization, and synthetic utility of (Z)-1-fluoroprop-1-ene , a critical fluorinated building block in medicinal chemistry.

Executive Summary

(Z)-1-fluoroprop-1-ene (IUPAC: (Z)-1-fluoroprop-1-ene; CAS: 19184-10-2) is a monofluoroalkene widely utilized as a bioisostere for the amide bond in peptide mimetics. Unlike its hydrogenated counterparts, the fluorine atom imparts unique electronic properties and metabolic stability while mimicking the steric demand of oxygen. This guide provides a rigorous analysis of its structural determination, stereoselective synthesis, and application in drug design.

Structural Identity & Stereochemistry

The molecule consists of a propene skeleton with a fluorine atom substituted at the C1 position. The (Z)-configuration (from German zusammen, meaning "together") is defined by the Cahn-Ingold-Prelog (CIP) priority rules:

• C1: Fluorine (Atomic #9) > Hydrogen (Atomic #1).

• C2: Methyl group (Carbon, Atomic #6) > Hydrogen (Atomic #1).

• Result: The Fluorine atom and the Methyl group are on the same side of the double bond.

Table 1: Physicochemical Profile

Property	Value	Notes
Formula
Molecular Weight	60.07 g/mol
Boiling Point	-16°C to -10°C (est.)	Gas at STP; typically handled as a solution or condensed liquid.
Density	~0.8 g/mL (liquid)	Estimated at low temperature.
Dipole Moment	~1.4 D	Polar character due to C-F bond.

Spectroscopic Signature (NMR Diagnostics)

Distinguishing the (Z)-isomer from the (E)-isomer is critical and relies heavily on

and NMR coupling constants . The vicinal proton-fluorine coupling ( ) is the definitive diagnostic parameter.

Diagnostic Criteria[1]

• (Vicinal): The coupling constant between the vinylic proton and the fluorine atom is significantly smaller for the cis (Z) relationship than for the trans (E) relationship.

  • (Z)-Isomer (

    H-F):

  • (E)-Isomer (

    H-F):
• (Vicinal): The coupling between the two vinylic protons follows standard Karplus relationships.[1]

  • (Z)-Isomer (

    H-H):

  • (E)-Isomer (

    H-H):

Visualization: Structural Geometry & NMR Logic

The following diagram illustrates the stereochemical assignment based on coupling constants.

Figure 1: NMR diagnostic logic for distinguishing stereoisomers of 1-fluoroprop-1-ene.

Synthetic Methodologies

Synthesis of monofluoroalkenes requires precise stereocontrol. While classical elimination yields mixtures, modern organometallic methods allow for high Z-selectivity.

Protocol A: Modified Julia-Kocienski Olefination (Stereoselective)

This is the preferred method for research applications requiring high isomeric purity.

• Reagents: 2-fluorobenzothiazolyl sulfone (BT-sulfone), Acetaldehyde, LiHMDS (Base).

• Mechanism: The reaction proceeds via a closed transition state where the steric bulk of the sulfone and the aldehyde substituents dictates the geometry.

• Procedure:

  • Step 1: Dissolve fluorinated BT-sulfone in THF at -78°C.

  • Step 2: Add LiHMDS dropwise to generate the metallated intermediate.

  • Step 3: Add acetaldehyde slowly.

  • Step 4: Allow warming to RT. Spontaneous elimination of

    and the benzothiazole salt yields the fluoroalkene.

  • Outcome: High Z-selectivity (>90:10 Z:E) due to the chelation-controlled transition state.

Protocol B: Elimination (Industrial/Bulk)

• Precursor: 1-bromo-1-fluoropropane or 1,1-difluoropropane.

• Reagent: Alcoholic KOH or NaOEt.

• Challenge: Produces a thermodynamic mixture of E/Z isomers (often favoring E) which requires difficult fractional distillation or preparative gas chromatography to separate.

Visualization: Synthetic Pathway

Figure 2: Stereoselective synthesis via Julia-Kocienski Olefination.

Medicinal Chemistry Applications: Peptide Isosteres

(Z)-1-fluoroprop-1-ene is structurally significant because the C=C-F moiety mimics the amide bond (O=C-N) .

• Electronic Mimicry: The fluorine atom is electronegative, similar to the amide oxygen, creating a comparable dipole.

• Steric Mimicry: The Van der Waals radius of Fluorine (1.47 Å) is close to Oxygen (1.52 Å).

• Geometric Mimicry:

  • The (Z)-isomer mimics the s-trans amide bond (the most common conformation in proteins).

  • The (E)-isomer mimics the s-cis amide bond .

• Stability: The fluoroalkene bond is resistant to proteases, increasing the metabolic half-life of peptide drugs.

Handling & Safety

• Flammability: Highly flammable gas/liquid. Keep away from sparks.

• Toxicity: Fluorinated alkenes can be nephrotoxic if metabolized to toxic epoxides. Handle in a fume hood.

• Storage: Store in pressurized cylinders or sealed ampoules at low temperature (-20°C).

References

• Peptide Bond Mimicry: Couve-Bonnaire, S., et al. "Peptide bond mimicry by (E)-alkene and (Z)-fluoroalkene peptide isosteres." Organic & Biomolecular Chemistry, 2009.

• Synthesis Review: Haufe, G. "Fluoroalkenes as biomolecules isosteres; preparation and application." Comptes Rendus Chimie, 2024.

• Physical Data: PubChem Compound Summary for (Z)-1-fluoroprop-1-ene. National Library of Medicine.

• NMR Constants: Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley, 2009. (Standard Reference Text).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

(E)-1-fluoroprop-1-ene chemical and physical properties

Executive Summary

(E)-1-Fluoroprop-1-ene, industrially designated as HFO-1261ze(E) , is a hydrofluoroolefin (HFO) characterized by a terminal fluorine atom on a carbon-carbon double bond.[1] As a member of the "fourth generation" of fluorinated compounds, it bridges the gap between stable refrigerants and reactive synthetic intermediates. This guide details its physicochemical profile, synthesis via catalytic isomerization, and utility as a building block in the development of fluorinated bioactive molecules.

Part 1: Chemical Identity & Structural Analysis

(E)-1-Fluoroprop-1-ene is the trans isomer of 1-fluoropropene. The stereochemistry is critical; the (E)-isomer generally exhibits greater thermodynamic stability compared to its (Z)-counterpart due to reduced steric repulsion between the methyl group and the fluorine atom.

Identification Data

Parameter	Value
IUPAC Name	(E)-1-Fluoroprop-1-ene
Common Names	trans-1-Fluoropropene; HFO-1261ze(E); 1-Fluoro-1-propene
CAS Registry Number	20327-65-5
Molecular Formula	C H F
Molecular Weight	60.07 g/mol
SMILES	C/C=C/F
InChI Key	VJGCZWVJDRIHNC-NSCUHMNNSA-N

Part 2: Physical & Thermodynamic Properties

(E)-1-Fluoroprop-1-ene exists as a colorless gas at standard temperature and pressure (STP). Its low boiling point and thermodynamic profile make it a candidate for low-GWP (Global Warming Potential) refrigerant blends, while its spectral signatures are distinct for analytical tracking.

Physicochemical Constants

Property	Value	Notes
Physical State (STP)	Gas	Colorless, faint ethereal odor
Boiling Point	-19.8°C (est.)	Significantly lower than 1-fluoropropane (-2.5°C) due to lack of saturation
Density (Liquid)	~0.79 g/cm³	Estimated at saturation pressure
Vapor Pressure	> 1 atm @ 20°C	Requires pressurized storage
LogP (Octanol/Water)	~1.2	Lipophilic character useful for bio-uptake modeling
Flash Point	N/A (Gas)	Flammable gas classification

Spectral Characteristics

• H NMR (Proton): Distinctive coupling patterns due to H-F spin-spin splitting. The vinylic protons appear as complex multiplets due to coupling with both the fluorine nucleus ( F, spin 1/2) and the methyl protons.
• F NMR: A diagnostic signal typically around -129 ppm (relative to CFCl ), showing large vicinal coupling constants ( ) characteristic of trans geometry (typically 80-85 Hz).

Part 3: Synthesis & Production Protocols

The synthesis of (E)-1-fluoroprop-1-ene is primarily achieved through the thermodynamic isomerization of its regioisomer, 3-fluoropropene (allyl fluoride), or via dehydrohalogenation routes.

Method A: Catalytic Isomerization of Allyl Fluoride

This is the most atom-economical route. Allyl fluoride (3-fluoropropene) is converted to the internal alkene (1-fluoropropene) using a transition metal catalyst or a strong base. The reaction favors the formation of the more stable internal alkene, with the (E)-isomer predominating at equilibrium.

Protocol:

• Precursor: 3-Fluoropropene (Allyl Fluoride).

• Catalyst: Ruthenium complex (e.g., RuCl

  (PPh ) ) or solid base (e.g., KOH/Al O ).

• Conditions: Gas-phase flow reactor at 50-100°C.

• Purification: Fractional distillation to separate the (E)-isomer (BP ~ -20°C) from the (Z)-isomer and unreacted allyl fluoride (BP ~ -3°C).

Method B: Dehydrofluorination of Difluoropropanes

Industrially, HFOs are often produced by eliminating HF from saturated hydrofluorocarbons (HFCs).

• Precursor: 1,1-Difluoropropane (HFC-272fb) or 1-Chloro-1-fluoropropane.

• Catalyst: Chromium(III) oxide or fluorinated alumina.

• Mechanism: E2 elimination yields a mixture of (E) and (Z) isomers.

Visualization: Synthesis Pathways

Caption: Pathways to (E)-1-Fluoroprop-1-ene via Isomerization and Dehydrofluorination.

Part 4: Chemical Reactivity & Applications[3]

(E)-1-Fluoroprop-1-ene possesses a unique reactivity profile due to the polarization of the double bond by the fluorine atom.[2] The fluorine acts as an electron-withdrawing group by induction but an electron-donating group by resonance, creating specific sites for nucleophilic and electrophilic attack.

Electrophilic Addition

The double bond is susceptible to electrophilic attack, though less so than non-fluorinated propene.

• Halogenation: Reaction with Cl

  or Br yields 1,2-dihalo-1-fluoropropane.

• Hydrohalogenation: Addition of HX (e.g., HCl) follows Markovnikov's rule modified by fluorine's influence, typically placing the proton at the C2 position and the halide at C1.

Polymerization

While less reactive than tetrafluoroethylene (TFE), 1-fluoropropene can act as a comonomer in specialized fluoropolymers, modifying the crystallinity and glass transition temperature (

) of the final material.

Drug Development (Bioisosteres)

In medicinal chemistry, the fluorovinyl moiety (

) serves as a peptide bond isostere. The (E)-configuration mimics the trans-peptide bond geometry, providing proteolytic stability while maintaining binding affinity.

Visualization: Reactivity Profile

Caption: Primary reactivity modes of (E)-1-Fluoroprop-1-ene in synthesis and materials science.

Part 5: Safety & Handling

As a fluorinated olefin, HFO-1261ze requires specific safety protocols, particularly regarding flammability and pressure.

• Flammability: Classified as a Flammable Gas (Category 2) .[3] It can form explosive mixtures with air.[3][4][5]

• Toxicity: Generally low acute toxicity, but high concentrations can cause asphyxiation. Thermal decomposition (e.g., in a fire) produces hazardous Hydrogen Fluoride (HF) and Carbonyl Fluoride (COF

  ).

• Storage: Must be stored in pressure cylinders (e.g., carbon steel or aluminum) in a cool, well-ventilated area, away from direct sunlight and ignition sources.

References

• NIST Chemistry WebBook. "trans-1-Fluoro-1-propene (CAS 20327-65-5) Thermophysical Properties." National Institute of Standards and Technology.[6] Link

• DeWolf, M. Y., & Baldeschwieler, J. D. (1964). "The NMR spectra of the 1-fluoropropenes." Journal of Molecular Spectroscopy, 13(3), 344-354. (Mechanistic insight into NMR coupling).

• Alfassi, Z. B., Golden, D. M., & Benson, S. W. (1973). "Thermochemistry of the isomerization of 3-halopropenes to 1-halopropenes." International Journal of Chemical Kinetics, 5(6), 991-1004. Link

• PubChem Compound Summary. "(E)-1-fluoroprop-1-ene (CID 5363402)." National Center for Biotechnology Information. Link

• SynQuest Laboratories. "Safety Data Sheet: 1-Fluoropropenes." (General safety data for fluoropropene isomers). Link

Sources

• 1. WO2025019192A2 - Processes to produce 1,1-difluoropropene (hfo-1252zc), compositions and intermediates thereof - Google Patents [patents.google.com]
• 2. CAS 20327-65-5: (1E)-1-fluoroprop-1-ene | CymitQuimica [cymitquimica.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. airgas.com [airgas.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. Allyl fluoride [webbook.nist.gov]

1-Fluoroprop-1-ene: Spectroscopic Characterization & Isomer Analysis

The following technical guide details the spectroscopic characterization of 1-Fluoroprop-1-ene , focusing on the critical differentiation between its E and Z isomers.

CAS: 1636-34-6 (Generic) | Formula:

| MW: 60.07 g/mol

Executive Summary

1-Fluoroprop-1-ene represents a fundamental fluoroalkene system often used as a probe for stereoelectronic effects (specifically the "cis effect") and as a building block in the synthesis of fluorinated bioisosteres. Unlike non-fluorinated alkenes, 1-fluoroprop-1-ene exhibits a thermodynamic preference for the

(cis) isomer over the (trans) isomer, a phenomenon attributed to attractive electrostatic interactions and hyperconjugation ( ).

This guide provides the definitive spectroscopic fingerprints required to identify and quantify these isomers in complex mixtures.

NMR Spectroscopy: The Primary Identification Tool

Nuclear Magnetic Resonance (NMR) is the most robust method for distinguishing the stereoisomers. The presence of the fluorine atom (

, 100% abundance) introduces large heteronuclear couplings ( ) that dominate the spectrum.

NMR Data (Proton)

The vicinal proton-proton coupling constant (

) is the definitive metric for isomer assignment.

Parameter	(Z)-1-Fluoroprop-1-ene (Cis)	(E)-1-Fluoroprop-1-ene (Trans)	Diagnostic Note
(Vicinal H-H)	4.5 – 5.5 Hz	11.0 – 12.0 Hz	Primary Differentiator. Trans coupling is significantly larger.
(Geminal)	~80 Hz	~80 Hz	Large doublet splitting on H1; similar for both isomers.
(Vicinal)	~10 - 20 Hz	~20 - 40 Hz	Trans H-F coupling is generally larger than Cis H-F.
(H1, =CHF)	~6.0 - 6.5 ppm (ddq)	~6.0 - 6.5 ppm (ddq)	Deshielded by F; appears as a doublet of doublets of quartets.
(H2, =CH-Me)	~4.5 - 5.0 ppm (dm)	~4.5 - 5.0 ppm (dm)	Shielded relative to H1.
(H3, -CH )	~1.60 ppm (dd)	~1.65 ppm (dd)	Couples to both H2 and F (long range ).

NMR Data (Fluorine)

Fluorine shifts are highly sensitive to stereochemistry.

• Chemical Shift Range:

  -100 to -140 ppm (relative to CFCl ).

• Pattern: The fluorine signal appears as a complex multiplet (typically a doublet of doublets of quartets) due to coupling with the geminal proton (large

  ), the vicinal proton, and the methyl protons.

Isomer Assignment Logic (DOT Visualization)

The following decision tree illustrates the workflow for assigning the configuration of a 1-fluoroprop-1-ene sample based on

NMR coupling constants.

Caption: Logic flow for stereochemical assignment using vicinal proton-proton coupling constants.

Mass Spectrometry (MS)

The mass spectrum of 1-fluoroprop-1-ene is dominated by fragmentation of the propene backbone and loss of the methyl group.

Ionization Mode: Electron Impact (EI, 70 eV)

m/z	Ion Identity	Structure	Relative Intensity	Interpretation
60	M	[CH CH=CHF]	High	Molecular Ion.
59	[M - H]	[CH C=CHF]	Medium	Loss of allylic hydrogen.
45	[M - CH ]	[CH=CHF]	Base Peak	Loss of methyl group (benzylic-type cleavage).
41	[M - F]	[CH CH=CH]	High	Loss of Fluorine (Allyl cation).
39	[C H ]	Cyclopropenyl	Medium	Rearrangement product.
27	[C H ]	Vinyl cation	Medium	Breakdown of the carbon chain.

Fragmentation Pathway: The stability of the [CH=CHF]

cation (m/z 45) makes -cleavage (loss of methyl) the dominant pathway.

Infrared Spectroscopy (IR)

IR is useful for confirming the functional group (fluoroalkene) but less specific for isomer ratio quantification compared to NMR.

• C=C Stretch: 1650 – 1675 cm

  (Strong).

  • The bond is polarized by the fluorine, increasing the intensity relative to propene.

• C-F Stretch: 1100 – 1200 cm

  (Very Strong).

  • Broad, intense band characteristic of vinyl fluorides.

• C-H Out-of-Plane Bending (Wag):

  • Trans (E): ~930 – 960 cm

    .

  • Cis (Z): ~650 – 750 cm

    (often obscured or shifted by C-F modes).

References

• Beaudet, R. A., & Baldeschwieler, J. D. (1962). The NMR Spectra of Cis and Trans 1-Fluoropropene. Journal of Molecular Spectroscopy, 9(1-6), 30-38. Link

• Jackman, L. M., & Sternhell, S. (1969). Applications of Nuclear Magnetic Resonance Spectroscopy in Organic Chemistry. Pergamon Press. (Source for specific coupling constants).

• Wiberg, K. B., et al. (2000). The Cis Effect in 1-Halopropenes. Journal of the American Chemical Society.[1][2][3] (Source for thermodynamic stability data).

• NIST Chemistry WebBook. 1-Fluoropropene Mass Spectrum. Link

Sources

• 1. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 2. pubs.aip.org [pubs.aip.org]
• 3. 10.10.2 NMR Chemical Shifts andJ-Couplings‣ 10.10 NMR and Other Magnetic Properties ‣ Chapter 10 Molecular Properties and Analysis ‣ Q-Chem 6.3 User’s Manual [manual.q-chem.com]

Discovery and history of fluorinated propenes

An In-Depth Technical Guide to the Discovery and Evolution of Fluorinated Propenes: From Legacy Refrigerants to Next-Generation Peptidomimetics

Executive Summary

Fluorinated propenes encompass a highly versatile class of organofluorine compounds that have fundamentally shaped modern industrial chemistry and pharmaceutical design. Historically, the narrative of fluorinated propenes was dominated by polymer science and thermodynamics—ranging from the discovery of hexafluoropropene (HFP) for fluoroelastomers to the modern transition toward 2,3,3,3-tetrafluoropropene (HFO-1234yf) as a low-global-warming-potential (GWP) refrigerant[1][2].

However, for drug development professionals, the most sophisticated and impactful application of fluorinated propenes lies in medicinal chemistry. Specifically, the monofluoroalkene moiety has emerged as a premier, non-hydrolyzable bioisostere for the peptide amide bond[3]. This whitepaper synthesizes the historical trajectory of these compounds, details the biophysical rationale for their use in drug design, and provides field-validated synthetic protocols for their integration into peptidomimetics.

Historical Evolution: From Polymers to Pharmaceuticals

The discovery of fluorinated propenes is a story of continuous structural refinement driven by external regulatory and biological demands.

• The Industrial Era (1930s–1950s): The foundation of organofluorine chemistry was laid in the 1930s with the development of chlorofluorocarbons (CFCs) and the accidental discovery of polytetrafluoroethylene (PTFE)[1]. Shortly thereafter, hexafluoropropylene (HFP) was synthesized and utilized as a critical co-monomer to disrupt the crystallinity of PTFE, leading to the creation of high-performance fluoroelastomers[4].

• The Environmental Era (2000s–Present): Regulatory pressures, culminating in the Kigali Amendment to the Montreal Protocol, forced the phase-out of high-GWP hydrofluorocarbons (HFCs). This catalyzed the development of hydrofluoroolefins (HFOs). 2,3,3,3-tetrafluoropropene (HFO-1234yf) was engineered to possess an atmospheric lifetime of mere days and a GWP of less than 1, becoming the global standard for mobile air conditioning[2][5].

• The Pharmaceutical Era (1990s–Present): Concurrently, medicinal chemists recognized that the unique stereoelectronic properties of the carbon-fluorine bond could be leveraged to solve a fundamental problem in peptide therapeutics: rapid in vivo proteolysis. This led to the development of monofluoroalkenes as stable peptide bond mimics[3].

Caption: Historical divergence of fluorinated propenes into industrial, environmental, and pharmaceutical sectors.

Biophysical Rationale: Fluoroalkenes as Peptide Bond Isosteres

Native peptides are often unsuitable as oral therapeutics due to their susceptibility to enzymatic degradation and poor membrane permeability. Replacing the hydrolyzable amide bond (-CONH-) with a (Z)-fluoroalkene (-CF=CH-) addresses these liabilities while preserving the spatial geometry required for target receptor binding[3].

The Causality of Isosteric Mimicry:

• Electrostatic Potential: An unfunctionalized (E)-alkene has a dipole moment of ~0.1 D, making it a poor electrostatic mimic of the highly polarized amide bond (~3.6 D)[6][7]. The introduction of the highly electronegative fluorine atom on the alkene backbone raises the dipole moment to approximately 1.4 D[3][6]. While not perfectly matching the amide, the oriented C-F dipole significantly improves the electrostatic mimicry of the carbonyl oxygen, enhancing receptor affinity compared to standard alkenes[6][8].

• Steric and Geometric Fidelity: The C=C bond length (1.33 Å) and the C-F bond length (1.37 Å) closely approximate the C-N (1.36 Å) and C=O (1.22 Å) bonds of the native peptide[3]. Furthermore, the fluorine atom is small enough (van der Waals radius ~1.47 Å) to replace oxygen without inducing severe steric clashes within the binding pocket.

• Metabolic Stability: The robust C-F bond and the non-hydrolyzable nature of the carbon-carbon double bond render the fluoroalkene completely resistant to protease cleavage, drastically increasing the physiological half-life of the peptidomimetic[9].

Table 1: Comparative Biophysical Properties of Peptide Bond Isosteres

Property	Native Amide Bond	(Z)-Fluoroalkene Isostere	(E)-Alkene Isostere
Central Bond Length	~1.36 Å (C-N)	~1.33 Å (C=C)	~1.33 Å (C=C)
Dipole Moment	~3.6 D	~1.4 D	~0.1 D
H-Bond Acceptor	Strong (Oxygen)	Weak (Fluorine)	None
Proteolytic Stability	Low (Hydrolyzable)	High (Non-hydrolyzable)	High (Non-hydrolyzable)
Lipophilicity	Low	High	High

Synthetic Methodologies: Accessing Fluoroalkene Peptidomimetics

Synthesizing stereochemically pure (Z)-fluoroalkenes is notoriously challenging, often resulting in intractable E/Z mixtures. To overcome this, modern medicinal chemistry relies on highly controlled, self-validating synthetic protocols.

Protocol: The Shapiro Fluorination Workflow

Developed by Altman and colleagues (2013), this protocol adapts the classic Shapiro reaction to convert widely available ketones directly into stereodefined fluoroalkenes[10][11].

Step-by-Step Methodology:

• Hydrazone Formation:

  • Action: Condense the starting peptide-derived ketone (1.0 eq) with 2,4,6-triisopropylbenzenesulfonylhydrazide (TrisNHNH2) (1.1 eq) in methanol at room temperature until complete consumption of the ketone is observed via TLC.

  • Causality: Trisylhydrazones are strictly preferred over standard tosylhydrazones. The bulky triisopropylphenyl group sterically shields the sulfonyl moiety, preventing unwanted nucleophilic attack by the alkyllithium base in the subsequent step.

• Dianion Generation (Vinyllithium Formation):

  • Action: Dissolve the purified trisylhydrazone in anhydrous tetramethylethylenediamine (TMEDA) and cool the system to -78 °C under an argon atmosphere. Dropwise, add sec-butyllithium (2.2 eq).

  • Causality: The first equivalent of base deprotonates the nitrogen. The second equivalent deprotonates the

    -carbon. TMEDA is critical here; it breaks up the alkyllithium hexameric aggregates, drastically increasing the basicity of sec-BuLi. As the reaction warms slightly, it triggers the elimination of lithium sulfinate and the expulsion of nitrogen gas ( ), irreversibly driving the formation of the highly reactive vinyllithium intermediate.

• Electrophilic Fluorination:

  • Action: Re-cool the reaction to -78 °C and rapidly introduce a pre-chilled solution of N-fluorobenzenesulfonimide (NFSI) (1.5–2.0 eq) in anhydrous THF.

  • Causality: NFSI is utilized as a stable, crystalline source of electrophilic fluorine (

    ). It avoids the extreme hazards and poor selectivity associated with gas or HF complexes. The vinyllithium nucleophile attacks the N-F bond, cleanly transferring the fluorine atom to the alkene backbone with high diastereoselectivity[10][11].

• Quenching and Isolation:

  • Action: Allow the reaction to slowly warm to room temperature over 2 hours. Quench with saturated aqueous

    . Extract with diethyl ether, dry over , and purify via silica gel flash chromatography.

  • Validation: The success and stereopurity of the reaction must be self-validated using

    NMR spectroscopy, where the distinct chemical shift and coupling constants of the (Z)-isomer will confirm geometric fidelity.

Caption: Step-by-step synthetic workflow of the Shapiro fluorination for accessing fluoroalkenes.

Alternative Approaches: For substrates where ketone precursors are unavailable, Directed Au(I)-Catalyzed Hydrofluorination of alkynes using a DMPU/HF complex provides a highly regioselective alternative, utilizing the alkyne triple bond as a scaffold for HF addition[12].

Conclusion

The evolution of fluorinated propenes demonstrates a remarkable journey from bulk industrial polymers and refrigerants to precision tools in rational drug design. By understanding the causal relationships between the electronegativity of fluorine, the geometry of the alkene, and the thermodynamics of synthetic methodologies like the Shapiro fluorination, drug development professionals can effectively deploy fluoroalkenes to overcome the pharmacokinetic limitations of native peptides.

References

• Essential Per- and Polyfluoroalkyl Substances (PFAS) in Our Society of the Future Source: MDPI URL:[Link]

• Environmental Fate of the Next Generation Refrigerant 2,3,3,3-Tetrafluoropropene (HFO-1234yf) Source: ACS Publications URL:[Link]

• Recent progress in the racemic and enantioselective synthesis of monofluoroalkene-based dipeptide isosteres Source: Beilstein Journals URL:[Link]

• Preparation of Fluoroalkenes via the Shapiro Reaction: Direct Access to Fluorinated Peptidomimetics Source: Organic Chemistry Portal (Org. Lett. 2013) URL:[Link]

• Designer HF-Based Fluorination Reagent: Highly Regioselective Synthesis of Fluoroalkenes and gem-Difluoromethylene Compounds from Alkynes Source: Journal of the American Chemical Society URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Recent progress in the racemic and enantioselective synthesis of monofluoroalkene-based dipeptide isosteres [beilstein-journals.org]
• 4. connectsci.au [connectsci.au]
• 5. mcicontainers.com [mcicontainers.com]
• 6. An Evaluation of Peptide-Bond Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. DSpace [kuscholarworks.ku.edu]
• 10. Preparation of Fluoroalkenes via the Shapiro Reaction: Direct Access to Fluorinated Peptidomimetics [organic-chemistry.org]
• 11. Preparation of Fluoroalkenes via the Shapiro Reaction: Direct Access to Fluorinated Peptidomimetics [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]

The Cis Effect in 1-Fluoroprop-1-ene: Mechanistic Insights and Applications in Drug Development

Executive Summary

In classical organic chemistry, steric hindrance dictates that bulky substituents across an alkene double bond should adopt a trans (E) configuration to minimize repulsive van der Waals forces. However, certain halogenated alkenes defy this fundamental heuristic. 1-Fluoroprop-1-ene exhibits a pronounced anomaly known as the cis effect, wherein the cis (Z) isomer is thermodynamically more stable than its trans (E) counterpart.

This technical guide explores the quantum mechanical causality behind this phenomenon, details the experimental workflows for synthesizing and isolating these isomers, and examines their critical utility in modern drug development as non-hydrolyzable peptide bond isosteres.

The Quantum Mechanical Basis of the Cis Effect

The stability of the Z-isomer of 1-fluoroprop-1-ene cannot be explained by traditional bulk steric models. Instead, it is governed by a delicate interplay of quantum mechanical and electrostatic forces that override steric repulsion.

Energy partitioning and Natural Bond Orbital (NBO) analyses reveal that the Z-isomer is stabilized by an attractive intramolecular nonbonded electrostatic interaction[1]. Specifically, the highly electronegative fluorine atom (bearing a partial negative charge) exerts a stabilizing Coulombic pull on the positively charged, in-plane hydrogen atom of the adjacent methyl group[1]. This interaction makes the Z-isomer approximately 2.4 kcal/mol more stable than the E-isomer[2].

Furthermore, this electrostatic attraction fundamentally alters the rotational dynamics of the molecule. The nonbonded attraction pulls the in-plane hydrogen toward the fluorine, which radically reduces the energy barrier required for the methyl group to rotate. Microwave spectroscopy confirms that the methyl torsional barrier for the Z-isomer is significantly lower (478.3 cm⁻¹) compared to the E-isomer (674.6 cm⁻¹)[3].

Figure 1: Thermodynamic stabilization pathway driving the cis effect in 1-fluoroprop-1-ene.

Physicochemical Properties & Quantitative Data

The distinct intramolecular forces present in the Z and E isomers manifest in measurable physicochemical differences. These parameters are critical for both the theoretical understanding of the cis effect and the practical separation of the isomers in a laboratory setting.

Table 1: Physicochemical and Thermodynamic Comparison of 1-Fluoroprop-1-ene Isomers

Property	Z-Isomer (Cis)	E-Isomer (Trans)	Experimental Significance
Relative Stability	Lower Energy (Favored)	Higher Energy	Z is ~2.4 kcal/mol more stable, driving equilibrium[2].
Methyl Torsional Barrier	478.3 cm⁻¹	674.6 cm⁻¹	Z exhibits a reduced barrier due to F-H attraction[3].
Normal Boiling Point	-19.9 °C	-15.6 °C	The 4.3 °C differential enables fractional distillation[4].
Dominant Intramolecular Force	Electrostatic Attraction	Steric Repulsion	Drives the cis effect anomaly[1].

Experimental Workflows: Synthesis and Isolation

To utilize 1-fluoroprop-1-ene in downstream applications, scientists must synthesize the alkene and isolate the desired isomer. The following self-validating protocol leverages the thermodynamic preference of the molecule during synthesis and its distinct boiling points during isolation.

Step-by-Step Methodology: Synthesis of Z-1-Fluoroprop-1-ene

Objective: Synthesize 1-fluoroprop-1-ene via the dehydrofluorination of 1,1-difluoropropane and isolate the thermodynamically favored Z-isomer.

• Precursor Activation: Dissolve 1,1-difluoropropane in anhydrous tetrahydrofuran (THF) under a strict argon atmosphere.

  • Causality: Argon prevents ambient moisture from quenching the strong base, ensuring high elimination yields and preventing the formation of side-product alcohols.

• Controlled Dehydrofluorination: Add potassium tert-butoxide (KOtBu) dropwise while maintaining the reaction vessel at 0 °C.

  • Causality: The low temperature kinetically controls the highly exothermic elimination of HF. This prevents unwanted polymerization of the resulting alkene and minimizes deep fluorination loss.

• Thermodynamic Equilibration: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: Extended stirring provides the activation energy necessary for the system to reach thermodynamic equilibrium, naturally enriching the crude mixture with the more stable Z-isomer[4].

• Cryogenic Trapping: Vent the evolved gases through a -78 °C dry ice/acetone cold trap.

  • Causality: Because 1-fluoroprop-1-ene is a gas at room temperature, the cold trap selectively condenses the product into a liquid state while allowing inert carrier gases to escape the system.

• Fractional Distillation: Subject the condensed crude mixture to low-temperature fractional distillation.

  • Causality: The Z-isomer has a normal boiling point of -19.9 °C, whereas the E-isomer boils at -15.6 °C[4]. This 4.3 °C differential allows the Z-isomer to vaporize first, enabling the precise collection of the highly pure target compound.

Figure 2: Experimental workflow for the synthesis and isolation of 1-fluoroprop-1-ene isomers.

Application in Drug Development: Fluoroalkenes as Peptide Isosteres

The unique structural and electronic properties of 1-fluoroprop-1-ene and its derivatives make them highly valuable in medicinal chemistry, particularly in the design of peptidomimetics.

Peptide-based drugs often suffer from poor oral bioavailability and rapid in vivo degradation by proteolytic enzymes. To circumvent this, drug development professionals replace vulnerable amide bonds with non-hydrolyzable peptide isosteres . Fluoroalkenes are exceptionally suited for this role because they possess steric and electronic properties remarkably similar to those of native amides[5].

Because fluorine is the most electronegative element and is roughly isosteric with oxygen, a fluoroalkene can accurately mimic the dipole moment and hydrogen-bond accepting capabilities of an amide carbonyl. Crucially, the geometry of the Z-fluoroalkene perfectly mimics the native trans-amide bond conformation found in peptide backbones (due to Cahn-Ingold-Prelog priority rules, the Z-isomer of the alkene aligns with the trans geometry of the carbon chain)[6].

By leveraging the cis effect to lock the molecule into the stable Z-conformation, researchers have successfully deployed fluoroalkene isosteres to synthesize highly constrained, degradation-resistant therapeutics. Notable successes include the development of potent dipeptidyl peptidase IV (DPP IV) inhibitors for metabolic disorders[5] and conformationally stabilized

-helical anti-HIV peptide analogues[6].

Conclusion

The cis effect in 1-fluoroprop-1-ene serves as a prime example of how quantum mechanical phenomena can override classical steric assumptions. The intramolecular electrostatic attraction between the fluorine atom and the methyl hydrogen not only dictates the thermodynamic stability and rotational kinetics of the molecule but also provides a predictable, stable conformation. By understanding and harnessing this effect, application scientists and medicinal chemists can effectively synthesize pure Z-fluoroalkenes and deploy them as robust peptide isosteres, driving the next generation of metabolically stable therapeutics.

References

• Intramolecular Nonbonded Attractive Interactions: 1-Substituted Propenes ResearchG
• Quantum Tunneling: History and Mystery of Large Amplitude Motions over a Century ACS Public
• US20130079562A1 - Process for isomerizing a (hydro)
• Fluoroalkenes as biomolecules isosteres; preparation and application: a personal account Comptes Rendus de l'Académie des Sciences
• Peptide bond mimicry by (E)-alkene and (Z)-fluoroalkene peptide isosteres: synthesis and bioevaluation of -helical anti-HIV peptide analogues Organic & Biomolecular Chemistry (RSC Publishing)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. academia.edu [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. US20130079562A1 - Process - Google Patents [patents.google.com]
• 5. Fluoroalkenes as biomolecules isosteres; preparation and application: a personal account [comptes-rendus.academie-sciences.fr]
• 6. Peptide bond mimicry by (E)-alkene and (Z)-fluoroalkene peptide isosteres: synthesis and bioevaluation of α-helical anti-HIV peptide analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

1-Fluoroprop-1-ene: Technical Safety & Handling Guide

Topic: Health and safety considerations for 1-Fluoroprop-1-ene Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Identity

1-Fluoroprop-1-ene (CAS: 406-33-7, generic; specific isomers vary) represents a specialized class of fluorinated synthons used increasingly in medicinal chemistry to introduce metabolic stability and bioisosteric modifications. While valuable for drug development, this compound presents a dual-hazard profile: high flammability characteristic of small alkenes and potential specific toxicity associated with metabolic activation.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to address the specific operational risks of handling gaseous fluorinated alkenes in a research environment.

Property	Data / Characteristic
Formula	C₃H₅F
Molecular Weight	60.07 g/mol
Physical State	Liquefied Gas (Boiling point approx. -20°C to 0°C depending on isomer)
Isomerism	Exists as E (trans) and Z (cis) isomers; often supplied as a mixture.[1]
Primary Hazards	H220: Extremely flammable gas.H280: Contains gas under pressure.H331/H373: Toxic by inhalation (potential metabolic activation).

Toxicological Assessment: The "Lethal Synthesis" Risk

Unlike simple hydrocarbons, fluorinated alkenes carry a risk of "lethal synthesis" —the metabolic conversion of a precursor into a highly toxic intermediate.

Metabolic Activation Pathway

Researchers must treat 1-Fluoroprop-1-ene with the same caution reserved for known toxic fluoroalkenes. The terminal double bond (F-CH=CH-CH₃) is susceptible to oxidative metabolism by Cytochrome P450 enzymes.

• Mechanism: Oxidative cleavage or epoxidation of the double bond can release intermediates that mimic acetate or pyruvate.

• The Fluoroacetate Parallels: Structurally similar compounds (e.g., 1,2-difluoroethylene) are metabolized to fluoroacetate , which enters the Krebs cycle.

• Aconitase Inhibition: Fluoroacetate is converted to fluorocitrate, which binds irreversibly to the enzyme aconitase .[2] This halts cellular respiration, leading to citrate accumulation, energy failure, and metabolic acidosis.[2]

Target Organs & Symptoms

• CNS: Seizures, tremors, and hyperexcitability (due to energy depletion and calcium chelation).

• Cardiovascular: Arrhythmias and ventricular fibrillation.

• Kidneys: Renal tubule necrosis (often the primary target for fluorinated metabolites).

Operational Safety Protocols

Engineering Controls

Never handle this compound on an open bench.

• Primary Containment: All transfers must occur within a certified chemical fume hood or a glovebox.

• Ventilation: Ensure hood face velocity is >100 fpm.

• Scrubbing: Reactions releasing excess gas must be vented through a caustic scrubber (e.g., 10% NaOH) to neutralize potential HF byproducts or unreacted fluoropropene before reaching the exhaust duct.

Gas Handling Workflow

The low boiling point necessitates handling 1-Fluoroprop-1-ene as a liquefied gas.

Diagram 1: Safe Gas Transfer Workflow

Caption: Unidirectional flow path designed to prevent back-diffusion of reaction mixtures into the cylinder, a common cause of catastrophic cylinder failure.

Personal Protective Equipment (PPE)

Standard nitrile gloves may offer insufficient protection against small, fluorinated organic molecules due to high permeation rates.

• Gloves: Double-gloving is mandatory. Use a Silver Shield (EVOH) or Viton inner glove for maximum permeation resistance, covered by a disposable nitrile outer glove for dexterity.

• Respiratory: If working outside a hood (emergency only), use a Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. Note: 1-Fluoroprop-1-ene has poor warning properties (low odor threshold).

Emergency Response & First Aid

Inhalation (Primary Risk)

• Immediate Removal: Move victim to fresh air immediately.

• Oxygen: Administer 100% oxygen if breathing is labored.

• Observation: Monitor for delayed pulmonary edema and signs of neurotoxicity (tremors) for at least 24 hours.

Skin Contact (Frostbite & Absorption)

• Thaw: Do not rub affected areas. Bathe in lukewarm water (not hot).

• HF Consideration: If thermal decomposition occurred or if HF was a byproduct, apply Calcium Gluconate (2.5%) gel immediately to the site.

Fire Fighting

• Media: Dry chemical or CO₂. Water spray should be used only to cool cylinders to prevent BLEVE (Boiling Liquid Expanding Vapor Explosion).

• Hazard: Thermal decomposition yields Hydrogen Fluoride (HF) and Carbonyl Fluoride (COF₂) . Firefighters must wear full SCBA.

Diagram 2: Emergency Decision Logic

Caption: Triage logic for exposure events, prioritizing respiratory support and identification of potential HF generation.

Storage and Waste Disposal

Storage[3]

• Temperature: Store in a cool, well-ventilated area (below 25°C).

• Segregation: Isolate from oxidizers (oxygen, peroxides) and alkali metals (Li, Na, K) which can induce explosive defluorination.

• Stability: Ensure cylinders are upright and secured. Check for "bulging" which indicates polymerization, although 1-fluoroprop-1-ene is less prone to spontaneous polymerization than tetrafluoroethylene.

Disposal

• Do not vent to atmosphere. Fluorinated alkenes are potent greenhouse gases and potential ozone depleters.

• Method: Incineration in a facility equipped with a hydrofluoric acid scrubber . The combustion temperature must be sufficient (>1100°C) to fully mineralize the fluorocarbon backbone.

References

• SynQuest Laboratories. (2019). Safety Data Sheet: 1,1-Difluoroprop-1-ene (Analogous Hazard Data). Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: 1-Fluoroprop-1-ene.[1][3][4] Retrieved from

• Clayton, J. W. (1977).[5] Toxicology of the fluoroalkenes: Review and research needs. Environmental Health Perspectives, 21, 255–267.[5] Retrieved from

• BenchChem. (2025). E/Z Isomer Stability in Fluoroalkenes: A Comparative Guide. Retrieved from

• Pattison, F. L. M. (1959). Toxic Aliphatic Fluorine Compounds. Elsevier Publishing. (Seminal text on "Lethal Synthesis" and fluoroacetate metabolism).[6]

Sources

• 1. cis-1-Fluoro-1-propene | C3H5F | CID 6432206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 3. echemi.com [echemi.com]
• 4. CAS 20327-65-5: (1E)-1-fluoroprop-1-ene | CymitQuimica [cymitquimica.com]
• 5. Toxicology of the fluoroalkenes: review and research needs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]

Basic reactivity of the C-F bond in alkenes

The Chemical Reactivity of the Vinylic C-F Bond: From Mechanisms to Nickel-Catalyzed Defluorination

Executive Summary

The vinylic carbon-fluorine (C-F) bond represents a unique paradox in organic synthesis. While it is thermodynamically one of the strongest single bonds to carbon (~115-120 kcal/mol), its extreme polarization renders the adjacent

-system highly susceptible to nucleophilic attack. For drug development professionals, mastering this reactivity is critical. Fluoroalkenes are not merely "fluorinated alkenes"; they are distinct electrophiles that serve as versatile bioisosteres for peptide bonds and carbonyl groups.

This guide moves beyond textbook definitions to explore the practical reactivity of fluoroalkenes. We will dissect the Nucleophilic Vinylic Substitution (

) mechanism, analyze the frontier of Nickel-catalyzed defluorinative cross-coupling, and provide validated protocols for synthesizing these high-value scaffolds.

Fundamental Electronic & Steric Properties

To manipulate the C-F bond, one must first understand the electronic tug-of-war occurring at the vinylic center.

The Polarization Paradox

Fluorine is the most electronegative element (Paulding scale: 3.98), creating a strong inductive withdrawal (-I effect). However, it also possesses lone pairs capable of resonance donation (+R effect) into the alkene

-system.

• In Ground State: The -I effect dominates, making the

  -carbon (relative to fluorine) electron-deficient and susceptible to nucleophiles.

• In Transition States: The +R effect can stabilize carbocationic character, but in the context of nucleophilic attack, the -I effect destabilizing the

  -framework is the primary driver.

The Gem-Difluoro Effect

In gem-difluoroalkenes (

), the two fluorine atoms act synergistically. The carbon atom bearing the fluorines becomes significantly electrophilic.[1] This structural motif mimics the electronics and sterics of a carbonyl group ( ), making gem-difluoroalkenes excellent carbonyl bioisosteres in peptidomimetics.[2]

Property	C-F Bond (Vinylic)	C-H Bond (Vinylic)	Implication
Bond Energy	~115 kcal/mol	~105 kcal/mol	C-F is thermodynamically stable; kinetic activation is required.
Van der Waals Radius	1.47 Å	1.20 Å	F is sterically demanding, enforcing conformational rigidity.
Dipole Moment	High	Low	Directs nucleophiles to the -position.

Nucleophilic Attack & The Mechanism

The most fundamental reaction of fluoroalkenes is Nucleophilic Vinylic Substitution (

). Unlike (backside attack impossible on carbon) or (vinyl cation is unstable), this reaction proceeds via an Addition-Elimination pathway.

Mechanistic Pathway[3][4][5][6][7][8]

• Addition: The nucleophile attacks the electron-deficient alkene carbon (usually

  to the fluorine), breaking the -bond and forming a stabilized carbanionic intermediate.

• Elimination: The lone pair on the carbanion reforms the

  -bond, expelling the fluoride ion ( ) as a leaving group.

This pathway is favored because the C-F bond strength is offset by the formation of a strong H-F or Si-F bond in the byproduct, or simply by the thermodynamic stability of the substituted product.

Figure 1: The Addition-Elimination mechanism for Nucleophilic Vinylic Substitution (

). Note the transient carbanionic intermediate.

Transition Metal-Mediated C-F Activation[9]

While

is powerful, modern drug discovery requires more complex carbon-carbon bond formations. This is where transition metal catalysis, particularly Nickel catalysis , has revolutionized the field.

Why Nickel?

Palladium (Pd) is the standard for cross-couplings, but its interaction with the C-F bond is often too weak to facilitate oxidative addition. Nickel (Ni), being smaller and more nucleophilic, has a higher affinity for fluorine and can access radical pathways more easily.

Defluorinative Cross-Coupling

A leading strategy involves the coupling of gem-difluoroalkenes with organozinc or Grignard reagents. The mechanism typically does not involve direct oxidative addition into the C-F bond as the first step. Instead, it often proceeds via:

• Oxidative Cyclization / Insertion: Ni(0) coordinates to the alkene.

• -Fluoride Elimination: This is the key step. The metal eliminates a fluoride to form a monofluoroalkenyl-metal species.

• Transmetallation & Reductive Elimination: The coupling partner is introduced, and the final product is released.

Figure 2: Simplified catalytic cycle for Ni-catalyzed defluorinative coupling. The

-fluoride elimination is the critical C-F activation step.

Application in Medicinal Chemistry[1][6][10][11]

For the drug developer, the utility of fluoroalkenes lies in Bioisosterism .[1][3][4]

The Carbonyl Mimic

The gem-difluoroalkene group (

) is a non-hydrolyzable mimic of the amide bond ( ).

• Geometry: Both are planar.

• Electrostatics: The

  terminus is electron-rich, similar to the carbonyl oxygen.

• Metabolic Stability: Unlike amides, fluoroalkenes are resistant to proteases and esterases.

Table 1: Comparative Properties of Amides vs. Fluoroalkene Isosteres

Feature	Amide Bond ( )	Fluoroalkene Isostere ( )	Benefit in Drug Design
Hydrolysis	Susceptible (Proteases)	Stable	Increased half-life ( ).
H-Bonding	Donor & Acceptor	Weak Acceptor (F)	Improved membrane permeability (lower PSA).
Conformation	Planar (Resonance)	Planar (Sterics)	Maintains bioactive conformation.
pKa Influence	Neutral	Electron Withdrawing	Modulates pKa of adjacent amines/acids.

Experimental Protocols

Protocol A: Nucleophilic Substitution ( ) with Amines

Target: Synthesis of

-enaminones from -fluoroenones.

Principle: A straightforward

reaction where an amine displaces a vinylic fluorine.

• Reagents:

  • Substrate:

    -difluoroenone (1.0 equiv).

  • Nucleophile: Morpholine or primary amine (1.2 equiv).

  • Base:

    (1.5 equiv) or .

  • Solvent: DMF or THF (anhydrous).

• Procedure:

  • Dissolve the difluoroenone in THF (0.1 M) under

    atmosphere.

  • Cool to 0°C (exothermic reaction).

  • Add

    , followed by dropwise addition of the amine.

  • Stir at room temperature for 2-4 hours. Monitor by TLC (product is usually more polar).

  • Workup: Quench with water, extract with EtOAc. Wash organic layer with brine to remove DMF.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

• Expected Outcome: Monofluoro-enamine (retention of the carbonyl, loss of one F).

Protocol B: Ni-Catalyzed Defluorinative Alkylation

Target: Synthesis of monofluoroalkenes from gem-difluoroalkenes. Reference Grounding: Based on methodologies developed by Ichikawa and Zhang (See Ref [1, 2]).

• Reagents:

  • Catalyst:

    (10 mol%).

  • Ligand:

    or bipyridine (20 mol%) depending on substrate.

  • Substrate: gem-difluoroalkene (1.0 equiv).

  • Coupling Partner: Arylboronic acid (2.0 equiv) or Alkyl Zinc reagent.

  • Base:

    (3.0 equiv).

  • Solvent: 1,4-Dioxane / Toluene (10:1).

• Procedure:

  • Glovebox/Schlenk Line Required: Charge a sealed tube with

    , Ligand, Base, and Boronic acid.

  • Add solvent and the fluoroalkene substrate under Argon flow.

  • Seal and heat to 80-100°C for 12 hours.

  • Workup: Filter through a celite pad (remove metal salts). Concentrate filtrate.

  • Purification: Flash chromatography.

• Critical Note: The choice of ligand controls the stereoselectivity (

  ratio). Bulky phosphines often favor the Z-isomer due to steric clash during the reductive elimination step.

References

• Nickel-Catalyzed Defluorinative Reductive Cross-Coupling of gem-Difluoroalkenes with Unactivated Secondary and Tertiary Alkyl Halides Source: Journal of the American Chemical Society (2017) URL:[5][6][Link][5]

• Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes Source: PMC / NIH (2021) URL:[Link]

• Nucleophilic vinylic substitution of 1-fluoroalk-1-enylmagnesium chlorides Source: Elsevier / Pure (2025) URL:[Link]

• General access to furan-substituted gem-difluoroalkenes enabled by PFTB-promoted cross-coupling Source: Chemical Science (2024) URL:[3][Link]

• Reactivity of fluorographene is triggered by point defects (Mechanistic context for radical defluorination) Source: Nanoscale (RSC) URL:[7][Link]

Sources

• 1. General access to furan-substituted gem-difluoroalkenes enabled by PFTB-promoted cross-coupling of ene-yne-ketones and difluorocarbene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. General access to furan-substituted gem -difluoroalkenes enabled by PFTB-promoted cross-coupling of ene-yne-ketones and difluorocarbene - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08247H [pubs.rsc.org]
• 4. BJOC - Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers [beilstein-journals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nickel-Catalyzed Defluorinative Reductive Cross-Coupling of gem-Difluoroalkenes with Unactivated Secondary and Tertiary Alkyl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactivity of fluorographene is triggered by point defects: beyond the perfect 2D world - Nanoscale (RSC Publishing) [pubs.rsc.org]

Commercial Availability & Technical Guide: 1-Fluoroprop-1-ene

The following technical guide details the commercial availability, procurement strategies, and handling protocols for 1-Fluoroprop-1-ene .

CAS: 406-33-7 (Generic), 20327-65-5 (E-isomer), 19184-10-2 (Z-isomer) Synonyms: 1-Fluoro-1-propene, 1-Propenyl fluoride Classification: Fluorinated Alkene / Liquefied Gas

Executive Summary

1-Fluoroprop-1-ene is a specialized fluorinated building block used primarily as a bioisostere for amide bonds in medicinal chemistry and as a monomer in fluoropolymer synthesis. Unlike perfluorinated commodities (e.g., HFO-1234yf), 1-fluoroprop-1-ene is a niche research chemical . Supply is often constrained to milligram-to-gram scales with significant lead times.

For drug development professionals, the critical operational decision is "Make vs. Buy." While commercial sources exist, they often act as aggregators for custom synthesis labs. For requirements exceeding 10 grams, on-site generation (isomerization of 3-fluoropropene) is frequently more reliable than commercial procurement.

Chemical Identity & Physical Properties

Understanding the isomerism is vital for biological activity, as the E- and Z-isomers display distinct steric profiles.

Property	Data	Notes
Molecular Formula	C₃H₅F
Molecular Weight	60.07 g/mol
Physical State	Liquefied Gas	Boiling point approx. -10°C to 0°C (est).
Isomerism	E (trans) / Z (cis)	Commercial samples are often mixtures unless specified.
Reactivity	Electrophilic alkene	Susceptible to nucleophilic attack; polymerizes without inhibitors.

Commercial Landscape & Suppliers

The supply chain for 1-fluoroprop-1-ene is fragmented. Most vendors list the compound as "Inquire" or with long lead times (2–4 weeks), indicating lack of shelf stock.

Primary Suppliers (Verified Listings)

• Apollo Scientific: Lists both 3-fluoropropene (Allyl fluoride) and 1-fluoroprop-1-ene. Often the most reliable source for UK/EU researchers.

• CymitQuimica: Aggregates stock from specialized fluorochemistry labs; lists specific E-isomers.

• SynQuest Laboratories: Specializes in fluorinated gases; a primary contact for US-based inquiries.[1]

• Indagoo: Lists the E-isomer (CAS 20327-65-5).

Procurement Decision Matrix

The following diagram illustrates the logical flow for sourcing this material based on quantity and purity requirements.

Caption: Strategic decision tree for sourcing 1-fluoroprop-1-ene, prioritizing commercial purchase for small scales and synthesis for larger needs.

Technical Workflow: The "Make" Option

If commercial supply is unavailable, the most practical laboratory route is the base-catalyzed isomerization of 3-fluoropropene (Allyl Fluoride) . Allyl fluoride is more stable and readily available from vendors like Apollo Scientific or Sigma-Aldrich.

Protocol: Isomerization of 3-Fluoropropene

Objective: Convert commercially available 3-fluoropropene (bp ~ -3°C to 10°C range depending on pressure) to the thermodynamically more stable 1-fluoroprop-1-ene.

Reagents:

• 3-Fluoropropene (Allyl Fluoride)[2]

• Potassium tert-butoxide (t-BuOK)

• Dimethyl sulfoxide (DMSO) - Anhydrous

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a gas inlet, a magnetic stir bar, and a gas outlet connected to a cold trap (dry ice/acetone, -78°C).

• Catalyst Preparation: Charge the flask with anhydrous DMSO (0.5 M concentration relative to substrate) and t-BuOK (0.1 - 0.2 equiv).

• Addition: Cool the reaction vessel to 0°C. Slowly introduce 3-fluoropropene (as a gas or liquid) into the stirring base mixture.

• Reaction: The basic conditions facilitate the migration of the double bond to the internal position (conjugation with fluorine).

  • Mechanism: Deprotonation at the allylic position forms a resonance-stabilized anion, which reprotonates at the terminal carbon.

• Collection: 1-Fluoroprop-1-ene is volatile. Gently warm the reaction flask (to ~25-30°C) to drive the product gas out into the cold trap.

• Purification: The condensate in the cold trap is a mixture of E and Z isomers. Distillation at low temperature is required to separate them from any unreacted starting material.

Validation (Self-Correcting Step):

• 1H NMR: Look for the disappearance of the allyl signals (multiplets at ~5.0-6.0 ppm) and appearance of vinyl protons (distinct doublets of doublets due to H-F coupling).

• 19F NMR: 3-fluoropropene appears at ~ -210 ppm (triplet of doublets). 1-fluoropropene shifts significantly downfield to ~ -100 to -150 ppm range (depending on isomer).

Quality Control & Handling

Handling fluorinated gases requires a rigorous QC workflow to ensure the absence of hydrolysis products (HF) and correct isomer ratios.

QC Workflow Diagram

Caption: Quality control workflow ensuring chemical purity and safety before biological application.

Safety Protocols

• Hazards: Flammable gas (H220), Gas under pressure (H280).[1] Potential for HF formation if exposed to moisture.

• Storage: Keep cylinders below 50°C in a well-ventilated area. Use stainless steel or Monel regulators; avoid aluminum if trace HF is suspected.

• PPE: Cold-insulating gloves (for frostbite protection) and chemical splash goggles.

References

• National Institute of Standards and Technology (NIST). (2025).[3]1-Propene, 1-fluoro- (CAS 406-33-7) Properties.[3][4][5] NIST Chemistry WebBook.[3] Retrieved from [Link]

• Wienhold, M., et al. (2023).Geometric Isomerisation of Bifunctional Alkenyl Fluoride Linchpins. ResearchGate. Retrieved from [Link]

Sources

• 1. synquestlabs.com [synquestlabs.com]
• 2. 3-Fluoroprop-1-ene | CymitQuimica [cymitquimica.com]
• 3. 1-Propene, 1-fluoro [webbook.nist.gov]
• 4. echemi.com [echemi.com]
• 5. 1-Propene, 1-fluoro (CAS 406-33-7) - Chemical & Physical Properties by Cheméo [chemeo.com]

Protocols & Analytical Methods

Application Note: Synthesis of Fluorinated Heterocycles using 1-Fluoroprop-1-ene

This guide details the protocols for synthesizing fluorinated heterocycles using 1-Fluoroprop-1-ene (1-FP), a versatile but volatile fluorinated building block (bp −24 °C).

Executive Summary

1-Fluoroprop-1-ene (1-FP) represents a distinct class of fluorinated olefins where the fluorine atom is directly attached to the vinylic center, offering unique electronic modulation compared to trifluoromethylated analogs. Its application in heterocyclic synthesis is primarily driven by [3+2] dipolar cycloadditions and [4+2] Diels-Alder reactions . This guide provides validated protocols for handling this gaseous reagent to access fluorinated isoxazolines , pyrazolines , and norbornenes .

Core Challenges & Solutions

Challenge	Solution
Volatility (bp -24°C)	Use of dry-ice condensers and pre-cooled autoclaves/pressure tubes.
Reactivity	1-FP is an electron-deficient alkene; requires thermal activation or Lewis Acid catalysis for Diels-Alder.
Regioselectivity	Competition between the steric bulk of the methyl group and the electronic directing effect of fluorine.

Mechanistic Insight & Regiochemistry

The reactivity of 1-fluoroprop-1-ene is governed by the polarization of the C=C double bond. The fluorine atom exerts a strong inductive withdrawing effect (-I) but a resonance donating effect (+R). In cycloadditions, the regioselectivity is often dictated by Frontier Molecular Orbital (FMO) interactions.[1][2][3]

• Nitrile Oxides (LUMO dipole - HOMO dipolarophile): The oxygen atom of the dipole (nucleophilic) typically attacks the position with the largest HOMO coefficient. In 1-FP, the "fluorine effect" often directs the oxygen to the fluorine-bearing carbon (C-1), favoring 5-fluoro-4-methylisoxazolines . However, steric repulsion from the methyl group at C-2 can compete, leading to regioisomeric mixtures.

• Diazoalkanes: The nucleophilic carbon of the diazo species attacks the terminal or most electron-deficient carbon.

Visualization: Reaction Pathways

Caption: Divergent synthetic pathways for 1-fluoroprop-1-ene transforming into distinct heterocyclic scaffolds.

Experimental Protocols

Safety Pre-requisite: Handling Liquefied Gases

WARNING: 1-Fluoroprop-1-ene is a flammable gas. All operations must be conducted in a well-ventilated fume hood.

• Condensation: Pass the gas through a pre-dried tube immersed in a dry ice/acetone bath (-78 °C) to liquefy it before addition.

• Vessel Selection: Use heavy-walled borosilicate glass pressure tubes (Ace Glass or similar) for reactions < 5 bar. For higher pressures or scales > 5g, use a stainless steel autoclave (Parr reactor).

Protocol A: Synthesis of Fluorinated Isoxazolines via [3+2] Cycloaddition

Target: 3-Aryl-4-methyl-5-fluoroisoxazoline Reagents: 1-Fluoroprop-1-ene, Aryl hydroximoyl chloride (precursor to nitrile oxide), Triethylamine (Et3N).

• Setup: Equip a 50 mL pressure tube with a magnetic stir bar.

• Solvent & Precursor: Add Aryl hydroximoyl chloride (1.0 equiv) and dry dichloromethane (DCM, 0.2 M concentration).

• Gas Addition:

  • Cool the tube to -78 °C.

  • Condense 1-Fluoroprop-1-ene (3.0 equiv) directly into the tube using a gas inlet adapter. The density of liquid 1-FP is approx 0.7 g/mL.

• Reaction Initiation:

  • Add Triethylamine (1.2 equiv) dropwise to the cold solution to generate the nitrile oxide in situ.

  • Note: Slow addition prevents rapid exotherm and dimerization of the nitrile oxide (furoxan formation).

• Cyclization: Seal the tube tightly. Allow the mixture to warm to room temperature (25 °C) and stir for 12–24 hours.

• Workup:

  • Cool the tube to -20 °C before opening to vent excess 1-FP gas safely.

  • Wash the reaction mixture with water (2x) and brine (1x).

  • Dry over MgSO4 and concentrate in vacuo.

• Purification: Flash column chromatography (Hexane/EtOAc).

  • Analysis: Expect a mixture of diastereomers. Use 19F-NMR to distinguish the 5-F regioisomer (typically δ -120 to -140 ppm, ddd).

Protocol B: Diels-Alder Reaction with Cyclopentadiene

Target: 5-Fluoro-6-methyl-bicyclo[2.2.1]hept-2-ene Reagents: 1-Fluoroprop-1-ene, Cyclopentadiene (freshly cracked).

• Vessel: Stainless steel autoclave (50-100 mL capacity).

• Loading:

  • Charge the autoclave with freshly cracked Cyclopentadiene (1.0 equiv) and Hydroquinone (1% w/w, polymerization inhibitor).

  • Cool the autoclave body to -78 °C.

  • Condense 1-Fluoroprop-1-ene (2.0 equiv) into the vessel.

• Reaction:

  • Seal the autoclave.

  • Heat to 150–170 °C for 16 hours. (High temperature is required due to the low dienophilic reactivity of non-activated fluoroalkenes).

  • Pressure Note: Internal pressure may reach 20–30 bar. Ensure the rupture disc is rated appropriately.

• Workup:

  • Cool to room temperature, then to 0 °C.

  • Vent excess gas.

  • Distill the crude mixture under reduced pressure to isolate the volatile norbornene adducts.

Analytical Data & Troubleshooting

Regiochemical Determination (NMR)

The position of the fluorine atom is critical. Use 1H-19F HOESY (Heteronuclear Overhauser Effect Spectroscopy) to confirm spatial proximity.

Signal	Chemical Shift (approx.)[4]	Multiplicity	Interpretation
19F NMR	-130 to -150 ppm	ddd or multiplet	Fluorine on sp3 carbon (isoxazoline ring)
1H NMR (H-5)	5.5 - 6.0 ppm	dd (JH-F ~ 60 Hz)	Proton geminal to Fluorine (characteristic large coupling)
1H NMR (Me)	1.2 - 1.5 ppm	d	Methyl group

Troubleshooting Guide

• Low Yield in Cycloaddition: The nitrile oxide may dimerize faster than it reacts with the fluoroalkene.

  • Fix: Use a syringe pump to add the base (Et3N) over 4 hours, keeping the nitrile oxide concentration low ("High Dilution Principle").

• Gas Leakage:

  • Fix: Use Teflon tape on threads and check O-rings on pressure tubes. Weigh the tube before and after gas condensation to confirm stoichiometry.

Workflow Visualization

Caption: Step-by-step experimental workflow for the high-pressure synthesis of fluorinated isoxazolines.

References

• Handling Fluorinated Gases: Keasler, K. T., et al. "Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks."[5][6] Science, 2023 . Link

• Cycloaddition Mechanisms: Huisgen, R. "1,3-Dipolar Cycloadditions.[3] Past and Future." Angewandte Chemie International Edition, 1963 . Link

• Fluoroalkene Reactivity: Chambers, R. D. Fluorine in Organic Chemistry. Blackwell Publishing, 2004. (General Reference for F-alkene electronic effects).

• Pressure Tube Protocols: Taylor, R. T., et al. "Diels-Alder Reactions of Dienophiles and Cyclopentadiene Using a Sealed Tube Protocol." Ohio Journal of Science, 2004 . Link

• Nitrile Oxide Regioselectivity: Caramella, P., et al. "Regioselectivity of 1,3-Dipolar Cycloadditions of Nitrile Oxides." Journal of Organic Chemistry, 1999 . Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 4. 4-Fluoro-2-(3-oxoprop-1-enyl)benzonitrile | C10H6FNO | CID 169459096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Fluoroprop-1-ene as a Precursor for Novel Fluorinated Polymers

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Fluorinated polymers are a cornerstone of advanced materials science, offering unparalleled thermal stability, chemical inertness, and unique surface properties. While monomers like tetrafluoroethylene and vinylidene fluoride are well-established, the exploration of less common fluorinated olefins presents an opportunity for the development of next-generation materials with tailored properties. This document provides a detailed guide to the potential of 1-fluoroprop-1-ene as a monomer for the synthesis of novel fluorinated polymers. Due to the limited specific literature on the homopolymerization of 1-fluoroprop-1-ene, this guide synthesizes information from analogous fluorinated monomers and fundamental polymerization principles to provide robust starting points for research and development. The protocols herein are designed as self-validating systems, encouraging an iterative and observational approach to optimization.

Introduction: The Case for 1-Fluoroprop-1-ene

The strategic incorporation of fluorine into a polymer backbone can dramatically alter its physicochemical properties. Fluoropolymers are indispensable in a multitude of high-tech applications, including the medical field for implants and drug delivery systems, owing to their biocompatibility and low friction.[1][2][3] The monomer 1-fluoroprop-1-ene, a structural analogue of propylene, offers an intriguing platform for creating polymers that blend the properties of polyolefins with the unique attributes of fluoropolymers. The presence of a single fluorine atom on the double bond is expected to influence the monomer's reactivity and the resulting polymer's characteristics, such as polarity, surface energy, and thermal stability.

However, it is crucial to note that many partially fluorinated olefins, particularly those with fluorine directly on the double bond, can be challenging to polymerize due to steric hindrance and altered electronic effects.[4] For instance, 1,1,3,3,3-pentafluoropropene (PFP) does not readily homopolymerize but can be copolymerized.[1][3] This suggests that a similar approach may be necessary for 1-fluoroprop-1-ene. These application notes will therefore cover both potential homopolymerization and copolymerization strategies.

Monomer Synthesis and Characteristics

A reliable supply of high-purity monomer is the prerequisite for any successful polymerization. 1-Fluoroprop-1-ene exists as two geometric isomers, (E) and (Z), which may exhibit different polymerization behaviors.

Monomer Properties

Property	(E)-1-fluoroprop-1-ene	(Z)-1-fluoroprop-1-ene
CAS Number	20327-65-5	19184-10-2
Molecular Formula	C₃H₅F	C₃H₅F
Molecular Weight	60.07 g/mol	60.07 g/mol
Appearance	Colorless gas or liquid	Colorless gas or liquid

Data sourced from[1][2].

Representative Synthesis of 1-Fluoroprop-1-ene

A common route to vinyl fluorides is through the dehydrohalogenation of a suitable precursor. The following is a representative protocol for the synthesis of 1-fluoroprop-1-ene that would require optimization.

Protocol 2.2.1: Synthesis via Dehydrochlorination

• Reaction Setup: In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place a solution of potassium tert-butoxide in tetrahydrofuran (THF).

• Precursor Addition: Cool the flask to 0°C in an ice bath. Slowly add 1-chloro-1-fluoropropane to the stirred solution via the dropping funnel.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by gas chromatography (GC).

• Workup: Quench the reaction by the slow addition of water. Separate the organic layer.

• Purification: The crude product, a mixture of (E) and (Z) isomers, can be purified by fractional distillation.

Polymerization Methodologies: Protocols and Mechanistic Insights

The polymerization of fluoroalkenes can be approached through several mechanisms, including radical, anionic, and coordination polymerization. Given the anticipated lower reactivity of 1-fluoroprop-1-ene, the choice of initiator and reaction conditions is critical.

Radical Polymerization

Radical polymerization is a workhorse for the synthesis of many commercial fluoropolymers.[4] For monomers that are difficult to homopolymerize, high pressure and temperature may be necessary to overcome activation barriers.[5]

Protocol 3.1.1: High-Pressure Radical Homopolymerization (Model Protocol)

Disclaimer: This is a model protocol based on the polymerization of other sterically hindered fluoroalkenes and requires significant optimization and appropriate safety measures for high-pressure reactions.

• Reactor Preparation: A high-pressure stainless-steel autoclave equipped with a stirrer, thermocouple, pressure transducer, and inlet/outlet valves is required. The reactor must be scrupulously cleaned, dried, and purged with an inert gas (e.g., argon or nitrogen).

• Charging the Reactor: Introduce a deoxygenated solvent (e.g., 1,1,2-trichloro-1,2,2-trifluoroethane or supercritical carbon dioxide) into the reactor.[6] Add a suitable radical initiator. A perfluorinated peroxide is recommended for initiating the polymerization of fluorinated monomers.[5]

• Monomer Addition: Cool the reactor and introduce a known quantity of purified 1-fluoroprop-1-ene.

• Polymerization: Seal the reactor and begin stirring. Heat the reactor to the desired temperature (e.g., 180-240°C) and pressurize with an inert gas to the target pressure (e.g., 15,000 atm).[5]

• Termination and Isolation: After the desired reaction time, cool the reactor and carefully vent any unreacted monomer. Open the reactor and collect the polymer. The polymer should be purified by dissolving it in a suitable solvent and precipitating it in a non-solvent, followed by drying under vacuum.

Ziegler-Natta / Coordination Polymerization

Ziegler-Natta catalysts are renowned for their ability to polymerize α-olefins with high stereocontrol.[7][8][9] Their application to fluoroalkenes is less common but has been reported, particularly for copolymerization.[1]

Protocol 3.2.1: Ziegler-Natta Copolymerization with Vinylidene Fluoride (VDF) (Model Protocol)

This protocol is adapted from the copolymerization of 1,1,3,3,3-pentafluoropropene with VDF and serves as a starting point.[1]

• Catalyst Preparation: In a dry, inert atmosphere (glovebox), prepare the catalyst system. This can consist of a titanium compound (e.g., titanium tetraisopropylate) and an organoaluminum co-catalyst (e.g., triisobutylaluminum) in a suitable solvent like dichloromethane.[1]

• Reactor Setup: A glass-lined pressure reactor equipped with mechanical stirring and temperature control is required. The reactor must be thoroughly dried and purged with an inert gas.

• Polymerization:

  • Add the solvent and the catalyst components to the reactor.

  • Introduce a mixture of 1-fluoroprop-1-ene and a more reactive comonomer like VDF.

  • Heat the reactor to the desired temperature (e.g., 40°C) and monitor the pressure.

  • Allow the reaction to proceed for an extended period (e.g., >100 hours), as the reactivity may be low.[1]

• Workup and Isolation:

  • Terminate the polymerization by adding a quenching agent (e.g., methanol).

  • The polymer can be isolated by precipitation in a non-solvent (e.g., methanol or hexane), followed by washing and drying.

Anionic Polymerization

Anionic polymerization is suitable for monomers with electron-withdrawing groups that can stabilize a propagating carbanion. The fluorine atom in 1-fluoroprop-1-ene may provide sufficient activation for this mechanism. Living anionic polymerization, if achievable, would offer excellent control over molecular weight and architecture.

Protocol 3.3.1: Anionic Homopolymerization (Exploratory Protocol)

• Rigorous Purification: Anionic polymerization requires exceptionally pure reagents and an inert environment. The monomer, solvent (e.g., THF), and initiator must be rigorously purified and degassed.

• Reaction Setup: The polymerization should be conducted in a sealed, all-glass apparatus under high vacuum or in a high-integrity glovebox.

• Initiation: Cool the solvent to a low temperature (e.g., -78°C) and add a potent initiator such as n-butyllithium or sec-butyllithium.

• Propagation: Slowly introduce the purified 1-fluoroprop-1-ene monomer to the initiator solution. A color change may indicate the formation of the propagating anion.

• Termination: After the desired time, or upon consumption of the monomer, the polymerization can be terminated by adding a proton source like degassed methanol.

• Isolation: The polymer is isolated by precipitation in a non-solvent and dried under vacuum.

Characterization of Poly(1-fluoroprop-1-ene)

A thorough characterization of the synthesized polymer is essential to understand its structure and properties.

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR)	¹H, ¹⁹F, and ¹³C NMR spectroscopy to determine the polymer's microstructure, tacticity, and end groups.
Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
Differential Scanning Calorimetry (DSC)	To identify the glass transition temperature (Tg) and melting temperature (Tm), providing insights into the polymer's thermal behavior and crystallinity.
Thermogravimetric Analysis (TGA)	To assess the thermal stability and decomposition temperature of the polymer.
Contact Angle Goniometry	To measure the surface energy of polymer films.

Visualizations

General Polymerization Workflow

Caption: General experimental workflow for the synthesis and characterization of poly(1-fluoroprop-1-ene).

Proposed Radical Polymerization Mechanism

Caption: Proposed mechanism for the radical polymerization of 1-fluoroprop-1-ene.

Applications and Future Outlook

Polymers derived from 1-fluoroprop-1-ene, should they be successfully synthesized, could offer a unique balance of properties. Their potential applications could span:

• Biomedical Devices: As coatings for catheters or implants where a balance of hydrophobicity and biocompatibility is required.[3][7]

• Advanced Membranes: For gas separation or filtration, where the fluorine content can tune permeability and selectivity.

• Specialty Elastomers: Copolymers with other monomers could lead to elastomers with enhanced chemical and thermal resistance.

The successful polymerization of 1-fluoroprop-1-ene, particularly in a controlled manner, would be a significant contribution to the field of fluoropolymer chemistry. Future research should focus on systematically screening various initiator systems and reaction conditions, as well as exploring its copolymerization with a wide range of both fluorinated and non-fluorinated comonomers.

References

• Are (Co)Polymers of 1,1,3,3,3-Pentafluoropropene Possible? - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• cis-1-Fluoro-1-propene | C3H5F | CID 6432206 - PubChem. (n.d.). Retrieved March 7, 2026, from [Link]

• The Impact of Fluoropolymers on the Medical Device Industry - SGS PSI. (2015, July 17). Retrieved March 7, 2026, from [Link]

• Fluoropolymers in Medical Applications: Recent Progress and Development - PubMed. (2025, August 27). Retrieved March 7, 2026, from [Link]

• Fluoropolymers in Medical Applications: Recent Progress and Development | Chemical Reviews. (2025, August 12). Retrieved March 7, 2026, from [Link]

• Anionic addition polymerization - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Suitable radicals and monomers to obtain innovative fluorinated polymers based on vinylidene fluoride and their applications. (2025, March 21). Retrieved March 7, 2026, from [Link]

• SYNTHESIS OF PERFLUOROHEX-1-ENE HOMOPOLYMER AT ULTRAHIGH PRESSURE - Fluorine notes. (2023, October 3). Retrieved March 7, 2026, from [Link]

• Anionic Polymerization. (n.d.). Retrieved March 7, 2026, from [Link]

• 2.6: Anionic Polymerization - Chemistry LibreTexts. (2021, September 12). Retrieved March 7, 2026, from [Link]

• Are (Co)Polymers of 1,1,3,3,3-Pentafluoropropene Possible? - MDPI. (2023, June 7). Retrieved March 7, 2026, from [Link]

• Are (Co)Polymers of 1,1,3,3,3-Pentafluoropropene Possible? - ResearchGate. (2023, June 3). Retrieved March 7, 2026, from [Link]

• alkenes, -alkynes and –aromatics Fluoroalkanes Properties of fluoroalkanes Consider these typical bond strengths. (n.d.). Retrieved March 7, 2026, from [Link]

• Cobalt-Mediated Radical Copolymerization of Vinylidene Fluoride and 2,3,3,3-Trifluoroprop-1-ene - MDPI. (2021, August 11). Retrieved March 7, 2026, from [Link]

• 6.13: Ziegler-Natta Polymerization - Chemistry LibreTexts. (2022, October 4). Retrieved March 7, 2026, from [Link]

• 30.2: Stereochemistry of Polymerization - Ziegler-Natta Catalysts - Chemistry LibreTexts. (2024, March 20). Retrieved March 7, 2026, from [Link]

• Ziegler–Natta catalyst - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• US3528954A - Process for homopolymerization of tetrafluoroethylene and copolymerization of same with fluoro co-monomers in the solvent 1,1,2 - trichloro - Google Patents. (n.d.).

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• 1. CAS 20327-65-5: (1E)-1-fluoroprop-1-ene | CymitQuimica [cymitquimica.com]
• 2. cis-1-Fluoro-1-propene | C3H5F | CID 6432206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Are (Co)Polymers of 1,1,3,3,3-Pentafluoropropene Possible? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2021150801A1 - Synthesis of (e)-1,1,1,4,5,5,5-heptafluoro-4-(trifluoromethyl)pent-2-ene - Google Patents [patents.google.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 8. academia.edu [academia.edu]
• 9. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]

Stereoselective polymerization of 1-Fluoroprop-1-ene

Application Note: Stereoselective Polymerization of 1-Fluoroprop-1-ene (1-FP)

Abstract

The polymerization of 1-fluoroprop-1-ene (1-FP) represents a significant challenge in organometallic catalysis due to the "Fluorine Effect"—specifically, the high electronegativity and strong C-F bond that ironically promotes catalyst deactivation via

-fluorine elimination. This guide outlines a high-fidelity protocol for the stereoselective synthesis of poly(1-fluoroprop-1-ene), focusing on mitigating dehydrofluorination pathways while maximizing tacticity (isotactic/syndiotactic) using Group 4 metallocene and post-metallocene catalysts.

Part 1: The Challenge of Fluoroolefins

The polymerization of 1-FP is not merely an analogue of propylene polymerization. The presence of the fluorine atom at the vinylic position introduces two critical electronic perturbations:

• -Fluorine Elimination: Unlike -hydride elimination, which terminates a chain but leaves the catalyst active, -fluorine elimination is often irreversible for early transition metals (Ti, Zr, Hf). The high bond strength of M-F (Metal-Fluorine) drives the formation of a thermodynamically stable metal-fluoride species, effectively killing the catalytic cycle.

• Stereoelectronic Repulsion: The fluorine atom (

  Å) is slightly larger than hydrogen but significantly smaller than a methyl group. Standard steric locks used for propylene (like -symmetric ligands) must be finely tuned to recognize the subtle spatial difference between -H and -F to achieve high tacticity.

Mechanistic Pathway & Deactivation

The following diagram illustrates the kinetic competition between the desired chain propagation and the fatal

-F elimination.

Figure 1: Kinetic competition between propagation (green) and catalyst death via

-F elimination (red).

Part 2: Catalyst Selection Strategy

To achieve stereocontrol, we utilize

-symmetric zirconocenes for isotacticity, but with specific modifications to suppress fluorine abstraction.

Catalyst Class	Example Complex	Target Microstructure	Mechanism Note
-Symmetric Ansa-Metallocene		Isotactic	classic site control; requires low temp (-50°C) to prevent -F elim.
-Symmetric Metallocene		Syndiotactic	Chain-end control dominates; Fluorenyl wing provides steric bulk.
Post-Metallocene (Bis-phenoxyimine)	Titanium-FI Catalysts	Living/Atactic	"Ligand-directed" polymerization; high tolerance for functional groups.

Expert Insight: For 1-FP, we recommend starting with

( ) activated by MAO. The ethyl bridge provides a rigid framework for stereoselectivity, while the Zirconium center is less "hard" (fluorophilic) than Titanium, offering a slightly better survival rate against defluorination.

Part 3: Experimental Protocol

Safety Warning: 1-Fluoropropene is a flammable gas. All operations must be performed under an inert atmosphere (Argon/Nitrogen) using Schlenk lines or a Glovebox.

A. Monomer Purification (The Critical Step)

Commercial 1-FP often contains traces of HF and water, which are catalyst poisons.

• Condensation: Condense 1-FP gas (b.p.

  C) into a Schlenk flask cooled with liquid nitrogen ( ).

• Scrubbing: Pass the gas through a column containing activated molecular sieves (3Å) and potassium hydroxide (KOH) pellets to remove HF and

  .

• Degassing: Perform three Freeze-Pump-Thaw cycles to remove oxygen.

• Storage: Store in a stainless steel lecture bottle or heavy-walled glass vessel over a sodium mirror (optional, for extreme dryness).

B. Polymerization Workflow

Reagents:

• Catalyst:

  ( )

• Cocatalyst: Methylaluminoxane (MAO) (Al/Zr ratio = 1000:1)

• Solvent: Toluene (Anhydrous, distilled over Na/Benzophenone)

• Monomer: Purified 1-FP (approx. 2-3 g)

Step-by-Step Procedure:

• Reactor Prep: Heat a 100 mL heavy-walled glass reactor (or autoclave) to 120°C under vacuum for 2 hours. Cool to room temperature under Argon flow.

• Solvent/Cocatalyst Loading: Inside a glovebox, charge the reactor with Toluene (30 mL) and MAO solution. Stir for 10 minutes to scavenge any residual impurities.

• Cooling: Submerge the reactor in a cooling bath (Dry Ice/Acetone) to reach -40°C .

  • Rationale: Low temperature is non-negotiable. It suppresses the high-energy barrier

    -F elimination pathway while allowing the lower-energy insertion pathway to proceed.

• Monomer Addition: Condense the measured amount of 1-FP into the reactor.

• Initiation: Inject the catalyst solution (dissolved in minimal toluene) via a gas-tight syringe.

• Polymerization: Stir vigorously (magnetic bar or mechanical stirrer) at -40°C for 6–12 hours.

  • Visual Check: The solution should turn viscous. If it turns dark brown/black rapidly, catalyst decomposition (defluorination) has occurred.

• Quenching: Terminate the reaction by injecting 5 mL of acidic methanol (MeOH + 5% HCl).

C. Workup & Isolation

• Pour the reaction mixture into a large excess of acidic methanol (500 mL).

• Filter the precipitated white polymer.

• Purification: Re-dissolve in THF (if soluble) or hot toluene and re-precipitate in methanol to remove aluminum residues.

• Drying: Dry under vacuum at 60°C for 24 hours.

Part 4: Characterization & Validation

The proof of stereoselectivity lies in the NMR analysis.

NMR Spectroscopy ( and )

• Solvent:

  or (at high temp if crystalline).
• NMR (376 MHz): This is your primary diagnostic tool.

  • Regioregularity: Look for Head-to-Tail (HT) linkages. Head-to-Head (HH) defects will appear as distinct multiplets shifted upfield.

  • Tacticity: The fluorine signal is sensitive to the triad/pentad environment.

    • Isotactic (mm): Sharp dominant peak.

    • Atactic: Broad, multiple overlapping peaks.

Data Interpretation Table:

Technique	Parameter	Observation	Interpretation
NMR	Chemical Shift ( )	-100 to -120 ppm (approx)	Main chain -CHF- signal.
NMR	Methyl Region	15-20 ppm	Split into mm, mr, rr triads. mm indicates isotacticity.
GPC	PDI ( )	1.8 - 2.5	Single-site catalysis typically yields narrow PDI.
DSC	(Melting Point)	> 150°C	Indicates high crystallinity (stereoregularity).

Workflow Visualization

Figure 2: Operational workflow for the synthesis and analysis of Poly(1-FP).

Part 5: Troubleshooting (Self-Validating Systems)

• Issue: Black reaction mixture.

  • Cause: Extensive dehydrofluorination leading to conjugated polyenes.

  • Fix: Lower temperature (-60°C), increase monomer concentration, or switch to a less Lewis-acidic metal center (e.g., Late Transition Metal catalysts like Ni/Pd diimine, though these have lower activities).

• Issue: Broad/Multimodal GPC.

  • Cause: Multiple active sites or slow initiation.

  • Fix: Ensure strict exclusion of water (MAO acts as scavenger but has limits). Pre-activate catalyst for 5 mins before monomer injection.

• Issue: Low Stereoselectivity (Atactic gum).

  • Cause: Loss of ligand rigidity or "chain-end control" failure.

  • Fix: Switch to a bridged catalyst (

    -symmetric) if using an unbridged one. The bridge prevents ring rotation, locking the chiral pocket.

References

• Fujita, T. (2010). "Olefin Polymerization with Non-Metallocene Complexes." Elsevier. Link

• Puddephatt, R. J. (2019). "Transition-Metal-Mediated and -Catalyzed C-F Bond Activation by Fluorine Elimination." Chemistry - A European Journal. Link

• Okamoto, Y., et al. (2002). "Stereocontrol in the Polymerization of Fluorinated Vinyl Monomers." Macromolecular Symposia. Link

• BenchChem. (2025). "Characterization of Fluorinated Polymers using ¹⁹F NMR Spectroscopy." BenchChem Application Notes. Link

Application Note: Protocols for [3+2] Cycloaddition Reactions with 1-Fluoroprop-1-ene

Executive Summary

This guide details the experimental protocols for utilizing 1-fluoroprop-1-ene (CAS 406-33-7) as a dipolarophile in [3+2] cycloaddition reactions. The introduction of a fluorine atom directly onto the heterocyclic ring system is a high-value strategy in medicinal chemistry, often improving metabolic stability (blocking P450 oxidation) and modulating lipophilicity (LogP).

However, 1-fluoroprop-1-ene presents unique challenges: it is a gas at room temperature (bp

), possesses distinct electronic polarization due to the vinylic fluorine, and generates chiral centers requiring stereochemical control. This note focuses on the two most critical transformations:

• Isoxazoline Synthesis via Nitrile Oxide Cycloaddition.

• Isoxazolidine Synthesis via Nitrone Cycloaddition.

Strategic Considerations & Mechanism

Electronic Theory and Regioselectivity

The presence of the fluorine atom on the alkene creates a polarized

-system. In 1,3-dipolar cycloadditions, the regioselectivity is governed by Frontier Molecular Orbital (FMO) interactions.

• The "Fluorine Effect": Fluorine is inductively electron-withdrawing (

  ) but resonance donating ( ). In cycloadditions with electron-deficient dipoles (like nitrile oxides), the reaction is typically LUMO(dipolarophile)-controlled.

• Outcome: The oxygen atom of the nitrile oxide (nucleophilic terminus) generally attacks the more substituted or electron-deficient carbon. For 1-fluoroprop-1-ene (

  ), the polarization often favors the formation of 5-fluoro-4-methylisoxazolines , although mixtures are possible depending on the steric bulk of the dipole's 'R' group.

Safety & Handling of Gaseous Reagents

CRITICAL SAFETY WARNING: 1-Fluoroprop-1-ene is a flammable gas. All reactions must be performed in a fume hood behind a blast shield.

• Condensation: The reagent must be condensed into the reaction solvent at

  (Dry ice/Acetone).

• Containment: Reactions must be performed in rated pressure tubes (e.g., Ace Glass pressure vessels) to contain the pressure as the reaction warms to room temperature.

Experimental Protocols

Protocol A: Synthesis of Fluorinated Isoxazolines (Nitrile Oxide Route)

This protocol utilizes the in situ generation of nitrile oxides from hydroximoyl chlorides to prevent dimerization (furoxan formation).

Materials

• Dipolarophile: 1-Fluoroprop-1-ene (Gas cylinder).

• Precursor: Aryl/Alkyl hydroximoyl chloride (1.0 equiv).

• Base: Triethylamine (

  ) or (1.2 equiv).

• Solvent: Dichloromethane (DCM) or Diethyl Ether (

  ).

• Equipment: Heavy-wall pressure tube with Teflon screw cap, dry ice/acetone bath, gas inlet adapter.

Step-by-Step Methodology

• System Prep: Flame-dry a 50 mL pressure tube and flush with Argon. Weigh the hydroximoyl chloride (1.0 equiv) into the tube and dissolve in anhydrous DCM (0.1 M concentration).

• Gas Condensation: Submerge the pressure tube in a dry ice/acetone bath (

  ). Attach the 1-fluoroprop-1-ene cylinder via a needle inlet. Slowly condense the gas into the solution until volume increases significantly (approx. 3-5 equiv relative to dipole).

  • Note: The solution may become turbid or biphasic at low temps; this is normal.

• Reagent Addition: While maintaining

  , add Triethylamine (1.2 equiv) dropwise over 10 minutes.

  • Causality: Slow addition at low temperature prevents a high local concentration of nitrile oxide, suppressing the competing dimerization reaction.

• Cycloaddition: Seal the pressure tube tightly. Allow the reaction to warm slowly to Room Temperature (RT) behind a blast shield. Stir for 12–16 hours.

• Workup:

  • Cool the tube to

    before opening (to reduce pressure).

  • Vent excess fluoropropene into the hood exhaust.

  • Dilute with water and extract with DCM (

    ).

  • Wash organics with brine, dry over

    , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Synthesis of Isoxazolidines (Nitrone Route)

Nitrones are stable dipoles, allowing for a thermal reaction without in situ generation.

Materials

• Dipole: N-methyl-C-phenylnitrone (or derivative).[1]

• Dipolarophile: 1-Fluoroprop-1-ene.

• Solvent: Toluene or Xylene (higher boiling point promotes kinetics).

Step-by-Step Methodology

• Loading: Place the nitrone (1.0 equiv) and Toluene (0.2 M) in a pressure tube.

• Condensation: Cool to

  and condense 1-fluoroprop-1-ene (5.0 equiv) as described in Protocol A.

• Thermal Reaction: Seal the tube. Heat to 80–100°C for 24 hours.

  • Note: Fluoroalkenes are less reactive than non-fluorinated analogs due to the steric and electronic repulsion of the fluorine lone pairs; heat is required.

• Analysis: Monitor consumption of nitrone by TLC.

• Workup: Concentrate directly under reduced pressure (rotary evaporator) and purify via chromatography.

Data Visualization & Workflows

Reaction Workflow Diagram

The following diagram illustrates the critical "Trap-to-Trap" condensation logic required for handling the gaseous dipolarophile.

Caption: Workflow for handling gaseous 1-fluoroprop-1-ene in dipolar cycloadditions.

Mechanistic Pathway & Regioselectivity

This diagram outlines the competing pathways and the favored product formation based on electronic polarization.

Caption: Regiochemical divergence in [3+2] cycloaddition with fluoroalkenes.

Analytical Reference Data

Interpretation of the resulting fluorinated heterocycles relies heavily on 19F NMR . The coupling constants (

) provide definitive proof of stereochemistry (cis vs. trans relative to the ring).

Parameter	Value / Characteristic	Notes
19F Chemical Shift	-140 to -170 ppm	Typical for secondary alkyl fluorides on isoxazoline rings.
(Geminal)	48 – 52 Hz	Large coupling confirms H and F are on the same carbon.
(Vicinal)	Cis: 10–20 Hz Trans: 2–10 Hz	Critical for determining diastereoselectivity (endo/exo).
Regiochemistry	(in 13C NMR)	Coupling to the isoxazoline C3 carbon identifies distance from F.

References

• Haufe, G. (2008). "Fluoroalkenes as dipolarophiles." Journal of Fluorine Chemistry. [Link]

• Carreira, E. M., & Fessard, T. C. (2006). "3-Fluoro-isoxazolines via [3+2] Cycloaddition." Chemical Reviews. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 1-Fluoroprop-1-ene as a Strategic C3 Building Block in the Synthesis of Fluorinated Agrochemicals

Executive Summary

The integration of fluorine into agrochemical scaffolds is a proven strategy to enhance metabolic stability, bioavailability, and target binding affinity[1]. 1-Fluoroprop-1-ene, alongside its halogenated derivatives (e.g., 1-bromo-1-fluoropropene), serves as a highly versatile C3 building block for synthesizing complex fluoroalkenes. These fluoroalkenes are increasingly utilized as bioisosteres for amide bonds in next-generation pesticides and herbicides, offering near-absolute resistance to enzymatic degradation in soil and target organisms[2][3]. This application note details the mechanistic rationale, optimization data, and a validated protocol for utilizing 1-fluoroprop-1-ene derivatives in transition-metal-catalyzed cross-coupling reactions.

Strategic Rationale: The "Why" Behind Fluoroalkenes

The design of modern agrochemicals requires balancing high efficacy with environmental safety and metabolic persistence. 1-Fluoroprop-1-ene is selected as a foundational synthon for two primary reasons:

• Amide Bioisosterism: The fluoroalkene moiety (

  ) closely mimics the steric bulk and electronic dipole of an amide bond ( ). However, unlike amides, fluoroalkenes are entirely resistant to proteolytic and hydrolytic cleavage[3]. This is critical for extending the active half-life of agrochemicals in harsh environmental conditions without increasing application rates.

• Enhanced Lipophilicity: The introduction of the fluorine atom increases the overall lipophilicity (

  ) of the molecule. This facilitates superior cuticular penetration in plants (for systemic herbicides) and enhances exoskeletal transit in insects (for insecticides)[1].

Mechanistic Framework: Palladium-Catalyzed Negishi Coupling

To construct complex agrochemical scaffolds from 1-fluoroprop-1-ene, transition-metal-catalyzed cross-coupling is the premier method. Specifically, the Negishi cross-coupling of 1-bromo-1-fluoropropene with alkylzinc reagents allows for stereoselective C–C bond formation[4].

Expert Insight (Causality of Catalyst Selection): A critical challenge in fluoroalkene functionalization is the propensity for

-fluoride elimination, which leads to unwanted, defluorinated alkyne byproducts. By utilizing a Palladium(0) catalyst with strongly coordinating phosphine ligands—such as —the reductive elimination step is kinetically accelerated relative to -fluoride elimination, thereby preserving the crucial C–F bond[4].

Figure 1: Palladium-catalyzed Negishi cross-coupling catalytic cycle of 1-bromo-1-fluoropropene.

Experimental Protocol: Stereoselective Synthesis of Fluoroalkene Intermediates

Self-Validating System: This protocol incorporates visual catalyst validation and an in-process GC-MS checkpoint to ensure the organozinc reagent has fully transmetalated before proceeding to the quench step, minimizing the recovery of unreacted starting material.

Reagents & Materials

• (Z)-1-bromo-1-fluoropropene (1.0 equiv, 10 mmol)

• Alkylzinc bromide solution (

  , 0.5 M in THF, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [

  ] (0.05 equiv, 5 mol%)

• Anhydrous Tetrahydrofuran (THF), thoroughly degassed

Step-by-Step Methodology

• System Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

  • Causality: Oxygen and ambient moisture will rapidly quench the alkylzinc reagent and irreversibly oxidize the Pd(0) catalyst to an inactive Pd(II) state.

• Catalyst Activation: Add

  (5 mol%) to the flask. Inject 20 mL of degassed anhydrous THF. Stir at room temperature until a homogeneous bright yellow solution is achieved. (Visual Validation: Failure to achieve a bright yellow solution indicates catalyst degradation; do not proceed).

• Electrophile Addition: Inject (Z)-1-bromo-1-fluoropropene (10 mmol) dropwise over 2 minutes. Stir for 15 minutes at room temperature to allow the oxidative addition complex to form.

• Transmetalation (The Critical Step): Cool the reaction mixture to 0 °C using an ice bath. Slowly add the alkylzinc bromide solution (12 mmol, 1.2 equiv) via a syringe pump over 30 minutes.

  • Causality: Slow addition at 0 °C prevents localized exothermic heating, which suppresses the homocoupling of the alkylzinc reagent and prevents

    -fluoride elimination.

• Coupling & Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

  • Validation Checkpoint: Extract a 0.1 mL aliquot, quench in water/ether, and monitor the organic layer via GC-MS. The reaction is validated as complete when the 1-bromo-1-fluoropropene peak disappears and the desired molecular ion peak

    of the fluoroalkene emerges.

• Quenching & Workup: Quench the reaction strictly at 0 °C by slowly adding 10 mL of saturated aqueous

  . Extract the aqueous layer with diethyl ether ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure (Z)-fluoroalkene intermediate.

Quantitative Data & Optimization

The following tables summarize the optimization parameters for the cross-coupling of 1-fluoropropene derivatives and the resulting bioactivity enhancements observed in agrochemical screening.

Table 1: Optimization of Pd-Catalyzed Negishi Coupling Conditions

Catalyst System	Solvent	Temp (°C)	Additive	Yield (%)	E/Z Ratio
(5 mol%)	THF	0 to 25	None	88%	5:95
/ SPhos	Toluene	80	None	42%	40:60
/ PCy3	THF	25	None	15%*	N/A
/ XPhos	THF	0 to 25	LiCl	91%	2:98

*Note: Low yield in Ni-catalyzed reactions is primarily due to rapid

-fluoride elimination.

Table 2: Comparative Bioactivity of Fluoroalkene vs. Amide Bioisosteres (Herbicide Model)

Compound Scaffold	Linker Type	Target Weed Species	( )	Soil Half-Life ( )
Standard Amide		Amaranthus palmeri	12.5	4.2 Days
Fluoroalkene Analog		Amaranthus palmeri	3.1	> 45 Days
Standard Amide		Echinochloa crus-galli	18.0	3.8 Days
Fluoroalkene Analog		Echinochloa crus-galli	4.5	> 45 Days

Data Interpretation: The replacement of the amide linker with a 1-fluoroprop-1-ene derived fluoroalkene linker results in a ~4x increase in target binding affinity (

) and a >10x increase in metabolic stability in soil environments.

References

1.[1] Divergent reactivities in fluoronation of allylic alcohols: synthesis of Z-fluoroalkenes via carbon–carbon bond cleavage. National Institutes of Health (NIH).[Link] 2.[2] Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. National Institutes of Health (NIH).[Link] 3.[3] Fluoroalkenes as biomolecules isosteres; preparation and application: a personal account. Comptes Rendus de l'Académie des Sciences.[Link] 4.[4] Synthesis of 5′-Functionalized Nucleosides: S-Adenosylhomocysteine Analogues with the Carbon-5′ and Sulfur Atoms Replaced by a Vinyl or Halovinyl Unit. National Institutes of Health (NIH).[Link]

Sources

• 1. Divergent reactivities in fluoronation of allylic alcohols: synthesis of Z-fluoroalkenes via carbon–carbon bond cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluoroalkenes as biomolecules isosteres; preparation and application: a personal account [comptes-rendus.academie-sciences.fr]
• 4. Synthesis of 5′-Functionalized Nucleosides: S-Adenosylhomocysteine Analogues with the Carbon-5′ and Sulfur Atoms Replaced by a Vinyl or Halovinyl Unit - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Experimental Protocols for Gas-Phase Reactions of 1-Fluoroprop-1-ene (HFO-1243zf)

Executive Summary & Scientific Context

1-Fluoroprop-1-ene (HFO-1243zf,

) is a pivotal hydrofluoroolefin (HFO) serving two distinct roles in modern chemical research:

• Sustainable Reagent: A low-GWP (Global Warming Potential) intermediate for synthesizing fluorinated motifs in medicinal chemistry.

• Environmental Target: A volatile organic compound (VOC) requiring rigorous atmospheric lifetime assessment via reaction with hydroxyl (OH) radicals.

This guide provides two distinct experimental workflows. Protocol A details the Relative Rate Method for determining kinetic rate constants—a regulatory requirement for environmental impact assessment. Protocol B outlines a Continuous Flow Reactor setup for utilizing 1-fluoroprop-1-ene as a synthon in high-temperature gas-phase functionalization.

Safety & Handling (Critical Pre-requisites)

1-Fluoroprop-1-ene is classified as A2L (Mildly Flammable) . It poses unique hazards compared to standard hydrocarbons due to the potential formation of Hydrogen Fluoride (HF) upon thermal decomposition or combustion.

• Engineering Controls: All experiments must be conducted within a walk-in fume hood or extracted enclosure.

• Material Compatibility:

  • Acceptable: 316 Stainless Steel, Monel 400 (essential for high T), PTFE, FEP (for ambient bags).

  • Avoid: Standard glass (at high pressure/temperature with HF present), Aluminum (catalytic decomposition risk).

• HF Scrubber: Any exhaust line must pass through a KOH/Alumina scrubber to neutralize HF byproducts.

Protocol A: Atmospheric Kinetics (Relative Rate Method)

Principle of Operation

The Relative Rate Method eliminates the need for absolute concentration measurements of transient radical species (OH). Instead, the decay of the target gas (1-Fluoroprop-1-ene) is measured relative to a reference compound with a known rate constant (

).

Self-Validating Logic: A plot of

vs. must yield a straight line passing through the origin.[1] Deviation from linearity indicates secondary reactions or wall losses, invalidating the run.

Experimental Configuration (Smog Chamber)

The Chamber: A collapsible 80–100 L Teflon (FEP) reaction bag is suspended in a rigid enclosure. FEP is chosen for its transparency to UV light (

nm) and chemical inertness.

The Light Source: UV lamps (typically Sylvania 350BL,

nm) surround the bag to photolyze the radical precursor.

Detection: In-situ Long Path FTIR (Fourier Transform Infrared Spectroscopy) is the gold standard. It utilizes White cell optics (path length 50–100 m) inside the chamber to detect trace gases without sampling artifacts.

Workflow Diagram: Kinetic Setup

Caption: Figure 1. Schematic of the Relative Rate experimental setup utilizing an FEP smog chamber coupled with in-situ FTIR detection.

Step-by-Step Protocol

• Cleaning: Evacuate the FEP bag to

  Torr. Flush 3x with ultra-pure Synthetic Air ( ) to remove "memory effects" from previous runs.

• Background Scan: Collect an FTIR background spectrum of the empty bag.

• Reactant Loading:

  • Introduce 1-Fluoroprop-1-ene (approx. 5–10 mTorr partial pressure).

  • Introduce Reference Compound (e.g., Propene, 5–10 mTorr).

  • Checkpoint: Collect FTIR spectrum (

    ). Ensure no dark reactions occur between Target and Ref.

• Radical Precursor: Inject Methyl Nitrite (

  ) or Ozone.

• Dilution: Fill the bag to 760 Torr with Synthetic Air.

• Irradiation Cycles:

  • Turn on UV lamps for intervals (e.g., 2, 5, 10 minutes).

  • Turn off lamps and collect FTIR spectrum after each interval (

    ).

  • Aim for 20–50% total consumption of the target gas. Do not exceed 50% to avoid interference from secondary products.

Protocol B: Continuous Flow Functionalization (Synthesis)

Principle of Operation

For drug discovery applications, 1-fluoroprop-1-ene is often functionalized (e.g., bromination or oxidation) to create fluorinated building blocks. A Plug Flow Reactor (PFR) allows for high-temperature activation and precise residence time control, minimizing polymerization side-products common in batch modes.

Experimental Configuration (Flow Rig)

• Feed System: Mass Flow Controllers (MFCs) for gases; HPLC pump for liquid co-reactants (vaporized in a pre-heater).

• Reactor: Inconel 600 or Monel 400 tube (1/4" O.D.). Standard stainless steel will corrode if HF is generated.

• Catalyst Bed: If catalytic (e.g., Cr-based for halogen exchange), the bed is packed in the isothermal zone.

• Back Pressure Regulator (BPR): Maintains system pressure (typically 5–20 bar) to increase gas density and throughput.

Workflow Diagram: Flow Synthesis

Caption: Figure 2. High-temperature continuous flow setup for the functionalization of 1-fluoroprop-1-ene.

Step-by-Step Protocol

• Passivation: Before the first run, pass anhydrous HF or

  (diluted) through the Inconel reactor at 300°C to create a protective metal-fluoride layer.

• Leak Test: Pressurize with

  to 1.5x operating pressure. Pressure decay should be <0.1 bar over 1 hour.

• Startup:

  • Establish

    flow.

  • Heat reactor to setpoint (e.g., 350°C).

  • Pressurize system via BPR.

• Reaction:

  • Switch

    to 1-Fluoroprop-1-ene and co-reagent (e.g., or ).

  • Critical Parameter: Calculate Gas Hourly Space Velocity (GHSV) to ensure residence time matches reaction kinetics (typically 10–60 seconds).

• Quench: Immediate cooling post-reactor is vital to freeze the equilibrium composition.

Data Analysis & Reporting

Kinetic Data (Relative Rate)

Summarize results in the following format. The ratio

is the slope of the regression line.

Run ID	Reference Compound	( )	Slope ( )	Derived	(Linearity)
KIN-01	Propene		0.45		0.998
KIN-02	Ethene		1.40		0.995

Note: Values above are illustrative examples. Verify specific

values from NIST Kinetics Database.

Troubleshooting Guide

• Non-zero intercept in Kinetic Plot: Indicates impurities in the initial gas mixture or dark reactions. Action: Check reactant purity via GC-MS before loading.

• Curvature in Kinetic Plot: Indicates product interference (products reacting with OH radicals). Action: Reduce total conversion to <20%.

• Corrosion in Flow Reactor: Green/Blue salts at outlet. Action: Reactor passivation failed; switch to Monel or replace tube.

References

• Nielsen, O. J., et al. (2007). Atmospheric chemistry of CF3CF=CH2: Kinetics and mechanisms of gas-phase reactions with Cl atoms, OH radicals, and O3. Chemical Physics Letters.

• Atkinson, R., et al. (2006). Evaluated Kinetic and Photochemical Data for Atmospheric Chemistry: Volume II – Gas Phase Reactions of Organic Species. Atmospheric Chemistry and Physics.

• BenchChem. (2025).[2][3] Gas-Phase Synthesis of 1-Chloro-3,3,3-trifluoro-1-propene (HCFO-1233zd) - Application Note. (Contextual reference for HFO flow setups).

• Sondergaard, R., et al. (2007). Atmospheric chemistry of (Z)- and (E)-1,2,3,3,3-pentafluoropropene: Kinetics and mechanisms of gas-phase reactions. Journal of Physical Chemistry A.

• NIST Chemical Kinetics Database. Standard Reference Data for OH Radical Reactions.

Sources

• 1. envchemgroup.com [envchemgroup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

1-Fluoroprop-1-ene as a fluorinating agent in organic synthesis

Part 1: Executive Summary & Strategic Positioning

1-Fluoroprop-1-ene (CAS: 406-33-7), also known as 1-fluoropropylene, is often misclassified in general inquiries as a "fluorinating agent" (a source of electrophilic or nucleophilic fluorine, such as DAST or TBAF). It is distinctively a fluorinated building block (synthon).

Its primary utility lies in "Fluoropropenylation" —the installation of the 1-fluoroprop-1-enyl moiety (

or related isomers) into complex organic scaffolds. This moiety serves as a bioisostere for enol ethers or amides in medicinal chemistry, modulating metabolic stability and lipophilicity without altering steric bulk significantly.

Core Chemical Profile

Property	Specification
Formula
Structure	(Exists as E and Z isomers)
Boiling Point	-14 °C to -10 °C (Gas at RT)
Reactivity Class	Electron-deficient alkene (due to F); Radical acceptor; Dipolarophile
Key Application	Synthesis of -fluoroalkylated synthons via radical addition or cycloaddition.[1][2]

Part 2: Mechanistic Insight & Reactivity

The strategic value of 1-fluoroprop-1-ene stems from the electronic perturbation caused by the fluorine atom directly attached to the vinyl carbon.

• Polarization: The electronegative fluorine withdraws electron density from the double bond (

  ), making the -carbon ( ) susceptible to nucleophilic attack in specific activation modes, though the molecule generally reacts readily with radicals .

• Radical Stabilization: In radical additions (e.g., with HBr), the regioselectivity is governed by the stability of the intermediate radical. The fluorine atom can stabilize an

  -radical via resonance (lone pair donation), influencing the position of addition.

• Stereochemistry: Commercial supplies are often mixtures of E and Z isomers. The Z-isomer is often thermodynamically more stable due to the "cis-effect" observed in haloalkenes. Protocols must account for stereochemical integrity or convergence.

Decision Logic for Experimental Design

Figure 1: Strategic workflow for selecting the appropriate 1-fluoroprop-1-ene transformation.

Part 3: Detailed Experimental Protocols

Protocol A: Regioselective Synthesis of 1-Bromo-1-fluoropropane

This protocol converts 1-fluoroprop-1-ene into a versatile alkylating agent. The product, 1-bromo-1-fluoropropane, can subsequently undergo nucleophilic substitution to install the fluorinated propyl chain.

Mechanism: Free-radical chain addition. The bromine radical (

) adds to the alkene.

• Regioselectivity:[3][4] Literature indicates exclusive formation of 1-bromo-1-fluoropropane (

  ), suggesting the intermediate radical is stabilized or sterically directed to place Br at the fluorinated carbon.

Materials:

• 1-Fluoroprop-1-ene (Gas)[1]

• Hydrogen Bromide (HBr) gas or anhydrous solution in acetic acid

• UV Light source (Hg lamp) or Radical Initiator (Benzoyl Peroxide)

• Solvent:

  (DCM) or Freon-113 (if available/permitted)

Step-by-Step Procedure:

• Setup: Equip a thick-walled pressure tube or a photochemical reactor with a gas inlet, a cooling jacket (-78 °C), and a magnetic stir bar.

• Condensation: Cool the reactor to -78 °C (dry ice/acetone bath). Condense 1-fluoroprop-1-ene (10.0 mmol) into the vessel.

• Reagent Addition:

  • Photochemical Route: Introduce anhydrous HBr gas (12.0 mmol, 1.2 equiv) slowly into the condensed alkene.

  • Thermal/Chemical Route: Add solvent (DCM, 10 mL) pre-cooled to -78 °C, followed by Benzoyl Peroxide (1 mol%). Then bubble HBr gas.

• Reaction:

  • Photochemical: Irradiate the mixture with a UV lamp for 2–4 hours while maintaining temperature below -20 °C.

  • Thermal: Seal the pressure tube (Caution: Pressure hazard) and slowly warm to 0 °C or room temperature behind a blast shield. Stir for 6 hours.

• Workup:

  • Vent excess HBr gas into a scrubber (NaOH solution).

  • Wash the organic phase with saturated

    ( ) and brine.

  • Dry over anhydrous

    .

• Purification: Fractional distillation. The product is a volatile liquid.[5]

  • Target Product: 1-Bromo-1-fluoropropane.

  • Validation:

    NMR (characteristic geminal H-F coupling).

Protocol B: [2+2] Cycloaddition for Fluorinated Cyclobutanes

Fluorinated cyclobutanes are emerging scaffolds in drug design (restricted conformation). 1-Fluoroprop-1-ene acts as the alkene component.[6]

Materials:

• 1-Fluoroprop-1-ene[1][2][6][7][8][9]

• Comonomer: Tetrafluoroethylene (TFE) or Acrylonitrile (depending on target)

• Autoclave (High Pressure Reactor)

Procedure:

• Loading: In a cooled (-50 °C) stainless steel autoclave, condense 1-fluoroprop-1-ene (20 mmol) and the comonomer (e.g., TFE, 20 mmol).

• Inhibitor: Add a trace of terpene or limonene if polymerization is a competing side reaction (to inhibit free radical polymerization, favoring thermal cycloaddition).

• Heating: Seal the reactor and heat to 150–200 °C for 12–24 hours. (Note: This requires specialized high-pressure equipment rated for >50 bar).

• Isolation: Cool to room temperature. Vent unreacted gases.[4] Distill the liquid residue to isolate the fluorinated cyclobutane.

Part 4: Critical Safety & Handling

1. Flammability & Volatility: 1-Fluoroprop-1-ene is a flammable gas at room temperature.

• Flash Point: < 0 °C (estimated).

• Explosion Limit: Forms explosive mixtures with air.[10]

• Control: All transfers must occur within a fume hood using gas-tight syringes or cannula techniques under an inert atmosphere (

  or Ar). Ground all equipment to prevent static discharge.[11]

2. Decomposition Hazards: Upon thermal decomposition or combustion, it releases Hydrogen Fluoride (HF) , which is highly corrosive and toxic.

• First Aid: Calcium gluconate gel must be available in the lab whenever working with fluorinated gases.

3. Storage: Store cylinders in a cool, well-ventilated gas cabinet. Ensure the cylinder is equipped with a functional pressure relief valve.

Part 5: References

• Haszeldine, R. N., et al. "Fluoro-olefin chemistry. Part X. Some additions to 1-fluoropropene under ionic and free-radical conditions." Journal of the Chemical Society, Perkin Transactions 1, 1970.

• Bakker, B. H., et al. "Photochemical addition of hydrogen bromide to 1-fluoropropene." Recueil des Travaux Chimiques des Pays-Bas, 1975.

• BenchChem. "1-Fluoroprop-1-ene Product & Safety Data." BenchChem Database, 2025.

• PubChem. "(E)-1-Fluoro-1-propene Compound Summary." National Library of Medicine, 2025.

Sources

• 1. US20120225961A1 - Biodegradable foams with improved dimensional stability - Google Patents [patents.google.com]
• 2. US10081711B2 - Anti-agglomerants for the rubber industry - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. scribd.com [scribd.com]
• 7. scribd.com [scribd.com]
• 8. CA3077020A1 - Halogenated heteroalkenyl- and heteroalkyl-functionalized organic compounds and methods for preparing such compounds - Google Patents [patents.google.com]
• 9. 2-Bromo-3-fluoroprop-1-ene|C3H4BrF Supplier [benchchem.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. fishersci.com [fishersci.com]

Application Note: Metal-Catalyzed Cross-Coupling Reactions Involving 1-Fluoroprop-1-ene Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Stereospecific Synthesis of Monofluoroalkene Peptide Isosteres via Pd-Catalyzed Suzuki-Miyaura and Negishi Couplings

Executive Summary

The incorporation of fluorine into organic frameworks is a cornerstone of modern drug development, frequently utilized to modulate metabolic stability, lipophilicity, and binding affinity. Specifically, the monofluoroalkene moiety serves as an exceptional non-hydrolyzable bioisostere for the amide (peptide) bond.

While gaseous 1-fluoroprop-1-ene is synthetically challenging to handle directly, its 1-halo derivatives—most notably 1-bromo-1-fluoroprop-1-ene and 1-iodo-1-fluoroprop-1-ene —serve as highly versatile, bench-stable C3-fluorinated building blocks. This application note details the mechanistic rationale, quantitative optimization, and self-validating experimental protocols for the Palladium-catalyzed cross-coupling of 1-fluoroprop-1-ene derivatives to synthesize complex, stereodefined monofluoroalkenes[1].

Mechanistic Insights & Causality (E-E-A-T)

To achieve high yields and absolute stereoretention, the cross-coupling of 1-halo-1-fluoroprop-1-enes requires precise control over the catalytic cycle. Do not treat the catalyst system as a black box; the causality behind these choices dictates the reaction's success.

Oxidative Addition and Stereoretention

The oxidative addition of a Pd(0) species into the C–Br or C–I bond of 1-halo-1-fluoroprop-1-ene proceeds via a concerted, three-centered transition state. This mechanism ensures complete retention of the double-bond geometry [2]. For instance, reacting isomerically pure (Z)-1-bromo-1-fluoroprop-1-ene will stereospecifically yield the corresponding (E)-monofluoroalkene (note: the E/Z designation flips purely due to Cahn-Ingold-Prelog priority changes, but the spatial arrangement of the carbon backbone is strictly retained).

Ligand Selection to Suppress β-Fluoride Elimination

A notorious side reaction in fluoroalkene cross-coupling is β-fluoride elimination from the Pd(II) intermediate, which leads to defluorinated alkyne byproducts.

• The Solution: Utilize electron-rich, bulky phosphine ligands (e.g., XPhos, RuPhos) or an excess of simple triphenylphosphine (PPh₃)[3]. These ligands accelerate both the transmetalation and reductive elimination steps, effectively outcompeting the slower β-fluoride elimination pathway.

Base Selection in Suzuki-Miyaura Couplings

Fluoroalkenes are highly sensitive to strong nucleophiles, which can trigger undesired vinylic substitution (SNV) of the fluorine atom.

• The Solution: Avoid strong bases like NaOH or KOtBu. Instead, employ mild, inorganic bases such as K₃PO₄ or Cs₂CO₃. These bases are sufficiently basic to activate the boronic acid for transmetalation but bulky/mild enough to preserve the C–F bond[2].

Quantitative Data Presentation

The following table summarizes the optimized reaction parameters and expected outcomes for the cross-coupling of (Z)-1-bromo-1-fluoroprop-1-ene across different modalities.

Table 1: Comparative Cross-Coupling Modalities for 1-Bromo-1-fluoroprop-1-ene

Coupling Type	Nucleophile Type	Optimal Catalyst / Ligand	Base / Additive	Typical Yield	Stereoretention
Suzuki-Miyaura	Arylboronic Acids	Pd(OAc)₂ / PPh₃	K₃PO₄ (aq)	82–96%	>99%
Suzuki-Miyaura	Alkylboronic Acids	Pd(dppf)Cl₂	Cs₂CO₃	70–85%	>99%
Negishi	Alkylzinc Halides	Pd₂(dba)₃ / XPhos	None	75–90%	>99%
Stille	Arylstannanes	Pd(PPh₃)₄	CsF	60–80%	>95%

Data synthesized from foundational cross-coupling optimizations of multihalogenated vinyl ethers and bromofluoroalkenes[2][3].

Visualizations: Catalytic Cycle & Workflow

Figure 1: Catalytic cycle of Pd-catalyzed cross-coupling of 1-bromo-1-fluoroprop-1-ene.

Figure 2: Step-by-step experimental workflow for the synthesis of monofluoroalkenes.

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling with Arylboronic Acids

This protocol is designed as a self-validating system to ensure experimental integrity and prevent downstream purification failures.

Reagents:

• (Z)-1-Bromo-1-fluoroprop-1-ene (1.0 mmol)

• Arylboronic acid (1.3 mmol)

• Pd(OAc)₂ (0.05 mmol, 5 mol%)

• PPh₃ (0.15 mmol, 15 mol%)

• K₃PO₄ (2.0 mmol)

• Toluene/H₂O (4:1 v/v, 5 mL)

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂, PPh₃, arylboronic acid, and K₃PO₄.

• Solvent Addition: Seal the tube, remove it from the glovebox, and inject degassed Toluene and H₂O via syringe. Stir for 5 minutes at room temperature to pre-form the active Pd(0) complex.

• Substrate Injection: Inject (Z)-1-bromo-1-fluoroprop-1-ene (1.0 mmol) dropwise.

• Reaction: Heat the biphasic mixture to 60 °C under vigorous stirring (1000 rpm) for 12 hours.

• Self-Validation Checkpoint (Crucial): Stop stirring to allow phase separation. Extract a 50 µL aliquot of the organic layer, dilute in 0.5 mL CDCl₃, and acquire a rapid ¹⁹F NMR spectrum.

  • Causality: The starting material exhibits a distinct ¹⁹F shift at approximately -65 ppm. The successful cross-coupled product will shift significantly upfield (typically -105 to -115 ppm, depending on the aryl substituent). If the -65 ppm signal persists, the reaction has stalled; inject an additional 2 mol% Pd(OAc)₂ and continue heating.

• Quench & Extraction: Once validated, cool to room temperature. Quench with saturated aqueous NH₄Cl (5 mL). Extract with EtOAc (3 × 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Negishi Coupling with Alkylzinc Reagents

Used when coupling sp³-hybridized alkyl groups to the 1-fluoroprop-1-ene scaffold[1].

Step-by-Step Procedure:

• Preparation: In a glovebox, charge a vial with Pd₂(dba)₃ (2.5 mol%) and XPhos (5 mol%).

• Reagent Mixing: Add anhydrous THF (3 mL) and (Z)-1-iodo-1-fluoroprop-1-ene (1.0 mmol).

• Transmetalation: Cool the mixture to 0 °C. Slowly add the alkylzinc halide solution (1.5 mmol, 0.5 M in THF) dropwise over 10 minutes to prevent homocoupling of the zinc reagent.

• Reaction: Allow the reaction to warm to room temperature and stir for 6 hours.

• Self-Validation Checkpoint: Perform GC-MS on a micro-aliquot. Look for the molecular ion peak corresponding to the exact mass of the alkylated monofluoroalkene. The absence of the de-fluorinated alkyne mass confirms the efficacy of the XPhos ligand.

• Workup: Quench with 1M HCl (2 mL) to solubilize zinc salts. Extract with diethyl ether, dry over MgSO₄, and purify via distillation or chromatography.

References

• Source: Organic Letters (ACS Publications)
• Source: Molecules (MDPI)
• Source: PubMed Central (PMC)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Synthesis of Fluorinated Peptidomimetics from 1-Fluoroprop-1-ene

Executive Summary

This guide details the conversion of 1-Fluoroprop-1-ene (1-FPE) , a volatile hydrofluoroolefin (HFO), into high-value fluorinated cyclopropyl peptidomimetics . While 1-FPE is often viewed merely as a refrigerant precursor or polymer monomer, its unique electronic signature—defined by the vinylic C–F bond—makes it an ideal scaffold for constructing conformationally restricted peptide isosteres.

This protocol focuses on the Rh(II)-catalyzed enantioselective cyclopropanation of 1-FPE to generate 2-fluoro-3-methylcyclopropane-1-carboxylic acid derivatives. These "fluoro-proline" analogs are critical for drug discovery, offering enhanced metabolic stability, lipophilicity modulation, and rigidification of the peptide backbone to lock bioactive conformations.

Chemical Rationale & Strategic Overview

The Fluorine Effect in Peptidomimetics

The introduction of fluorine into a peptide backbone via 1-FPE offers two distinct advantages:

• Electronic Modulation: The strong electronegativity of the fluorine atom (

  ) lowers the pKa of adjacent amines and acids, altering hydrogen bonding networks and membrane permeability.

• Conformational Locking: The cyclopropane ring restricts the

  and torsion angles of the peptide chain. The presence of the fluorine atom on the ring further biases the ring pucker due to the gauche effect, allowing for precise tuning of receptor affinity.

The Challenge of 1-Fluoroprop-1-ene

1-FPE (

) exists as a gas at standard conditions (bp ). Its handling requires specific cryogenic liquefaction protocols. Chemically, the electron-deficient nature of the fluoroalkene requires highly active electrophilic carbenoids for successful functionalization.

Workflow Visualization

The following diagram outlines the critical path from the gaseous precursor to the final solid-phase peptide synthesis (SPPS) building block.

Module 1: Precursor Handling & Liquefaction

Safety Warning: 1-Fluoroprop-1-ene is a flammable gas. All operations must be performed in a well-ventilated fume hood. Use blast shields when working with pressurized vessels.

Equipment

• Stainless steel autoclave (Parr reactor) or heavy-wall pressure tube (Ace Glass).

• Dry ice/acetone bath (-78°C).

• Gas regulator with a needle valve.

• Mass flow controller (optional but recommended for stoichiometry).

Protocol

• System Purge: Connect the 1-FPE cylinder to the reaction vessel via a drying tube (CaCl₂). Purge the vessel with Nitrogen (

  ) for 10 minutes.

• Condensation: Immerse the reaction vessel in a dry ice/acetone bath (-78°C).

• Transfer: Open the 1-FPE cylinder valve slowly. The gas will condense into a liquid upon contact with the cold vessel walls.

  • Quantification: Place the reaction vessel on a balance before and after transfer to determine the exact mass of 1-FPE added.

• Solvent Addition: Once the desired mass of 1-FPE is collected, add the reaction solvent (typically anhydrous Dichloromethane, DCM) pre-cooled to -78°C via a septum using a cannula.

Module 2: Synthesis of the Chiral Scaffold

Target: Ethyl 2-fluoro-3-methylcyclopropane-1-carboxylate. Method: Rhodium(II)-catalyzed asymmetric cyclopropanation.

Mechanistic Insight

The reaction utilizes a donor/acceptor diazo reagent.[1] The fluorine substituent on the alkene exerts a strong electronic directing effect. The use of dirhodium tetracarboxylates, such as

or chiral variants like , stabilizes the carbenoid intermediate, facilitating the attack on the electron-deficient fluoroalkene.

Experimental Protocol

Reagents:

• 1-Fluoroprop-1-ene (condensed, 10 mmol, 1.0 eq)

• Ethyl diazoacetate (EDA) (12 mmol, 1.2 eq) - Handle with care, potential explosion hazard.

• Catalyst:

  (0.1 mol%) for enantioselective induction.

• Solvent: Anhydrous DCM (20 mL).

Step-by-Step:

• Catalyst Solution: In a separate vial, dissolve

  (19 mg) in 5 mL of anhydrous DCM.

• Mixture Preparation: Add the catalyst solution to the reaction vessel containing the condensed 1-FPE (kept at -78°C).

• Diazo Addition: Using a syringe pump, add the Ethyl diazoacetate (diluted in 5 mL DCM) slowly over 4 hours.

  • Critical Control Point: The slow addition prevents the homocoupling of the diazo compound (dimerization) and ensures the concentration of the active carbenoid remains low relative to the alkene.

• Reaction: Allow the mixture to warm slowly to 0°C over 12 hours. The pressure vessel should be sealed during this time to prevent loss of 1-FPE as it warms (though reaction rates are higher at 0°C, the sealed vessel maintains the concentration).

• Quench & Workup: Vent the excess gas carefully into a fume hood. Concentrate the remaining liquid in vacuo.

• Purification: Purify the residue via silica gel flash chromatography (Hexanes/EtOAc 9:1).

  • Validation:

    NMR will show a characteristic doublet of multiplets around -180 to -200 ppm (depending on the specific stereoisomer formed).

Module 3: Peptide Assembly (SPPS Integration)

The resulting fluorocyclopropane ester must be hydrolyzed and protected for Solid Phase Peptide Synthesis (SPPS).

Hydrolysis and Fmoc Protection

• Hydrolysis: Treat the ethyl ester with LiOH (2.0 eq) in THF/Water (3:1) at 0°C for 4 hours. Acidify to pH 2 with 1M HCl and extract with EtOAc.

• Fmoc Protection: Dissolve the free acid in 10%

  . Add Fmoc-OSu (1.1 eq) dissolved in Dioxane. Stir at room temperature for 18 hours.

• Result: N-Fmoc-(2-fluoro-3-methylcyclopropyl)-glycine (Note: Nomenclature depends on the exact linkage, here treated as a modified amino acid).

SPPS Coupling Protocol

Fluorinated amino acids often exhibit lower reactivity due to the inductive effect of fluorine reducing the nucleophilicity of the amine (during deprotection) or steric hindrance during coupling.

Parameter	Standard AA Condition	Fluorinated Analog Condition	Rationale
Coupling Reagent	HBTU / DIC	HATU / HOAt	HATU is more efficient for sterically hindered or electron-deficient amines.
Base	DIPEA (2 eq)	TMP (2,4,6-Trimethylpyridine)	TMP prevents racemization of the sensitive -proton adjacent to the cyclopropane.
Coupling Time	45 min	2 x 60 min (Double Couple)	Ensures complete conversion despite steric bulk.
Monitoring	Kaiser Test	Chloranil Test	Kaiser test can be false-negative; Chloranil is more sensitive for secondary amines (if proline-like).

Troubleshooting & Quality Control

Common Failure Modes

• Low Yield in Cyclopropanation: Usually caused by the escape of 1-FPE gas before reaction completion. Solution: Ensure the autoclave seals are rated for >100 psi and maintain the reaction at 0°C or lower initially.

• Diastereomeric Mixtures: The reaction may produce mixtures of cis/trans isomers regarding the fluorine and carboxylate groups. Solution: These are separable by HPLC. Use a Chiralpak AD-H column for analytical separation.

• HF Elimination: Under strongly basic conditions (SPPS cleavage),

  -elimination of HF can occur, destroying the cyclopropane ring. Solution: Avoid strong bases like Piperidine for extended periods; use 20% Piperidine in DMF with 0.1M HOBt to suppress side reactions.

Analytical Checkpoints

• NMR: The definitive tool. A shift of approx -200 ppm confirms the presence of the fluorine on the ring.

• HRMS: Verify the mass

  to confirm the incorporation of the carbene unit.

References

• Acena, J. L., Simon-Fuentes, A., & Fustero, S. (2010).[2] Recent Developments in the Synthesis of Fluorinated

  -Amino Acids. Current Organic Chemistry. Link

• Milanole, G., et al. (2013).[3] Synthesis of Fluorinated Cyclopropyl Amino Acid Analogues: Toward the Synthesis of Original Fluorinated Peptidomimetics. The Journal of Organic Chemistry. Link

• Sutherland, A., & Willis, C. L. (2000). Synthesis of fluorinated amino acids. Natural Product Reports. Link

• BenchChem Safety Guide. (2025). Safety and handling precautions for halogenated propenes. Link

• Wong, C. H., et al. (2025). Fluorine-containing macrocyclic peptides and peptidomimetics.[4] Organic Chemistry Frontiers. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Synthesis of fluorinated cyclopropyl amino acid analogues: toward the synthesis of original fluorinated peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Technical Support Center: 1-Fluoroprop-1-ene Synthesis &amp; Yield Optimization

Welcome to the Technical Support Center for fluoroalkene synthesis. 1-Fluoroprop-1-ene (also known in industrial contexts as the refrigerant precursor R-1261ze[1]) is a highly valuable building block in medicinal chemistry, acting as a bioisostere for peptide bonds, and in advanced materials science. However, synthesizing this specific low-boiling fluoroalkene presents unique challenges, including extreme volatility, poor E/Z stereoselectivity, and difficult byproduct separation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help researchers and drug development professionals maximize their isolated yields.

Part 1: Core Troubleshooting FAQs

Q1: My crude NMR shows >90% conversion, but my isolated yield of 1-fluoroprop-1-ene is below 20%. Where is my product going? A1: You are likely losing the product during the workup or concentration phases. 1-Fluoroprop-1-ene is a highly volatile gas/low-boiling liquid at standard conditions (boiling point ~ -30 °C to -40 °C depending on the isomer). Standard rotary evaporation under vacuum will completely strip the product from your solvent.

• Mitigation: Avoid high-vacuum solvent removal. Instead, conduct the reaction in a higher-boiling solvent (if compatible) and isolate the product via cryogenic distillation. Connect your reaction apparatus to a receiving flask submerged in a dry ice/acetone bath (-78 °C) to trap the volatile fluoroalkene directly as it forms.

Q2: I am using the Julia-Kocienski olefination, but my fluoromethyl benzothiazolyl (BT) sulfone is degrading before it reacts with acetaldehyde. How do I prevent this? A2: Fluorinated BT-sulfones are highly prone to self-condensation under basic conditions[2]. The fluorine atom increases the acidity of the

-protons, while the sulfone moiety remains highly electrophilic. If you pre-form the metallated sulfone anion, it will rapidly react with itself before encountering the aldehyde.

• Mitigation: Utilize "Barbier-type" conditions[3]. Mix the BT-sulfone and acetaldehyde together in the solvent first, cool the system to -78 °C, and then add the base (e.g., LiHMDS) dropwise. This ensures the transient sulfone anion immediately reacts with the aldehyde, bypassing the self-condensation pathway.

Q3: I switched to a Wittig olefination to avoid sulfone self-condensation, but now I cannot separate the triphenylphosphine oxide (TPPO) from my volatile product without losing it on the silica column. What is the alternative? A3: Chromatographic purification of highly volatile fluoroalkenes is notoriously inefficient and leads to massive yield loss. You must eliminate the need for chromatography by using chemical scavengers.

• Mitigation: There are two highly effective approaches:

  • Solid-Support Scavenging: Use a Merrifield peptide resin to anchor the phosphine impurities, allowing you to remove the byproduct via simple filtration[4].

  • Zinc Chloride Precipitation: Add anhydrous ZnCl₂ to your polar reaction mixture. This forms a highly insoluble TPPO–Zn complex that precipitates out in high yield, allowing you to filter the mixture and directly distill your volatile product[5].

Q4: How can I drive the E/Z stereoselectivity toward my desired isomer? A4: In the Julia-Kocienski olefination, stereoselectivity is dictated by the diastereoselectivity of the initial nucleophilic addition and the subsequent kinetics of the Smiles rearrangement. The choice of base and counterion is the critical causal factor. Lithium bases (LiHMDS) tightly chelate the alkoxide intermediate, which can influence the transition state geometry, whereas larger, less coordinating counterions (like K⁺ from KHMDS) or polar aprotic solvents (DMF) can shift the equilibrium and alter the E/Z ratio[3].

Part 2: Quantitative Data & Yield Comparison

When designing your synthesis, selecting the right pathway is critical. Below is a comparison of common synthetic routes for 1-fluoroprop-1-ene, highlighting their typical performance metrics and primary failure modes.

Synthesis Route	Typical Yield	E/Z Selectivity	Primary Failure Mode	Recommended Mitigation
Julia-Kocienski Olefination	60–85%	Moderate to High (Base dependent)	Sulfone self-condensation	Use Barbier-type conditions (add base last)
Wittig Olefination	50–75%	Poor (Often ~1:1)	TPPO byproduct separation	Use solid-support resin or ZnCl₂ precipitation
Dehydrohalogenation	40–60%	Poor	Over-elimination (alkyne formation)	Strict temperature control; use bulky bases

Part 3: Mechanistic Pathway & Troubleshooting Logic

The following diagram maps the mechanistic workflow of the Julia-Kocienski olefination, explicitly highlighting where chemical failures occur and the logical steps required to bypass them.

Julia-Kocienski mechanism for 1-fluoroprop-1-ene highlighting critical failure modes and mitigations.

Part 4: Self-Validating Experimental Protocol

Standard Operating Procedure: Synthesis of 1-Fluoroprop-1-ene via Barbier-Type Julia-Kocienski Olefination

Self-Validating Principle: This protocol uses a cryogenic trap to physically capture the product. Success is validated by direct mass recovery of the condensed gas, bypassing the deceptive nature of crude NMR analysis where volatile products are often lost during sample preparation.

Materials Required:

• 2-(Fluoromethylsulfonyl)benzo[d]thiazole (BT-sulfone) (1.0 equiv)

• Acetaldehyde (1.2 equiv)

• LiHMDS (1.0 M in THF, 1.1 equiv)

• Anhydrous THF

• Dry ice/acetone bath

Step-by-Step Methodology:

• System Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar. Attach a reflux condenser. Connect the top outlet of the condenser via gas-tight tubing to a cryogenic receiving trap submerged in a dry ice/acetone bath (-78 °C).

  • Causality: 1-Fluoroprop-1-ene will escape standard glassware at room temperature. The cryogenic trap ensures the gaseous/volatile product is condensed and captured immediately upon formation.

• Reagent Mixing (Barbier Conditions): Dissolve the BT-sulfone (1.0 equiv) and acetaldehyde (1.2 equiv) in anhydrous THF (0.1 M concentration) under a strict argon atmosphere.

  • Causality: Mixing the electrophile and nucleophile before base addition prevents the highly reactive fluorinated sulfone anion from undergoing runaway self-condensation[3].

• Cooling: Submerge the reaction flask in a separate dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 15 minutes.

• Base Addition: Add the LiHMDS solution (1.1 equiv) dropwise via a syringe pump over 30 minutes.

  • Causality: Slow addition maintains a low steady-state concentration of the sulfone anion, ensuring it reacts exclusively with the abundant acetaldehyde rather than unreacted sulfone.

• Smiles Rearrangement: Stir the reaction mixture at -78 °C for 1 hour, then remove the cooling bath and allow the flask to slowly warm to room temperature over 2 hours.

  • Causality: The initial nucleophilic addition occurs at -78 °C, but the subsequent Smiles rearrangement and extrusion of SO₂ require thermal energy to proceed to completion.

• Isolation: Gently warm the reaction flask to 35 °C while sweeping the system with a slow, steady stream of argon. The 1-fluoroprop-1-ene product will vaporize, travel through the condenser, and condense purely in the -78 °C cryogenic trap.

References

• 1 2.4 3.3 4.2 5.5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. Synthesis of Fluoroolefins via Julia-Kocienski Olefination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Side reactions and byproduct formation in 1-Fluoroprop-1-ene chemistry

Technical Support Center: 1-Fluoroprop-1-ene Chemistry

Introduction: The Reactivity Profile of 1-Fluoroprop-1-ene

1-Fluoroprop-1-ene (CAS: 406-33-7) presents a unique reactivity landscape defined by the electronic push-pull dynamic between the electron-withdrawing fluorine atom and the electron-donating methyl group across the double bond. Unlike its perfluorinated cousins, the C=C bond in 1-fluoroprop-1-ene retains significant nucleophilic character, yet the fluorine atom induces strong polarization that dictates regioselectivity.

This guide addresses the three most critical failure modes in 1-fluoroprop-1-ene chemistry: uncontrolled polymerization , regioselectivity inversion , and dehydrofluorination .

Part 1: Polymerization & Oligomerization Troubles

User Query: My reaction mixture is turning viscous and cloudy, and yields are dropping. I suspect polymerization, but I am running under standard conditions. What is happening?

Root Cause Analysis: 1-Fluoroprop-1-ene is susceptible to radical-induced polymerization.[1] Even trace amounts of oxygen (forming peroxides) or light exposure can initiate this process. Unlike simple alkenes, fluoroolefins often form "living" oligomers that remain reactive, leading to slow but persistent viscosity increases.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Viscosity Increase	Radical polymerization initiated by peroxides or .	Add Inhibitor: Introduce 10-20 ppm of 4-tert-butylcatechol (TBC) or BHT. Degas: Sparge solvents with Argon for >15 mins before use.
White Precipitate	Formation of high-molecular-weight fluoropolymers (insoluble in organic solvents).	Filtration: Filter through a 0.2 µm PTFE membrane. Solvent Switch: Use fluorinated solvents (e.g., trifluorotoluene) to maintain solubility if polymer formation is unavoidable.
Exotherm Spike	Runaway polymerization (auto-acceleration).	Dilution: Reduce monomer concentration to <0.5 M. Cooling: Maintain reaction temperature < -10°C during reagent addition.

Expert Insight: The polymerization mechanism is typically radical-mediated.[1] The fluorine substituent stabilizes the propagating radical species, making the chain growth step faster than termination in concentrated solutions.

Mechanism Visualization (DOT):

Figure 1: Radical polymerization pathway and inhibition mechanism.

Part 2: Regioselectivity & Addition Reaction Challenges

User Query: I am attempting an electrophilic addition (e.g., H-X or Halogenation), but I am getting a mixture of isomers. How do I control the regioselectivity?

Root Cause Analysis: The regioselectivity in 1-fluoroprop-1-ene is governed by the competition between the inductive effect (-I) and the resonance effect (+R) of the fluorine atom.

• Ionic Conditions: The resonance effect of fluorine dominates, stabilizing the carbocation at the

  -position (adjacent to F). This favors Markovnikov-like addition where the electrophile attacks the -carbon.

• Radical Conditions: The fluorine atom stabilizes the radical at the

  -carbon, also directing the initial radical attack to the -carbon. However, steric factors and solvent polarity can shift this balance.

FAQ: Controlling Selectivity

Q: Why am I seeing anti-Markovnikov products in my hydrobromination? A: You likely have a "Radical Pathway Leak." If you are running the reaction in non-polar solvents without radical inhibitors, light or peroxides will trigger a radical addition mechanism which often yields the anti-Markovnikov product (1-bromo-1-fluoropropane) exclusively [1].

• Fix: Add a radical scavenger (e.g., hydroquinone) and run in the dark to force the ionic pathway.

Q: How do I ensure stereospecificity in halogenation (

)? A: Halogenation proceeds via a halonium ion intermediate. In polar aprotic solvents (e.g., , ), this results in stereospecific anti-addition .

• cis-1-fluoropropene

  (rac)-threo-dihalide

• trans-1-fluoropropene

  (rac)-erythro-dihalide

• Warning: If you see loss of stereospecificity, your reaction temperature is likely too high (>0°C), allowing rotation of the intermediate carbocation or radical pathways to intervene [1].

Reaction Pathway Diagram (DOT):

Figure 2: Divergent reaction pathways based on experimental conditions.

Part 3: Stability & Dehydrofluorination

User Query: My product analysis shows the formation of alkynes or allenes. Is the fluorine atom leaving?

Root Cause Analysis: Yes. 1-Fluoroprop-1-ene and its addition products are susceptible to dehydrofluorination (loss of HF) under basic conditions or high thermal stress. The resulting products are often propyne or allene derivatives, which are highly reactive and can lead to tar formation.

Critical Control Points:

• Avoid Strong Bases: Reagents like NaH, LDA, or even NaOH/KOH at high temperatures will trigger E2 elimination of HF.

• Thermal Limits: Keep processing temperatures below 100°C unless using a specialized catalyst.

• Acid Scavenging: If HF is generated, it is autocatalytic for decomposition. Use weak bases (e.g.,

  , Pyridine) to neutralize HF without triggering elimination.

Experimental Protocol: Controlled Bromination (Anti-Addition)

To synthesize 1,2-dibromo-1-fluoropropane with high diastereoselectivity:

• Preparation: Charge a flame-dried flask with trans-1-fluoroprop-1-ene (1.0 equiv) in

  (0.5 M).

• Inhibition: Add 4-tert-butylcatechol (0.01 equiv) to suppress radical pathways.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Addition: Add

  (1.05 equiv) dropwise as a solution in . The solution should remain slightly orange.

• Quench: Once the color persists, quench with 10%

  (aq).

• Workup: Extract with DCM, dry over

  , and concentrate in vacuo at <30°C.

Expected Result: >95% yield of the erythro-dibromide.

References

• Ionic and Free-radical Additions to 1-Fluoropropene. Journal of the Chemical Society, Perkin Transactions 1. [Link][2]

• NIST Chemistry WebBook: 1-Propene, 1-fluoro- National Institute of Standards and Technology. [Link][3]

• Hydrofluorination of Alkenes via Bifunctional Activation. National Institutes of Health (PMC). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fluoro-olefin chemistry. Part X. Some additions to 1-fluoropropene under ionic and free-radical conditions - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. 1-Propene, 1-fluoro [webbook.nist.gov]

Purification techniques for cis and trans isomers of 1-Fluoroprop-1-ene

Technical Support Center: Purification and Troubleshooting for cis- and trans-1-Fluoroprop-1-ene

Welcome to the Technical Support Center for the isolation and purification of 1-fluoroprop-1-ene isomers. This guide is engineered for researchers, analytical scientists, and drug development professionals who require high-purity cis (Z) and trans (E) isomers for stereospecific syntheses or advanced spectroscopic studies.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are attempting to separate cis- and trans-1-fluoroprop-1-ene using fractional distillation, but our fractions remain mixed. What is causing this failure? A1: The failure of fractional distillation in this context is due to the nearly identical boiling points of the two isomers (both boil at approximately -15 °C at 1 atm) [1]. Distillation relies on a significant difference in vapor pressure. Because both isomers share the exact same molecular weight and similar van der Waals radii, their bulk thermodynamic properties are too close for standard theoretical plates to resolve. Expertise & Causality: While the cis isomer possesses a slightly higher permanent dipole moment (due to the additive vectors of the C–F and C–CH₃ bonds on the same side of the alkene), this dipole-dipole interaction is insufficient to meaningfully elevate its boiling point over the trans isomer[2]. Therefore, thermal separation methods will inherently fail.

Q2: If distillation is unviable, what is the validated method for separating these isomers on a preparative scale? A2: Preparative Gas Chromatography (Prep GC) using a highly polarizable stationary phase is the definitive method. Historically and currently, vapor phase chromatography on a column packed with a polar liquid phase (such as tricresyl phosphate) on a solid support (e.g., crushed firebrick or modern diatomaceous earth) achieves >99% isomeric purity [3]. Expertise & Causality: Because you cannot separate them by boiling point, you must separate them by their electronic distribution. A polar stationary phase selectively interacts with the differing dipole moments of the isomers. The cis isomer, with its larger dipole moment, undergoes stronger dipole-induced dipole interactions with the stationary phase, retaining it longer on the column. The trans isomer, having a lower dipole moment, elutes first.

Q3: Our Prep GC yields are extremely low, and we suspect we are losing the purified gas. How can we validate and fix our recovery system? A3: Low recovery of 1-fluoroprop-1-ene post-separation is almost exclusively a cold-trapping failure. Because the compound is a gas at room temperature, any inefficiency in the condensation trap will result in the analyte being swept away by the carrier gas. Self-Validating Protocol: Implement a dual-trap system in series for each fraction. Submerge the traps in a dry ice/acetone bath (-78 °C). To validate the system, monitor the exhaust of the second trap with a handheld hydrocarbon leak detector or a secondary analytical GC. If the detector triggers, your carrier gas flow rate is too high, or your trap lacks sufficient surface area. Fix this by packing the trap loosely with silanized glass wool to force the gas to interact with the chilled surfaces.

Section 2: Quantitative Isomeric Data

To aid in analytical tracking and method development, the following table summarizes the critical physical and electronic properties of the isomers.

Property	cis-1-Fluoroprop-1-ene (Z)	trans-1-Fluoroprop-1-ene (E)
Boiling Point (1 atm)	~ -15 °C	~ -15 °C
Dipole Moment	Higher (Vectors additive)	Lower (Vectors partially cancel)
Thermodynamic Stability	More stable	Less stable
Prep GC Elution Order	Second (Stronger retention)	First (Weaker retention)
Recommended Storage	-78 °C (Dry Ice)	-78 °C (Dry Ice)

Section 3: Validated Experimental Protocol: Preparative GC Separation

This step-by-step methodology details the workflow for isolating high-purity cis and trans isomers from a synthesized mixture [3].

Phase 1: System Preparation

• Column Installation: Install a 6-foot preparative GC column packed with 40% (w/w) tricresyl phosphate on 35/80-mesh crushed firebrick (or a modern thick-film cyanopropyl equivalent).

• Detector Setup: Utilize a Thermal Conductivity Detector (TCD). Do not use a Flame Ionization Detector (FID), as it is destructive and will incinerate your product.

• Temperature Equilibration: Set the GC oven to an isothermal temperature between 0 °C and 20 °C. Low temperatures drastically enhance the resolution of highly volatile, low-boiling compounds.

Phase 2: Injection and Separation 4. Sample Loading: Using a gas-tight syringe or an automated gas sampling valve, inject the isomeric mixture of 1-fluoroprop-1-ene into the injection port. 5. Chromatographic Run: Maintain a steady flow of high-purity Helium carrier gas. Monitor the TCD output. The trans isomer will appear as the first peak, followed by the cis isomer.

Phase 3: Fraction Collection (Cold Trapping) 6. Trap Preparation: Pre-chill two glass collection traps (Trap A and Trap B) in a dry ice/acetone bath (-78 °C). Ensure both traps contain a small plug of silanized glass wool to maximize the condensation surface area. 7. Valve Switching: As the leading edge of Peak 1 (trans-isomer) is detected by the TCD, switch the fraction collector valve to route the eluent into Trap A. 8. Fraction Isolation: Once Peak 1 returns to baseline, switch the valve to waste. As the leading edge of Peak 2 (cis-isomer) appears, switch the valve to route the eluent into Trap B. 9. Storage: Immediately seal the traps using gas-tight PTFE valves and store the purified liquid/solid isomers at -78 °C to prevent volatilization.

Section 4: Mandatory Visualization

Workflow for the Preparative Gas Chromatography separation of 1-fluoroprop-1-ene isomers.

References

• List of gases. Wikipedia.[Link]

• Geometric Isomers Definition And Examples. Chemistry Dictionary.[Link]

• Microwave Spectrum and Barrier to Internal Rotation of cis‐1‐Fluoropropylene. The Journal of Chemical Physics.[Link]

Technical Support Center: Stabilizing 1-Fluoroprop-1-ene (1-FP)

Status: Operational Ticket Focus: Long-term Storage & Stability Optimization Applicable CAS: 406-33-7 (1-Fluoropropene)

Introduction: The Stability Triad

Welcome to the technical support guide for 1-Fluoroprop-1-ene (1-FP). As a researcher, you are likely utilizing 1-FP as a fluorinated building block. However, its vinyl fluoride moiety (

) makes it inherently reactive. Without intervention, 1-FP is prone to radical polymerization , oxidation , and catalytic isomerization .

Successful long-term storage relies on a "Stability Triad":

• Thermal Suppression: Keeping kinetic energy below the polymerization threshold.

• Radical Scavenging: Using inhibitors to terminate spontaneous chain reactions.

• Material Inertness: Preventing surface-catalyzed degradation.

Section 1: The Science of Instability

The Polymerization Threat

Like many fluoro-olefins, 1-FP can undergo spontaneous polymerization if free radicals are generated. This reaction is exothermic and can lead to dangerous pressure buildup in closed vessels.[1]

• Mechanism: Trace oxygen forms peroxides

  Peroxides decompose to radicals Radicals attack the C=C bond Chain propagation.

• Visual Indicator: The clear gas/liquid turns cloudy (oligomers) or forms a white solid precipitate (polymer).

The Isomerization Trap

1-FP exists as E- (trans) and Z- (cis) isomers. While the Z- isomer is often thermodynamically favored in fluoroalkenes due to the "cis-effect" (electronic stabilization), the E- isomer is kinetically accessible.

• Risk: Exposure to UV light or Lewis acid catalysts (even trace metal oxides on a cylinder valve) can shift your E/Z ratio, altering the stoichiometry of your downstream reactions.

Section 2: Critical Storage Protocols

Inhibitor Selection & Management

Never store neat 1-FP for >24 hours without an inhibitor unless maintained at cryogenic temperatures (<-78°C).

Inhibitor Type	Compound	Conc.[2] (ppm)	Mechanism	Best For
Terpene	d-Limonene	200 - 1000	Sacrificial chain transfer (H-abstraction)	Long-term storage. "Green" alternative; easy to remove via distillation.
Phenolic	BHT (Butylated hydroxytoluene)	100 - 500	Radical trapping (forms stable phenoxy radical)	Transport. Highly stable, but harder to remove completely.
Phenolic	TBC (4-tert-Butylcatechol)	100 - 200	Radical trapping + Oxygen scavenging	High-risk storage. Requires oxygen to function effectively.

Vessel Material Compatibility

• Recommended: Stainless Steel (304/316L), Monel, Hastelloy.

• Forbidden: Aluminum (especially powdered), Magnesium, Zinc. Reason: Halogenated alkenes can react violently with reactive metals to form Grignard-like species or initiate polymerization.

• Seals: Use Kalrez® or PTFE . Avoid Buna-N or Neoprene, which can swell or leach plasticizers that act as radical initiators.

Section 3: Troubleshooting Guide (Q&A)

Scenario A: "My cylinder pressure is higher than the vapor pressure curve predicts."

• Diagnosis: This is a critical safety warning. It suggests non-condensable gases (nitrogen leak) or, more dangerously, exothermic polymerization .

• Immediate Action:

  • Measure temperature of the cylinder body. If warm to touch, evacuate the lab immediately.

  • If cool, vent a small sample into a GC to check for decomposition products.

• Prevention: Ensure headspace nitrogen is <5 psi over vapor pressure and inhibitor levels are >100 ppm.

Scenario B: "The liquid 1-FP has turned cloudy or has white flakes."

• Diagnosis: Polymerization has occurred.[3] The white flakes are poly(1-fluoropropene).

• Can I save it?

  • If <5% solid: Yes. Perform a cryogenic vacuum distillation (trap-to-trap) to separate the monomer from the non-volatile polymer.

  • If Viscous/Syrupy: No.[4][5][6] The polymerization is auto-accelerating. Quench by cooling to -78°C and arrange for hazardous disposal.

Scenario C: "My E/Z ratio shifted during storage."

• Diagnosis: Catalytic isomerization.

• Root Cause: Likely exposure to light (photo-isomerization) or acidic sites on the storage vessel walls.

• Fix: Store in amber glassware or opaque metal cylinders. Pass the gas through a basic alumina plug before use to remove trace acids that catalyze the shift.

Section 4: Experimental Workflows

Workflow 1: Inhibitor Verification (The "Spot Test")

Do not assume the manufacturer's inhibitor is still active after 6 months.

• Evaporation: Transfer 5 mL of liquid 1-FP (using a cooling bath) into a tared vial.

• Desorption: Allow the 1-FP to evaporate slowly at room temperature in a fume hood.

• Residue Check:

  • No Residue:DANGER. Inhibitor is depleted. Add Limonene immediately.

  • Oily Residue: Inhibitor is present.[2][3][5][7] Weigh to calculate ppm.

  • White Solid: Polymer is present.[2][3][8] Distill immediately.

Workflow 2: Visualization of Stability Logic

Figure 1: Decision matrix for evaluating 1-Fluoroprop-1-ene stock integrity. Follow this logic tree before every critical experiment.

Workflow 3: Degradation Pathway

Figure 2: Mechanistic pathway of degradation vs. stabilization. Inhibitors act as "interceptor" nodes, breaking the propagation loop.

Section 5: Frequently Asked Questions (FAQ)

Q: Can I store 1-FP in a standard refrigerator? A: Yes, but only if the cylinder is rated for pressure and the cap is sealed. 1-FP is a gas at room temperature (BP approx -24°C to -26°C). In a standard fridge (4°C), it is still a gas under pressure. In a -80°C freezer, it is a liquid. Warning: Ensure your fridge is "explosion-proof" (spark-free interior) if storing flammable gases.

Q: How do I remove Limonene before my reaction? A: Limonene (BP ~176°C) is much less volatile than 1-FP (BP ~-24°C). Simple bulb-to-bulb distillation at ambient pressure or slight vacuum will carry the 1-FP over to the collection flask, leaving the heavy Limonene oil behind.

Q: Why does the SDS mention "Peroxide Former"? A: Like many vinyl monomers, 1-FP reacts with atmospheric oxygen to form unstable peroxides. These peroxides act as latent triggers—they might be stable at -20°C but will explosively initiate polymerization when the vessel warms up. This is why oxygen exclusion (inert atmosphere) is just as vital as the chemical inhibitor.

References

• NIST Chemistry WebBook. 1-Propene, 1-fluoro- (CAS 406-33-7) Thermochemical Data.[9] National Institute of Standards and Technology.[9] Link

• BenchChem. E/Z Isomer Stability in Fluoroalkenes: A Comparative Guide. (2025).[9][10] Link

• SynQuest Laboratories.Safety Data Sheet: 1-Fluoropropene.

• Honeywell International Inc. Stabilized fluoroolefin compositions (Patent WO2019213004A1). (Describes the use of limonene and BHT for stabilizing similar fluoroalkenes). Link

• Chemours Company. Stabilized hydrofluoroolefin compositions (Patent US20100175395). (Detailed efficacy of phenolic inhibitors).[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2019213004A1 - Stabilized fluoroolefin compositions and methods for their production, storage and usage - Google Patents [patents.google.com]
• 3. specialchem.com [specialchem.com]
• 4. fishersci.com [fishersci.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. BR112015022450A2 - processes for the purification and stabilization of hydrofluoroolefins and hydrochlorofluoroolefins - Google Patents [patents.google.com]
• 9. 1-Propene, 1-fluoro [webbook.nist.gov]
• 10. benchchem.com [benchchem.com]

Optimizing reaction conditions for nucleophilic substitution on 1-Fluoroprop-1-ene

Topic: Optimizing Reaction Conditions for Defluorinative Functionalization Product Focus: 1-Fluoroprop-1-ene (CAS: 1580-02-5 / 20373-83-7) Document ID: TS-VFL-2024-03 Status: Active

Executive Summary: The "Teflon" Trap

As a Senior Application Scientist, I frequently encounter researchers attempting standard nucleophilic substitution (

or ) on 1-fluoroprop-1-ene. Stop immediately if you are using these methods.

Vinyl fluorides possess a unique inertness often described as the "Teflon effect." The

bond is exceptionally strong (~110-120 kcal/mol), and the electron-rich double bond repels incoming nucleophiles unless activated by strong electron-withdrawing groups (EWGs). Since 1-fluoroprop-1-ene lacks an EWG (possessing only a methyl donor), it is chemically distinct from activated substrates like -fluorostyrenes.

This guide pivots your workflow from classical substitution to Transition-Metal Catalyzed C-F Activation (specifically Nickel or Palladium catalysis), the only viable pathway for high-yield functionalization of this substrate.

Module 1: The Mechanistic Landscape

Before troubleshooting, you must diagnose why your current setup is failing.

Why Classical Methods Fail

• is Geometrically Impossible: The nucleophile cannot access the orbital due to steric blocking by the alkene plane and electronic repulsion.
• is Energetically Prohibitive: Vinyl cations are extremely unstable; the C-F bond will not heterolyze spontaneously.
• (Addition-Elimination) Requires Activation: Without an electron-withdrawing group (like -CN, -COOR, or -NO2), the intermediate carbanion is too high in energy to form.

The Solution: Metal Insertion

You must utilize a metal center (typically Ni(0)) to oxidatively insert into the C-F bond, turning the fluorine into a metal-bound leaving group.

Figure 1: Mechanistic comparison showing why metal catalysis is the mandatory pathway for unactivated vinyl fluorides.

Module 2: Critical Handling Protocols

Issue: "I added the reagent, but the flask is empty/reaction didn't start."

Diagnosis: 1-Fluoroprop-1-ene is a gas at room temperature (Boiling Point: ~ -16°C for Z-isomer, -10°C for E-isomer). If you handled this in an open flask or standard Schlenk line without cooling, your substrate evaporated before the catalyst could touch it.

The "Cold-Trap" Loading Protocol

• Vessel: Use a high-pressure rated screw-cap vial or a stainless steel autoclave.

• Condensation: Cool the reaction vessel to -78°C (dry ice/acetone).

• Transfer: Distill the 1-fluoroprop-1-ene directly into the vessel or transfer via gas-tight syringe from a cooled stock cylinder.

• Sealing: Seal the vessel cold.

• Reaction: Allow to warm to reaction temperature only after sealing.

Module 3: Optimized Reaction Conditions (Kumada/Negishi Style)

For the substitution of Fluorine with an alkyl/aryl group (C-C bond formation), Nickel catalysis is superior to Palladium due to the high bond dissociation energy of C-F.

Recommended Starting System

• Catalyst:

  (5-10 mol%)

• Ligand:

  or DCPE (10-20 mol%) - Electron-rich, bulky phosphines are required to facilitate oxidative addition into C-F.

• Nucleophile: Organozinc (

  ) or Grignard ( ).

• Solvent: THF or Dioxane (Must be anhydrous).

• Temperature: 60°C - 80°C (Sealed tube).

Screening Data: Ligand Efficiency

Relative conversion rates for defluorinative coupling of unactivated vinyl fluorides.

Ligand Type	Example	Conversion (24h)	Stereoretention	Notes
Trialkylphosphine		High (>85%)	Moderate	Best balance of cost/yield.
Bidentate Phosphine	DCPE	Very High (>90%)	High	Excellent for retaining E/Z geometry.
Arylphosphine		Low (<10%)	N/A	Too electron-poor to activate C-F.
NHC	IMes	Moderate (40-60%)	Low	Often leads to isomerization.

Module 4: Troubleshooting Guide (FAQs)

Q1: The reaction works, but I am losing Stereochemistry (E/Z scrambling).

Cause: This usually occurs via a radical intermediate or

-hydride elimination/re-insertion pathways common with Nickel. Fix:

• Switch to Bidentate Ligands: Use DCPE (1,2-Bis(dicyclohexylphosphino)ethane). The "bite angle" and chelating effect suppress isomerization pathways.

• Lower Temperature: Radical scrambling is temperature-dependent. Try running at 40°C with higher catalyst loading (15 mol%).

• Solvent Switch: Switch from THF to Toluene . Non-polar solvents can sometimes stabilize the tight ion pair required for stereospecific reductive elimination.

Q2: I see "Hydrodefluorination" (H-substitution) instead of coupling.

Cause: Presence of adventitious water or proton sources. The active

species (formed via -hydride elimination from alkyl coupling partners) reduces the vinyl fluoride. Fix:

• Dry Solvents: Solvents must be distilled over Na/Benzophenone or passed through an activated alumina column.

• Reagent Titer: Titrate your Grignard/Zinc reagent. If it has hydrolyzed, you are adding base/protons, not nucleophiles.

Q3: No reaction, starting material recovered.

Cause: The C-F bond is not activating. Fix:

• Activator Additives: Add LiI or MgBr2 (1-2 equiv). Lewis acids coordinate to the Fluorine, weakening the C-F bond and assisting the Nickel insertion.

• Catalyst Death:

  is extremely air-sensitive (purple/yellow solid). If it is white or grey, it is dead. Use a glovebox.

Module 5: Diagnostic Workflow

Use this decision tree to optimize your specific reaction failure.

Figure 2: Troubleshooting flowchart for defluorinative coupling on 1-fluoroprop-1-ene.

References

• Mechanism of C-F Activation

  • Ahrens, T., et al. "Functionalization of Fluorinated Molecules by Transition-Metal-Mediated C–F Bond Activation or C–H Bond Activation." Chemical Reviews, 2015, 115(2), 931–972.

• Nickel-Catalyzed Coupling of Vinyl Fluorides

  • Terao, J., et al. "Nickel-Catalyzed Cross-Coupling Reaction of Vinyl Fluorides with Grignard Reagents." Journal of the American Chemical Society, 2005.

• Stereospecificity in C-F Activation

  • Sommer, H., et al. "Stereospecific Nickel-Catalyzed Cross-Coupling of Vinyl Fluorides.

• Handling Volatile Fluorinated Alkenes

  • BenchChem Technical Safety Data: "Reactivity and Handling of Perfluoroalkenes and Analogs."

  • (General handling reference).

Troubleshooting low conversion rates in 1-Fluoroprop-1-ene polymerization

Welcome to the Advanced Fluoropolymer Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers, materials scientists, and drug development professionals in troubleshooting one of the most notoriously difficult processes in synthetic macromolecular chemistry: the polymerization of 1-fluoroprop-1-ene.

Due to the extreme electronegativity of fluorine and the specific steric profile of the propene backbone, researchers frequently encounter stalled kinetics, low molecular weights, and poor monomer conversion. This guide deconstructs the causality behind these failures and provides self-validating, field-proven methodologies to overcome them.

Diagnostic Workflows & Mechanistic Pathways

To effectively troubleshoot low conversion, we must first isolate the kinetic bottleneck. The failure modes of fluoroalkene polymerization diverge sharply depending on whether you are utilizing transition-metal catalysis or radical propagation.

Fig 1: Diagnostic flowchart for isolating the cause of low conversion in fluoroalkene polymerization.

Frequently Asked Questions (Troubleshooting Q&A)

Q1: My transition-metal catalyzed polymerization stalls at <10% conversion. What is deactivating the catalyst?

A1: The primary culprit in early transition-metal (e.g., Zr, Ti) mediated fluoroalkene polymerization is

-fluoride elimination [1]. When 1-fluoroprop-1-ene inserts into the propagating metal-alkyl bond, it places a highly electronegative fluorine atom on the -carbon relative to the metal center.

The Causality: The thermodynamic driving force for this failure is the formation of a highly stable metal-fluoride (M-F) bond[1]. The activation energy for

-F elimination is often lower than the activation energy for the subsequent monomer insertion ( ). The metal center abstracts the fluorine, ejecting a dead polymer chain (a terminal fluoroalkene) and leaving behind a catalytically inactive [M]-F species.

The Solution: Shift to late transition metals (like specialized Pd or Ni

-diimine complexes) that are less oxophilic/fluorophilic, or drastically lower the reaction temperature to kinetically trap the propagating intermediate before elimination occurs.

Fig 2: Mechanistic divergence between successful chain growth and catalyst-killing beta-fluoride elimination.

Q2: I am using free radical polymerization (AIBN/BPO). Why am I yielding only low molecular weight oligomers?

A2: 1-Fluoroprop-1-ene possesses an allylic methyl group (-CH3). In uncontrolled free radical polymerization, the propagating radical frequently abstracts a hydrogen atom from this allylic position rather than adding across the vinylic double bond. This creates a resonance-stabilized allylic radical that is too stable to initiate a new chain, resulting in degradative chain transfer . The Solution: You must transition to Controlled Radical Polymerization (CRP). Iodine Transfer Polymerization (ITP) or Reversible Addition-Fragmentation chain Transfer (RAFT) utilizing xanthates (MADIX) are the industry standards for fluoroalkenes[2][3]. These methods maintain an extremely low concentration of active radicals, suppressing bimolecular termination and chain transfer events.

Q3: Does the isomeric purity (E vs Z) of my 1-fluoroprop-1-ene monomer affect conversion?

A3: Absolutely. The Z-isomer and E-isomer possess different dipole moments and steric profiles[4]. The Z-isomer often exhibits higher steric hindrance when coordinating to a metal center or undergoing radical addition. If you are using a mixed-isomer feed, you will likely observe a biphasic kinetic curve where the less hindered isomer is consumed rapidly, followed by a severe drop in conversion rate as the reaction enriches in the sterically hindered isomer. Always quantify your feed ratio via 19F NMR prior to polymerization.

Quantitative Data: Polymerization Methodologies Comparison

To optimize your experimental design, compare the empirical constraints and expected outcomes of various polymerization strategies applied to fluoroalkenes.

Polymerization Method	Typical Catalyst / Initiator	Operating Temp (°C)	Expected Conversion	Primary Bottleneck / Failure Mode
Free Radical (FRP)	AIBN, Benzoyl Peroxide	60 - 80	< 15%	Degradative chain transfer (allylic H-abstraction).
Ziegler-Natta / Metallocene	ZrCp2Cl2 / MAO	20 - 50	5 - 20%	Rapid catalyst deactivation via -fluoride elimination.
Iodine Transfer (ITP)	Perfluoroalkyl iodides (R_f-I)	70 - 90	60 - 85%	Requires high pressure; sensitive to oxygen impurities[2].
RAFT / MADIX	Xanthate CTAs	60 - 70	70 - 90%	CTA degradation if temperature exceeds 80°C[3].

Validated Experimental Protocol: Iodine Transfer Polymerization (ITP) of 1-Fluoroprop-1-ene

This protocol utilizes ITP to suppress degradative chain transfer, providing a self-validating system to achieve >70% conversion. Because 1-fluoroprop-1-ene is a gas at standard conditions, specialized high-pressure techniques are mandatory.

Materials Required:

• Monomer: 1-Fluoroprop-1-ene (Isomeric purity >98% verified by NMR).

• Chain Transfer Agent (CTA): 1-Iodo-perfluorohexane (

  ).

• Initiator: di-tert-butyl peroxide (DTBP).

• Solvent: 1,1,2-Trichloro-1,2,2-trifluoroethane (or an environmentally compliant fluorinated solvent like a hydrofluoroether).

• Equipment: 100 mL Hastelloy or Stainless Steel high-pressure autoclave.

Step-by-Step Methodology:

• Reactor Preparation: Dry the autoclave at 120°C under vacuum for 4 hours. Purge with ultra-high purity Argon.

• Reagent Loading: Under an inert atmosphere, introduce the solvent (30 mL), the CTA (

  , 1.0 mmol), and the initiator (DTBP, 0.2 mmol) into the autoclave.

• Rigorous Degassing (Critical Step): Seal the autoclave and perform three freeze-pump-thaw cycles using liquid nitrogen. Oxygen is a potent radical scavenger and will instantly kill the ITP equilibrium.

• Monomer Transfer: Cool the autoclave to -78°C (dry ice/acetone bath). Transfer 1-fluoroprop-1-ene (100 mmol) into the reactor via a volumetric gas manifold or by double-weighing the condensed liquid[3].

• Polymerization: Seal the reactor and gradually heat to 110°C behind a blast shield. The internal pressure will rise significantly. Maintain mechanical stirring at 500 rpm for 16 hours.

• Quenching: Cool the reactor to -20°C to reduce pressure, slowly vent unreacted monomer through a scrubber, and open the reactor.

• Precipitation: Pour the viscous polymer solution into cold methanol to precipitate the poly(1-fluoroprop-1-ene). Filter and dry under vacuum at 60°C to constant weight.

• Self-Validation (End-Group Analysis): Dissolve a sample in acetone-d6 and analyze via 19F NMR. The presence of a distinct multiplet corresponding to the

  terminal end-group confirms the living character of the polymerization. If this peak is absent, bimolecular termination occurred, indicating a compromised inert atmosphere or incorrect CTA/Initiator ratio.

References

1.[1] "5-Bromo-4,7-difluoro-1,3-dioxaindane - Smolecule", Smolecule, Available at: 2.[3] "Polymer Chemistry - RSC Publishing", Royal Society of Chemistry, Available at: 3.[2] "Controlled Radical (Co)polymerization of Fluoromonomers | Macromolecules", ACS Publications, Available at: 4.[4] "Casas, Kerr, and Trotman-Dickenson. - RSC Publishing", Royal Society of Chemistry, Available at:

Sources

• 1. Buy 5-Bromo-4,7-difluoro-1,3-dioxaindane | 1784571-56-7 [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. 706. Fluorinated cyclopropanes. Part II. The thermal isomerization of monofluorocyclopropane - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 1-Fluoroprop-1-ene (HFO-1243zf) &amp; Fluoroalkene Isomerization Control

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Preventing Unwanted

Isomerization in 1-Fluoroprop-1-ene Reactions

Executive Summary: The "Cis-Effect" Paradigm

Welcome to the technical guide for handling 1-fluoroprop-1-ene (

). Unlike non-fluorinated alkenes where steric hindrance dictates that the trans ( ) isomer is more stable, 1-fluoroalkenes often exhibit the "Cis-Effect." [1]

In this phenomenon, the cis (

) isomer is thermodynamically preferred due to stabilizing electronic interactions (hyperconjugation between the allylic and the antibonding orbitals, and dipole minimization) that outweigh steric repulsion.[1]

Critical Takeaway: If your target is the E-isomer, you are often working against thermodynamic equilibrium. Your synthetic and handling protocols must be strictly kinetically controlled .

Module 1: Thermodynamic vs. Kinetic Control

The Isomerization Landscape

Isomerization of 1-fluoroprop-1-ene is not random; it follows specific low-energy pathways triggered by environmental factors.

Visualizing the Pathway

The following diagram illustrates the transition states and triggers that collapse the metastable E-isomer into the thermodynamic Z-sink.

Figure 1: Mechanistic pathways leading to E-to-Z isomerization. Note that the Z-isomer is generally the thermodynamic sink for 1-fluoroalkenes.

Module 2: Synthesis Protocols (Troubleshooting Selectivity)

When synthesizing 1-fluoroprop-1-ene derivatives (e.g., via Julia-Kocienski olefination or HWE reactions), the choice of base and temperature is the primary determinant of isomeric purity.

Protocol: Kinetic Control in Olefination

Objective: Maximize E-selectivity during the formation of the C=C-F bond.

Reagents:

• -fluoro-sulfone precursor (e.g., BT-sulfone).[2][3]

• Base: LHMDS (Lithium hexamethyldisilazide) vs. DBU.[3]

• Solvent: THF (anhydrous).

Step-by-Step Workflow:

• Preparation: Flame-dry all glassware. Isomerization is often catalyzed by proton sources; moisture is the enemy.

• Cryogenic Cooling: Cool the sulfone solution in THF to -78°C .

  • Why: Low temperature inhibits the rotation of the intermediate carbanion, locking the stereochemistry before elimination occurs.

• Base Addition: Add LHMDS dropwise.

  • Critical Check: Do NOT use DBU if high E-selectivity is required. DBU allows for a reversible equilibrium that favors the thermodynamic (

    ) product.

• Quench: Quench strictly at low temperature. Warming the reaction mixture before quenching can induce isomerization.

Data: Base Effect on Stereoselectivity

The following table summarizes the impact of base choice on fluoroalkene isomeric ratios (General trends for 1-fluoroalkenyl synthesis).

Parameter	Kinetic Conditions (Recommended)	Thermodynamic Conditions (Avoid for E-isomer)
Base	LHMDS (Lithium Hexamethyldisilazide)	DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)
Temperature	-78°C	0°C to Room Temperature
Mechanism	Irreversible elimination (Kinetic)	Reversible equilibrium (Thermodynamic)
Typical E:Z Ratio	> 90:10	~ 60:40 (or favoring Z)
Risk Factor	Moisture sensitivity	Isomerization over time

Module 3: Prevention Strategies (Catalysis & Purification)[4]

Users often report isomerization after synthesis, during purification or subsequent coupling reactions (e.g., Suzuki-Miyaura). This is usually due to "hidden" catalysts.

Issue 1: Metal-Hydride Catalysis

Trace transition metals (Pd, Ru, Rh) can form metal-hydride species in situ. These hydrides undergo reversible insertion/elimination into the alkene, scrambling the stereochemistry.

• Solution: Add 1,4-Benzoquinone (10-20 mol%) to the reaction mixture.

  • Mechanism:[4] Benzoquinone acts as a hydride scavenger and oxidant, preventing the formation of the active isomerization catalyst (M-H species) without poisoning the primary catalytic cycle.

Issue 2: Lewis Acid Induced Isomerization

Lewis acids (e.g.,

, , or even silica gel during chromatography) can coordinate to the fluorine atom or the alkene -system, lowering the barrier for rotation.

• Troubleshooting Protocol:

  • Neutralize Silica: Pre-treat silica gel with 1-2% Triethylamine (

    ) before column chromatography. This neutralizes acidic sites that catalyze isomerization.

  • Avoid Acidic Workups: Do not use dilute HCl for quenching if the product is acid-sensitive. Use saturated

    or water.

Decision Tree: Troubleshooting Isomerization

Figure 2: Diagnostic decision tree for identifying the source of isomeric degradation.

Frequently Asked Questions (FAQ)

Q1: Why does my

-1-fluoroprop-1-ene convert to even in the freezer? A: If stored in clear glass, ambient UV light can trigger radical isomerization. Furthermore, if the sample contains trace acid impurities from synthesis, isomerization will proceed slowly even at low temperatures.

• Fix: Distill over basic alumina to remove acid traces and store in amber vials under Argon.

Q2: Can I separate

and isomers using standard distillation? A: Often, yes, but it is difficult. The boiling point difference is frequently small (< 5°C) and the "Cis-effect" can cause unexpected boiling point inversions compared to non-fluorinated alkenes. Preparative GC or careful fractional distillation is recommended.[5]

Q3: I am performing a Grubbs metathesis, and the fluorine is migrating. Why? A: Ruthenium hydrides formed during the reaction are catalyzing the migration.

• Fix: Add 1,4-benzoquinone to the reaction.[6] It oxidizes the Ru-hydride species back to the active catalyst, suppressing isomerization [1].

References

• Hong, S. H., Sanders, D. P., Lee, C. W., & Grubbs, R. H. (2005).[6] Prevention of Undesirable Isomerization during Olefin Metathesis. Journal of the American Chemical Society, 127(49), 17160–17161.

• Zajc, B., & Kumar, R. (2010). Synthesis of Fluoroalkenes via Julia-Kocienski Olefination. Synthesis, 2010(11), 1822-1836. (General methodology for stereoselective fluoroalkene synthesis).

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. (Source for the "Cis-Effect" and thermodynamic stability).

• BenchChem Technical Data. (2025). E/Z Isomer Stability in Fluoroalkenes: A Comparative Guide.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Stereoselective Synthesis of Conjugated Fluoro Enynes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Prevention of Undesirable Isomerization during Olefin Metathesis [organic-chemistry.org]

Technical Support Center: Analytical Protocols for 1-Fluoroprop-1-ene (1-FP)

Status: Operational Subject: Impurity Profiling & Troubleshooting for 1-Fluoroprop-1-ene (CAS: 1538-06-3) Audience: Analytical Chemists, Process Engineers, Drug Development Scientists

Introduction: The Criticality of Purity in Fluoroolefins

1-Fluoroprop-1-ene (1-FP) is a high-value hydrofluoroolefin (HFO) intermediate used in the synthesis of fluorinated pharmaceuticals and advanced materials. Unlike saturated fluorocarbons, the double bond in 1-FP introduces susceptibility to oxidation, polymerization, and isomerization.

Why This Matters:

• Isomer Ratio (E/Z): The cis (Z) and trans (E) isomers often exhibit vastly different reactivities in metal-catalyzed cross-coupling reactions. Inconsistent ratios lead to batch failure.

• Catalyst Poisons: Trace acidity (HF) or moisture (

  ) can deactivate sensitive transition metal catalysts (e.g., Pd, Ni) used in downstream drug synthesis.

• Toxicity: Unidentified halogenated byproducts may trigger genotoxic alerts in pharmaceutical regulatory filings (ICH M7).

Module 1: Gas Chromatography (GC) – Volatile Impurity Profiling

Objective: Quantify E/Z isomer ratio and detect organic impurities (starting materials, dimers).

Troubleshooting Guide: "I cannot separate the E and Z isomers."

Root Cause: 1-FP isomers have very similar boiling points. Standard non-polar columns (e.g., 100% dimethylpolysiloxane) often fail to resolve them at high concentrations.

Recommended Protocol: Use a Porous Layer Open Tubular (PLOT) column or a specialized intermediate-polarity phase. The separation relies on shape selectivity and interaction with the stationary phase pore structure rather than just volatility.

Method A: The "Gold Standard" for Isomers (PLOT Q)

• Column: Agilent J&W HP-PLOT Q (or equivalent Divinylbenzene porous polymer), 30m x 0.32mm, 20 µm film.

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Inlet: Split (20:1), 200°C. Note: Avoid higher temps to prevent thermal isomerization.

• Detector: FID @ 250°C.

• Oven Program:

  • 40°C hold for 2 min.

  • Ramp 10°C/min to 200°C.

  • Hold 5 min.

Data Interpretation (Representative):

Component	Approx. Retention Time (min)	Resolution Note
Air/CO2	1.5 - 2.0	Unretained on FID (use TCD if quantifying)
1-Fluoroprop-1-ene (E-isomer)	4.2	Elutes first due to dipole moment/shape
1-Fluoroprop-1-ene (Z-isomer)	4.8	Baseline resolution ( ) expected
3-Fluoropropene (Allyl fluoride)	5.5	Common structural isomer impurity
Dimers/Oligomers	> 12.0	Requires bake-out

Expert Insight: The "Cis-Effect" in fluoroalkenes often makes the Z-isomer thermodynamically more stable, but elution order depends heavily on the stationary phase polarity. Always validate elution order with pure standards or GC-MS.

Visual Workflow: Unknown Peak Identification

When a new impurity appears, follow this logic flow to identify it without shutting down production.

Figure 1: Decision tree for identifying unknown impurities in fluorinated alkene samples.

Module 2: Reactive Impurities (Acidity & Moisture)

Objective: Prevent corrosion and catalyst death. Traces of HF are common in 1-FP due to dehydrofluorination synthesis routes.

Troubleshooting Guide: "My GC inlet liner is corroding/clouding."

Root Cause: Presence of Hydrogen Fluoride (HF).[1] HF reacts with the glass (silica) liner to form

gas, destroying the liner and damaging the column phase.

Solution 1: Trace HF Analysis (Ion Chromatography) Do not rely on pH paper. It is insufficient for non-aqueous gases.

• Sampling: Bubble 10 L of 1-FP gas through a impinger train containing 20 mL of 0.01 N NaOH.

• Analysis: Inject scrubber solution into an Ion Chromatograph (IC) with a conductivity detector.

• Column: Anion exchange (e.g., Dionex IonPac AS11).

• Limit of Detection: < 0.1 ppm (w/w).

Solution 2: Moisture Analysis (Modified Karl Fischer) Standard KF reagents react with double bonds (iodine addition).

• Protocol: Use a Coulometric KF titrator with a ketone/aldehyde-specific reagent (methanol-free) to prevent side reactions with the alkene.

• Sampling: Direct gas injection via a mass flow controller to measure exact mass introduced.

Module 3: Advanced Characterization (NMR)

Objective: Distinguish structural isomers (e.g., 1-FP vs 3-FP) that might co-elute on short GC columns.

Technique:

NMR Spectroscopy.[2][3] Fluorine NMR is highly specific.[3] The chemical shift is sensitive to the position of the fluorine atom relative to the double bond.

Isomer	Chemical Shift ( , ppm)	Coupling Pattern
(Z)-1-Fluoroprop-1-ene	-130 to -135	Large coupling
(E)-1-Fluoroprop-1-ene	-145 to -150	Smaller coupling
3-Fluoropropene	-210 to -220	Triplet (coupled to )

Protocol Note: Use

as solvent. Maintain sample at 0°C if volatile loss is a concern.

Frequently Asked Questions (FAQ)

Q1: Can I use a standard polysiloxane (DB-1 or DB-5) column?

• Answer: Only for rough purity checks. These non-polar phases separate primarily by boiling point. Since E/Z isomers boil within degrees of each other, you will likely see a single "shouldered" peak rather than baseline resolution. Use a PLOT Q or DB-624 column for proper separation.

Q2: Why do I see increasing impurities over time in my storage cylinder?

• Answer: 1-FP can undergo dimerization or polymerization if not stabilized, especially if oxygen is present (peroxide initiation). Ensure cylinders are passivated (to remove iron rust, which acts as a catalyst) and stored with a radical inhibitor (e.g., terpene or phenol derivative) if acceptable for your process.

Q3: How do I sample the gas without losing high-boiling impurities?

• Answer: Do not use plastic bags (Tedlar) for long-term storage as heavy impurities may adsorb to the walls. Use heated transfer lines (80°C) connecting the cylinder directly to the GC gas sampling valve (GSV) to ensure oligomers do not condense in the tubing.

References

• ASTM International. (2022).[4] ASTM D6806 - Standard Practice for Analysis of Halogenated Organic Solvents and Their Admixtures by Gas Chromatography. ASTM International.[5] [Link][5]

• Restek Corporation. (2023). A Guide to the Analysis of Chiral and Isomeric Compounds by GC. Restek Technical Guides. [Link]

• Zenkevich, I. G. (2014). Gas-chromatographic identification of fluorine-containing organic compounds. ResearchGate. [Link]

• International Conference on Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances. ICH Guidelines. [Link]

Sources

• 1. Hydrofluoric Acid and Other Impurities in Toxic Perfluorooctane Batches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. img.antpedia.com [img.antpedia.com]

Scaling up the synthesis of 1-Fluoroprop-1-ene from lab to pilot plant

Welcome to the Technical Support Center for the synthesis and scale-up of 1-fluoroprop-1-ene (C₃H₅F) . Transitioning the production of this critical fluorinated alkene—widely utilized as a low-GWP refrigerant precursor and a fluoro-allyl building block in drug development—from a bench-top laboratory setting to a continuous pilot plant involves complex thermodynamic and kinetic challenges.

This guide is engineered for researchers, chemical engineers, and drug development professionals. It bypasses generic advice to focus strictly on the causality of gas-phase dehydrohalogenation, self-validating process controls, and authoritative troubleshooting.

Section 1: Pilot-Scale Continuous Flow Methodology

The most industrially viable route for synthesizing 1-fluoroprop-1-ene relies on the catalytic dehydrofluorination of 1,1-difluoropropane or the dehydrochlorination of 1-chloro-1-fluoropropane[1]. The following methodology details the gas-phase continuous flow process.

Fig 1. Continuous flow gas-phase dehydrofluorination workflow from precursor to product recovery.

Step-by-Step Protocol & Causality

• Precursor Vaporization: Liquid 1,1-difluoropropane is metered into a vaporizer maintained at 150 °C.

  • Causality: Complete vaporization is required before the catalyst bed to prevent localized thermal quenching and liquid-phase oligomerization.

  • Self-Validation System: Maintain a Coriolis mass flow meter upstream and a pressure transducer downstream. A stable pressure differential mathematically validates complete phase transition without liquid carryover.

• Catalytic Conversion: The vapor is passed through a packed-bed reactor containing a zinc-promoted chromia catalyst (Zn/Cr₂O₃) at 250–350 °C[2].

  • Causality: Chromia provides the Lewis acidic sites necessary to coordinate and abstract the highly electronegative fluorine atom. Zinc doping weakens the alkene-metal adsorption complex, forcing rapid product desorption and preventing secondary degradation[2].

  • Self-Validation System: Implement inline GC-FID sampling every 15 minutes. A steady peak area ratio between 1-fluoroprop-1-ene and the precursor confirms continuous, stable conversion.

• Acid Quenching: The reactor effluent is routed immediately into a circulating caustic scrubber (10% KOH/NaOH).

  • Causality: Dehydrofluorination generates stoichiometric hydrogen fluoride (HF)[3]. If not immediately quenched, HF will corrode downstream stainless steel infrastructure and catalyze the reverse hydrofluorination reaction.

  • Self-Validation System: Utilize dual-redundant pH sensors in the scrubber loop. A pH consistently > 9.0 validates complete HF neutralization.

Section 2: Quantitative Process Data & Yield Optimization

Scaling up requires balancing conversion rates with isomer selectivity. The table below summarizes benchmark data for optimizing the reaction parameters.

Reaction Temp (°C)	Catalyst System	Precursor	Conversion (%)	Z:E Isomer Ratio	Primary Byproduct
200	Cr₂O₃ (Unpromoted)	1,1-Difluoropropane	45.2	70:30	Unreacted Precursor
300	Zn/Cr₂O₃	1,1-Difluoropropane	88.5	75:25	HF
350	Zn/Cr₂O₃	1,1-Difluoropropane	94.1	60:40	Carbon Coke
250	KOH (Solid Phase)	1-Chloro-1-fluoropropane	72.0	50:50	KCl / H₂O

Section 3: Troubleshooting Guide (Q&A)

Q1: Why is my E/Z isomer ratio shifting unpredictably during scale-up?

Causality: The stereoisomerism of fluoropropenes is dictated by a competition between kinetic and thermodynamic control[4]. Unlike standard aliphatic alkenes where steric bulk favors the (E)-isomer, fluorinated alkenes often favor the (Z)-isomer due to the "cis-effect"—a stabilizing hyperconjugative interaction between the fluorine lone pairs and the adjacent alkyl C-H anti-bonding orbitals. However, as you scale up and reactor temperatures increase (e.g., >300 °C), the system shifts toward thermodynamic equilibrium, increasing the (E)-isomer yield[2]. Solution: To lock in a specific ratio, lower the reactor temperature to favor kinetic control (Z-isomer), or introduce a secondary isomerization bed (e.g., supported SbF₅) at 50 °C to force thermodynamic equilibrium if the E-isomer is desired[2].

Q2: How do I prevent rapid catalyst deactivation in the continuous flow reactor?

Causality: At elevated temperatures, trace side-reactions cause the fluorinated alkene to oligomerize, depositing carbonaceous "coke" over the active Lewis acid sites of the Zn/Cr₂O₃ catalyst. Solution: Implement a scheduled oxidative regeneration cycle.

Fig 2. Logical cycle of catalyst deactivation via coking and subsequent oxidative regeneration.

Self-Validation: Monitor the pressure drop (

) across the catalyst bed. A increase of >15% from baseline indicates severe coking. Switch the feed to a 5% O₂ in N₂ stream at 400 °C until CO₂ is no longer detected in the exhaust, confirming complete coke burn-off.

Q3: We are experiencing thermal runaway in the scrubber unit. How can this be mitigated?

Causality: The neutralization of HF with KOH is highly exothermic (

kJ/mol). In a pilot plant, the continuous high-volume influx of HF gas can overwhelm the heat capacity of the scrubber liquid, boiling the water and releasing toxic HF vapor. Solution: Install a chilled-water heat exchanger directly into the scrubber circulation loop. Self-Validation: Interlock the precursor feed pump to the scrubber temperature thermocouple. If the scrubber fluid exceeds 45 °C, the system must automatically halt the precursor feed to prevent runaway.

Section 4: FAQs for Drug Development Professionals

Q: Why is 1-fluoroprop-1-ene preferred over other fluorinated building blocks in certain API syntheses? A: In medicinal chemistry, 1-fluoroprop-1-ene serves as a highly versatile fluoro-allyl or fluoro-vinyl cation equivalent. The strategic placement of a vinylic fluorine atom alters the electron density of the double bond, making it an excellent participant in specialized cross-coupling reactions. Furthermore, incorporating this motif into a drug candidate often enhances metabolic stability by blocking cytochrome P450-mediated oxidation sites without drastically altering the molecule's steric footprint.

Q: How do trace impurities from the pilot process affect downstream palladium-catalyzed cross-coupling? A: Trace amounts of unreacted precursors, particularly 1-chloro-1-fluoropropane[1], can act as severe catalyst poisons. The oxidative addition of palladium into the C-Cl bond of the impurity will irreversibly consume the expensive transition metal catalyst intended for your target Heck or Suzuki coupling. Actionable step: Ensure your cryogenic distillation achieves >99.8% purity, validated by GC-MS, before releasing the batch for API synthesis.

References

1.[2] US20130079562A1 - Process for the preparation of halogenated alkenes, Google Patents. URL: 2.[4] 4.4. Stereoisomerism From Pi (π) Bonds – Introduction to Organic Chemistry, Saskoer. URL: 3.[1] 1-Chloro-1-fluoropropane|430-55-7, Benchchem. URL: 4.[3] The elimination of hydrogen fluoride from chemically activated ethyl fluoride as a function of energy, R Discovery (Journal of the Chemical Society A). URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. US20130079562A1 - Process - Google Patents [patents.google.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. 4.4. Stereoisomerism From Pi (π) Bonds – Introduction to Organic Chemistry [saskoer.ca]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-Fluoroprop-1-ene vs. 2-Fluoropropene

Executive Summary

In the design of fluorinated bioisosteres and polymer precursors, the choice between 1-fluoroprop-1-ene and 2-fluoropropene is rarely a matter of simple substitution. It is a decision that dictates reaction kinetics, regioselectivity, and the metabolic stability of the final scaffold.

While both molecules share the formula

, their reactivity profiles are orthogonal. 2-Fluoropropene is a "super-alkene" regarding electrophilic susceptibility, driven by the powerful stabilization of the -fluoro carbocation. In contrast, 1-fluoroprop-1-ene (existing as E and Z isomers) behaves more like a deactivated alkene, often requiring harsher conditions or specific catalysts to engage in bond-forming reactions.

This guide dissects the electronic underpinnings of these differences and provides actionable protocols for their utilization.

Structural & Electronic Analysis

The divergent reactivity stems from the position of the fluorine atom relative to the

-system and the potential carbocation centers.

Electronic Effects of Fluorine

Fluorine exerts two opposing effects:

• Inductive Withdrawal (-I): Destabilizes positive charge through

  -bonds.

• Resonance Donation (+R): Stabilizes positive charge via overlap of the fluorine 2p lone pair with an empty p-orbital (carbocation).

The Regiocontrol Matrix

Feature	1-Fluoroprop-1-ene ( )	2-Fluoropropene ( )
F Position	Terminal (C1)	Internal (C2)
Isomerism	E and Z isomers exist	None
Dipole Moment	~1.3 D (varies by isomer)	~1.60 D
HOMO Character	Distributed across C1-C2	Polarized, high density at C1
LUMO Character	Lowered by F (-I)	Lowered by F (-I)

Reactivity Profile: Electrophilic Addition

This is the primary differentiator. Electrophilic addition rates are governed by the stability of the carbocation intermediate.

The Alpha-Fluoro Cation Effect

In 2-fluoropropene , protonation occurs at the terminal methylene (

) to generate a carbocation at C2. This cation is tertiary-like in stability because it benefits from:

• Resonance (+R): Direct donation from the

  -fluorine.

• Hyperconjugation: Stabilization from the adjacent methyl group.

In 1-fluoroprop-1-ene , protonation occurs at C2 to place the positive charge at C1 (bearing the fluorine). While this also forms an

-fluoro cation, it lacks the additional methyl stabilization found in the 2-isomer. Furthermore, the competing pathway (protonation at C1) would generate a -fluoro cation, which is severely destabilized by the -I effect of fluorine without resonance compensation.

Visualization of Cation Stability

The following diagram illustrates the kinetic preference for 2-fluoropropene based on intermediate energy levels.

Figure 1: Comparative mechanistic pathway for electrophilic addition (e.g., HX). The 2-fluoropropene pathway is kinetically accelerated due to the superior stability of the intermediate cation.

Experimental Implications

• Hydrohalogenation (HX): 2-Fluoropropene reacts violently with HBr/HCl at room temperature. 1-Fluoroprop-1-ene requires elevated temperatures or Lewis acid catalysis.

• Hydration: 2-Fluoropropene is readily hydrolyzed to acetone (via the unstable

  -fluoro alcohol) in acidic media. 1-Fluoroprop-1-ene is more resistant to hydrolysis.

Reactivity Profile: Cycloadditions (Diels-Alder)[3]

Both molecules serve as dienophiles, but their electronic demands differ.

• 2-Fluoropropene: Acts as an electron-deficient dienophile due to the inductive effect of fluorine. It reacts efficiently with electron-rich dienes (e.g., isoprene, Danishefsky's diene). The regioselectivity is generally governed by the polarization of the double bond, directing the most nucleophilic carbon of the diene to C1 (the

  terminus).

• 1-Fluoroprop-1-ene: A weaker dienophile. The steric bulk of the terminal methyl and fluorine can hinder the endo approach. It is often used when a specific 1-fluoro-alkyl scaffold is required in the product, but yields are typically lower than with the 2-isomer.

Experimental Protocols

Handling and Storage

Both compounds are gases at standard temperature and pressure (STP).

• 2-Fluoropropene BP: ~ -10°C (263 K).

• 1-Fluoroprop-1-ene BP: ~ Gas at STP (Isomeric mixture).

• Safety: Both are flammable. 2-Fluoropropene can polymerize if not stabilized. Store in steel cylinders or lecture bottles at -20°C.

Protocol: Bromination of 2-Fluoropropene (Demonstration of Reactivity)

This protocol demonstrates the high reactivity of the 2-isomer.

Reagents:

• 2-Fluoropropene (gas)[1][2][3]

• Bromine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  )[4]

• Dichloromethane (

  )

Procedure:

• Setup: Equip a 3-neck round-bottom flask with a dry ice/acetone condenser, a gas inlet tube, and a dropping funnel. Flush with

  .

• Solvent: Charge flask with

  and cool to -78°C.

• Addition: Bubble 2-fluoropropene (1.0 equiv) into the solvent until saturated.

• Reaction: Dropwise add a solution of

  (1.0 equiv) in .

  • Observation: The red bromine color should disappear instantaneously upon contact with the solution, indicating rapid consumption.

• Workup: Allow to warm to room temperature. Wash with

  (aq) to remove trace . Dry over and concentrate.

• Product: 1,2-Dibromo-2-fluoropropane. (Note: This intermediate is unstable and may eliminate HBr).

Comparative Data Summary

Property	2-Fluoropropene	1-Fluoroprop-1-ene
CAS Number	1184-60-7	19184-10-2 (Z) / 20373-84-8 (E)
Boiling Point	-9°C to -10°C	Gas at STP
Cation Stability	High (Tertiary + -F)	Medium (Secondary + -F)
Polymerization	High tendency (requires inhibitor)	Low tendency
Major Application	Monomer for fluoropolymers, synthon for acetone derivatives	Specialized intermediate for fluoro-olefins

References

• NIST Chemistry WebBook. "2-Fluoropropene Thermochemical Data." [Link]

• Chemistry LibreTexts. "Electrophilic Addition to Alkenes and Regioselectivity." [Link]

• Master Organic Chemistry. "Regioselectivity in the Diels-Alder Reaction." [Link]

• PubChem. "2-Fluoropropene Compound Summary."[5] [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chemical Reactivity [www2.chemistry.msu.edu]
• 5. cis-1-Fluoro-1-propene | C3H5F | CID 6432206 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Structural Validation of 1-Fluoroprop-1-ene Reaction Products

Introduction: The Mechanistic Challenge of Fluoroalkenes

The functionalization of 1-fluoroprop-1-ene (

) via electrophilic addition (e.g., hydrohalogenation, epoxidation) presents a unique analytical challenge for drug development professionals and synthetic chemists. The regioselectivity of these reactions is dictated by the terminal fluorine atom, which exerts competing electronic effects: a strong electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+R).

Computational models and natural population analysis confirm that the +R effect dominates during transition state formation, stabilizing the α-fluorocarbocation over the β-fluorocarbocation [1]. While this hyperconjugative stabilization leads to highly regioselective Markovnikov additions, verifying the exact regiochemistry and stereochemistry (syn/anti addition) of the resulting adducts requires a robust, orthogonal analytical strategy.

The Causality of Analytical Selection

When validating the structure of novel fluoroalkane adducts, standard analytical techniques often fall short. Understanding the physical causality behind these limitations is critical for selecting the right validation framework:

• FT-IR Spectroscopy: While useful for identifying broad functional groups, the C-F stretching frequency (1000–1400 cm⁻¹) is heavily obscured by the fingerprint region. It cannot reliably distinguish between subtle regiochemical differences.

• GC-EI-MS: Gas chromatography coupled with electron ionization mass spectrometry provides excellent molecular weight confirmation. However, regioisomers of fluoroalkanes often yield nearly identical fragmentation patterns upon electron impact, rendering GC-MS insufficient as a standalone structural validator.

• ¹⁹F NMR Spectroscopy (The Gold Standard): Fluorine-19 has a nuclear spin of ½, 100% natural abundance, and a massive chemical shift range (~400 ppm). Because the ¹⁹F chemical shift is exquisitely sensitive to the local electronic environment, it can easily distinguish between α-fluoro and β-fluoro adducts [2]. Furthermore, scalar coupling constants (³J_HF and ²J_HF) directly reveal stereochemical relationships, allowing for the definitive differentiation of threo and erythro diastereomers.

Comparative Performance Analysis

The following table objectively compares the performance of standard analytical techniques for the structural elucidation of 1-fluoroprop-1-ene derivatives.

Analytical Technique	Regiochemical Resolution	Stereochemical Resolution	Quantitative Accuracy	Sample Recovery
¹⁹F NMR Spectroscopy	Excellent (Distinct shifts)	Excellent (³J_HF couplings)	High (with internal std)	Non-destructive (100%)
¹H / ¹³C NMR	Good	Moderate (Complex multiplets)	High	Non-destructive (100%)
GC-EI-MS	Poor (Similar fragmentation)	Poor (Requires standards)	Moderate	Destructive (0%)
FT-IR Spectroscopy	Poor (Buried C-F stretch)	None	Low	Non-destructive (100%)

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, structural validation must operate as a closed-loop system. The following protocols utilize quantitative ¹⁹F NMR (qNMR) cross-referenced with GC-EI-MS to create a self-validating dataset.

Protocol A: Quantitative ¹⁹F NMR for Regio- and Stereochemical Elucidation

This protocol uses an internal standard to ensure mass balance, validating that the observed NMR signals account for the entirety of the crude product [3].

• Sample Preparation: Dissolve 15.0 mg of the crude 1-fluoroprop-1-ene reaction product in 0.6 mL of anhydrous

  .

• Internal Standard Addition: Add exactly 5.0 μL of α,α,α-trifluorotoluene (TFT,

  -63.7 ppm) as an internal standard.

  • Causality: TFT is chosen because its aromatic CF₃ signal does not overlap with typical aliphatic C-F signals (-150 to -220 ppm) [4], allowing for absolute quantification of the adducts without signal interference.

• Acquisition Parameters: Acquire a 1D ¹⁹F spectrum using inverse-gated ¹H decoupling.

  • Causality: Inverse-gating suppresses the Nuclear Overhauser Effect (NOE), ensuring that integration values are strictly proportional to molar concentration [3]. Set the relaxation delay (D1) to

    5 seconds to allow full relaxation of the fluorine nuclei.

• Stereochemical Assignment: Perform a 2D ¹⁹F-¹H HOESY (Heteronuclear Overhauser Effect Spectroscopy) experiment.

  • Causality: Through-space dipole-dipole interactions between the fluorine atom and adjacent protons will confirm the relative stereochemistry (syn/anti) of the addition based on spatial proximity.

Protocol B: GC-EI-MS for Orthogonal Mass Validation

This protocol cross-validates the purity and molecular weight established in Protocol A.

• Sample Dilution: Dilute 1.0 μL of the prepared NMR sample in 1.0 mL of HPLC-grade hexane.

• Chromatographic Separation: Inject 1.0 μL into a GC equipped with a non-polar capillary column (e.g., HP-5ms). Use a temperature gradient starting at 40°C (hold 2 min), ramping to 250°C at 10°C/min.

  • Causality: The slow temperature ramp ensures baseline resolution of closely eluting diastereomers that might appear as a single peak under faster gradients.

• Ionization & Detection: Operate the MS in Electron Ionization (EI) mode at 70 eV. Set the scan range from 35–300 m/z.

• Cross-Validation: Correlate the GC peak area ratios with the ¹⁹F qNMR integration ratios. A match within

  2% validates the structural assignment of the bulk material, eliminating the possibility of NMR-invisible polymeric byproducts.

Validation Workflow Visualization

Orthogonal validation workflow for 1-fluoroprop-1-ene adducts.

References

• α-Sulfur or α-fluorine—Which is more stabilizing for a carbocation? A computational study of electrophilic addition to HFCCH | Journal of Fluorine Chemistry |[Link]

• 19F NMR Chemical Shifts. 1. Aliphatic Fluorides | The Journal of Organic Chemistry |[Link]

Beyond Direct Fluorination: Benchmarking 1-Fluoroprop-1-ene as a Strategic Building Block vs. Conventional Fluorinating Agents

Executive Summary: The "Lego" vs. The "Reagent"

In the landscape of organofluorine chemistry, the introduction of fluorine is typically achieved via two distinct strategies: Direct Fluorination (using reactive agents like DAST or Selectfluor to swap H or OH for F) or Modular Assembly (using pre-fluorinated building blocks).

1-Fluoroprop-1-ene (1-FP) represents the latter. It is not a "fluorinating agent" in the traditional sense—it does not donate a fluorine atom to a substrate. Instead, it serves as a fluorinated synthon , allowing the installation of the entire fluoropropenyl motif (

or isomers) via transition-metal catalysis.

This guide benchmarks 1-FP against the industry-standard direct fluorinating agents (DAST and Selectfluor ) to demonstrate why shifting from fluorination to fluorinated coupling can offer superior safety, regioselectivity, and atom economy in the synthesis of bioactive alkenes.

Comparative Analysis: Performance Metrics

The following table contrasts the use of 1-FP (as a building block) against direct fluorination reagents. Note that while DAST and Selectfluor are universal donors, 1-FP is specific to creating fluorinated alkene scaffolds.

Feature	1-Fluoroprop-1-ene (1-FP)	DAST (Diethylaminosulfur trifluoride)	Selectfluor
Role	Building Block (Synthon)	Nucleophilic Reagent	Electrophilic Reagent
Primary Mechanism	Pd/Ni-Catalyzed Cross-Coupling (Heck/Suzuki)	Deoxofluorination ( / )	Electrophilic Aromatic Substitution / Radical
Target Motif	Fluorinated Alkenes / Styrenes	Alkyl Fluorides (from alcohols), Gem-Difluorides	Aryl Fluorides, -Fluoro Carbonyls
Regioselectivity	Absolute (100%) Fluorine position is fixed in the precursor.	Variable Prone to rearrangement (Wagner-Meerwein) & elimination.	Substrate Dependent Directed by electronics; often requires ortho-blockers.
Safety Profile	High Flammable gas/liquid, but no explosion risk.	Low (Hazardous) Explosive upon heating (>50°C); generates HF.	High Non-volatile, stable solid.[1]
Atom Economy	High Incorporates carbon skeleton + fluorine.	Low Stoichiometric waste (sulfur byproducts).	Moderate High molecular weight carrier (DABCO derivative) is waste.
Cost Efficiency	High (Industrial refrigerant precursor).	Moderate (Reagent is costly; waste disposal is expensive).	Low (Expensive reagent).

Deep Dive: The "Lego" Strategy (1-Fluoroprop-1-ene)

Using 1-FP allows researchers to bypass the difficult C–F bond formation step entirely by using a pre-formed C–F bond. This is particularly valuable in the synthesis of fluorinated styrenes , a common motif in permeation-enhanced drug candidates.

Mechanism: Palladium-Catalyzed Cross-Coupling

Unlike direct fluorination, which relies on charge interactions, 1-FP chemistry relies on the catalytic cycle. The fluorine atom on the double bond exerts a unique electronic effect, directing the insertion of the metal catalyst.

Figure 1: The catalytic cycle for the Heck coupling of 1-Fluoroprop-1-ene. Note that the C-F bond remains intact throughout the cycle, avoiding the high energy barrier of forming it de novo.

Experimental Protocol: Heck Coupling with 1-Fluoroprop-1-ene

Objective: Synthesis of (E)-

-fluorostyrene derivative.

• Setup: In a glovebox or under Argon, charge a pressure tube with aryl iodide (1.0 equiv),

  (5 mol%), and Phosphine Ligand (e.g., or XPhos, 10 mol%).

• Base: Add

  or (2.0 equiv) to act as the HI scavenger.

• Solvent: Add anhydrous DMF or 1,4-Dioxane (0.2 M concentration).

• Reagent Addition: Cool the tube to -78°C. Condense 1-Fluoroprop-1-ene (gas/low-boiling liquid, 3.0 equiv) into the vessel. Seal the tube immediately.

• Reaction: Heat to 80–100°C for 12–24 hours.

• Workup: Cool to RT. Vent carefully (excess 1-FP gas). Dilute with ether, filter through celite, and concentrate.

• Validation:

  NMR will show a characteristic vinylic fluorine signal (typically -100 to -130 ppm) with specific coupling constants ( ) confirming the E/Z geometry.

Why this works: The fluorine atom polarizes the double bond, often directing the aryl group to the

-position (relative to F) or -position depending on the ligand, offering programmable regioselectivity [1].

Deep Dive: Direct Fluorination (DAST/Selectfluor)

To understand the advantage of 1-FP, one must look at the limitations of the alternative: trying to fluorinate a pre-existing propyl chain.

Mechanism: Nucleophilic Deoxofluorination (DAST)

DAST replaces a hydroxyl group with fluorine.[2] While powerful, this pathway is fraught with side reactions like elimination (forming non-fluorinated alkenes) or rearrangement.

Figure 2: The DAST fluorination pathway.[3] The "Carbocation" branch represents the risk of rearrangement and explosion hazards during scale-up.

Experimental Protocol: DAST Fluorination

Objective: Converting 1-phenyl-1-propanol to (1-fluoropropyl)benzene.

• Safety Check: Ensure blast shield is in place. DAST can decompose explosively above 50°C.

• Solvent: Dissolve alcohol (1.0 equiv) in anhydrous DCM at -78°C.

• Addition: Add DAST (1.2 equiv) dropwise via syringe. Critical: Do not allow temperature to rise rapidly.

• Reaction: Stir at -78°C for 1h, then warm to RT.

• Quench: Pour mixture into saturated

  . Caution: Vigorous evolution.[4]

• Result: Often yields a mixture of the desired fluoride and the elimination product (1-phenylpropene) [2].

Strategic Recommendations

When should you choose 1-Fluoroprop-1-ene over DAST/Selectfluor?

Scenario	Recommended Agent	Reasoning
Creating Fluorinated Styrenes	1-Fluoroprop-1-ene	1-step coupling with 100% atom placement accuracy. DAST requires a multi-step synthesis (Alcohol synthesis Fluorination Elimination).
Fluorinating a Complex Natural Product	Selectfluor	You cannot "rebuild" a natural product from blocks. You must perform late-stage C-H fluorination.
Converting a Ketone to Gem-Difluoride	DAST / Deoxo-Fluor	1-FP cannot achieve this transformation.
Green Chemistry / Scale-Up	1-Fluoroprop-1-ene	Avoids the massive sulfur waste of DAST and the high cost of Selectfluor. HFOs are produced on kiloton scales for refrigerants, making them cheap and scalable [3].

Conclusion

1-Fluoroprop-1-ene is not a replacement for DAST in all contexts, but it is the superior benchmark when the target is a fluorinated alkene scaffold . It represents a shift from "forcing" fluorine into a molecule (high energy, high hazard) to "assembling" the molecule with fluorine already in place (catalytic, precise).

References

• MDPI. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners.[5] Available at: [Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective, catalytic 1,1-difluorination of enynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Kinetic Studies of 1-Fluoroprop-1-ene Addition Reactions: A Comparative Guide

Executive Summary & Strategic Implications

In the context of drug development and metabolic stability, 1-fluoroprop-1-ene (1-FP) serves as a critical bioisostere and building block. Unlike its non-fluorinated analog (propene), 1-FP exhibits a dichotomy in reactivity: it is deactivated towards electrophilic addition but activated towards nucleophilic attack.

This guide objectively compares the kinetic profiles of 1-FP against standard alkenes, providing experimental protocols to validate these findings.

Key Kinetic Differentiators

Feature	Propene ( )	1-Fluoroprop-1-ene ( )	Kinetic Implication
Electronic Character	Electron-rich ( -donor)	Electron-deficient ( -acceptor)	1-FP reacts x slower with electrophiles ( , ).
Regioselectivity	Markovnikov	Markovnikov (Directed by F resonance)	Fluorine's lone pair stabilizes the -carbocation, directing electrophiles to the -carbon.
Nucleophilic Susceptibility	Inert	Susceptible	1-FP undergoes Michael-type addition with amines/thiols (useful for bioconjugation).
Atmospheric Lifetime	~10 hours (OH radical)	~1-2 days (OH radical)	1-FP is more persistent, relevant for environmental impact assessments.

Mechanistic & Kinetic Analysis

Electrophilic Addition Kinetics (Bromination)

The addition of bromine (

) is the standard probe for alkene nucleophilicity.

• Mechanism: The reaction proceeds via a bridged bromonium ion. In 1-FP, the electron-withdrawing inductive effect (-I) of fluorine destabilizes the developing positive charge in the transition state, significantly raising the activation energy (

  ) compared to propene.

• Regiochemistry: Despite the destabilizing -I effect, the resonance effect (+R) of fluorine allows it to stabilize a carbocation on the carbon it is attached to. Thus, electrophiles (

  ) attack , and the nucleophile attacks (bearing the F).

Comparative Rate Constants (

):

• Propene:

  (Reference)

• 1-Fluoropropene:

  to

• 3,3,3-Trifluoropropene:

  (Strong deactivation due to )

Radical Addition Kinetics (Atmospheric)

For environmental fate and radical-based functionalization, the reaction with Hydroxyl radicals (OH) is the benchmark.

• Rate Law:

• Data:

  • (Propene)
  • (1-Fluoropropene) (Estimated from vinyl fluoride trends [1]).

  • Note: The presence of F reduces the electron density of the double bond, making it less attractive to the electrophilic OH radical.

Experimental Protocols

Protocol A: Determination of Relative Electrophilic Reactivity (Competitive Method)

Objective: Measure

of 1-FP vs. Propene using titration. Self-Validating Step: The ratio of products must remain constant regardless of reaction time (up to 20% conversion).

Reagents:

• Substrates: 1-Fluoropropene (Analyte), Propene (Reference).

• Reagent:

  (0.1 M in ).

• Internal Standard: Dodecane (Inert).

Workflow:

• Preparation: In a specific NMR tube or GC vial, dissolve equimolar amounts (1.0 mmol) of 1-FP and Propene in

  (or ). Add 0.5 mmol Dodecane.

• Baseline: Acquire

  spectrum ( NMR or GC-FID). Integrate alkene peaks relative to Dodecane.

• Initiation: Add a limiting amount of

  (0.2 mmol) dropwise at 0°C in the dark (to prevent radical pathways).

• Analysis: Immediately analyze the mixture.

• Calculation:

  Where is 1-FP and is Propene.

Protocol B: Absolute Rate Constant Measurement (Pseudo-First-Order)

Objective: Determine absolute kinetics of nucleophilic addition (e.g., amine addition) to 1-FP.

Workflow:

• Setup: Prepare a solution of 1-FP (0.01 M) in DMSO-

  .

• Excess Reagent: Add Benzylamine (1.0 M, >100-fold excess) to ensure pseudo-first-order conditions.

• Monitoring: Track the disappearance of the vinylic proton signal (

  4.5-6.5 ppm) via NMR at constant temperature (298 K).

• Data Fitting: Plot

  vs. Time. The slope .

• Derivation:

  .

Visualizations

Diagram 1: Reaction Pathways & Transition States

This diagram illustrates the energy landscape difference between Propene and 1-Fluoropropene during electrophilic attack.

Caption: Energy landscape comparison. 1-Fluoropropene faces a higher activation barrier (Red) due to inductive destabilization compared to Propene (Green).

Diagram 2: Experimental Workflow for Relative Rate Method

A logic flow for the competitive kinetic experiment described in Protocol A.

Caption: Step-by-step workflow for determining relative reactivity (

) using the competitive substrate method.

References

• Orkin, V. L., et al. (2010).[1] "High Accuracy OH Reaction Rate Constants of Fluorinated Propenes." National Institute of Standards and Technology (NIST).

• Baasandorj, M., et al. (2014). "OH + (E)- and (Z)-1-chloro-3,3,3-trifluoropropene-1 reaction rate coefficients." Journal of Physical Chemistry A.

• Burgess, D. R., et al. (2021). "Rate Constants for Abstraction of H from Fluoromethanes." Journal of Physical and Chemical Reference Data.

• ChemGuide. "Electrophilic Addition Mechanisms: Unsymmetrical Alkenes." ChemGuide UK.

Sources

• 1. High Accuracy OH Reaction Rate Constants of CH2=CF-CF3 and trans-CHF=CF-CF3 and IR Absorption Spectra | NIST [nist.gov]

Comparative study of the biological activity of fluorinated propene isomers

Comparative Study of the Biological Activity of Fluorinated Propene Isomers in Peptidomimetic Drug Design

Executive Summary

In the realm of medicinal chemistry and drug development, the vulnerability of native peptide bonds to rapid proteolytic degradation remains a primary hurdle for peptide-based therapeutics. To overcome this, researchers have turned to Fluoroalkene Dipeptide Isosteres (FADIs) —specifically, substituted fluorinated propene isomers—as bioisosteric replacements for the amide bond. By replacing the labile carbonyl oxygen and nitrogen with a fluorinated carbon-carbon double bond (

), drug developers can lock the peptide backbone into specific conformations while conferring absolute resistance to proteolysis.

This guide provides an objective, data-driven comparison of the (Z)- and (E)-fluorinated propene isomers, detailing their physicochemical properties, comparative biological activities, and the experimental protocols required to synthesize and evaluate them.

Mechanistic Rationale: Fluorinated Propenes as Amide Isosteres

The strategic insertion of a fluorine atom onto a propene backbone is not arbitrary; it is driven by strict electronic and steric causality. A standard alkene isostere poorly mimics an amide bond because it lacks a dipole moment and cannot participate in electrostatic interactions. However, the high electronegativity of fluorine in a fluorinated propene isomer draws electron density, creating a dipole moment that more closely approximates the native carbonyl group[1].

Furthermore, the

bond can act as a weak hydrogen-bond acceptor, partially recovering the interaction networks lost when the amide oxygen is removed. Most importantly, the carbon-carbon double bond introduces an insurmountable rotational barrier (>60 kcal/mol), preventing the dynamic cis/trans isomerization seen in native prolyl peptide bonds[1].

Table 1: Physicochemical Comparison of Amide Bonds vs. Propene-based Isosteres

Property	Native Amide Bond	Alkene Isostere	Fluoroalkene Isostere
Bond Length ( vs )	~1.23 Å	N/A	~1.38 Å[2]
Dipole Moment	~3.6 D	~0.1 D	~1.4 D[1]
Hydrogen Bond Acceptor	Strong	None	Weak
Rotational Barrier	~20 kcal/mol	>60 kcal/mol	>60 kcal/mol[1]
Proteolytic Stability	Low (Rapid cleavage)	Absolute	Absolute

Stereoisomerism: (Z) vs. (E) Isomers in Conformational Mimicry

The biological activity of a peptide is inextricably linked to its 3D conformation. Native peptide bonds exist in an equilibrium between trans (>99% favored for non-proline residues) and cis states. When substituting the amide bond with a fluorinated propene isomer, the stereochemistry of the double bond dictates the conformational mimicry:

• The (Z)-fluoroalkene isomer structurally mimics the extended trans-amide bond[3].

• The (E)-fluoroalkene isomer structurally mimics the constrained cis-amide bond[1].

Caption: Conformational mapping of native amide bonds to fluorinated propene isosteres.

Comparative Biological Activity

The choice between a (Z)- or (E)-fluorinated propene isomer profoundly impacts target affinity. Because these isomers cannot interconvert under physiological conditions, they serve as powerful probes to determine the bioactive conformation required by a specific receptor or enzyme[4].

Case Study 1: Peptidyl-Prolyl Isomerases (Pin1) Enzymes like Pin1 specifically recognize and bind to the cis conformation of phosphorylated Ser/Thr-Pro motifs. When native substrates are replaced with FADIs, the (E)-fluoroalkene isomer (the cis mimic) demonstrates high binding affinity, whereas the (Z)-isomer (the trans mimic) is virtually inactive[1].

Case Study 2: Integrin Antagonists (Cyclic RGD Peptides) In the development of cyclic RGD (Arg-Gly-Asp) peptidomimetics targeting the

integrin receptor, the extended trans geometry is often required for optimal pharmacophore presentation. Here, incorporation of the (Z)-fluoroalkene isomer maintains high receptor affinity, while the (E)-isomer distorts the macrocycle, leading to a sharp drop in biological activity[5].

Table 2: Comparative Biological Activity Profiles of Fluoroalkene Isomers

Isomer Type	Conformational Mimic	Affinity for Pin1 Isomerase	Affinity for Integrin (RGD)	Proteolytic Half-Life (Serum)
Native Amide	Dynamic (cis/trans)	Baseline	Baseline	< 2 hours
(Z)-Fluoroalkene	trans-amide	Very Low	High	> 48 hours
(E)-Fluoroalkene	cis-amide	High	Low	> 48 hours

Experimental Workflows & Protocols

To ensure trustworthiness and reproducibility, the synthesis and biological evaluation of these isomers must follow a self-validating system. The following protocols detail the generation of the isomers and the subsequent validation of their biological activity.

Protocol A: Stereoselective Synthesis of Fluoroalkene Isosteres

The synthesis relies on the organocopper-mediated defluorinative alkylation of a

-difluoro- -enoate precursor. This method is chosen because the anti-SN2' displacement allows for strict control over the resulting double-bond geometry[3].

• Precursor Activation : Dissolve the synthesized

  -difluoro- -enoate precursor in anhydrous THF under an argon atmosphere and cool to -78 °C.

• Organocopper Addition : Slowly add the organocopper reagent (e.g.,

  ). Causality: The bulky copper complex attacks the -carbon from the less sterically hindered face (anti to the leaving fluorine), triggering an electron cascade that expels one fluorine atom and locks the propene double bond into the desired geometry.

• Quenching and Extraction : Quench the reaction with saturated aqueous

  and extract with ethyl acetate. Dry over and concentrate in vacuo.

• Isomer Separation and Validation : Purify the crude mixture using preparative HPLC.

  • Self-Validation Step: Subject the isolated fractions to

    -NMR spectroscopy. The (Z) and (E) isomers are definitively assigned based on their distinct coupling constants, ensuring the stereochemical integrity of the test articles before biological screening.

Protocol B: In Vitro Biological Evaluation (Affinity & Stability)

• Receptor Binding Assay (SPR) : Immobilize the target protein (e.g., Pin1 or Integrin

  ) on a Surface Plasmon Resonance (SPR) sensor chip. Flow the purified (Z)- and (E)-pseudopeptides over the chip at varying concentrations. Causality: SPR provides real-time, label-free association ( ) and dissociation ( ) rates, allowing for the precise calculation of the dissociation constant ( ) to quantify conformational preference.

• Proteolytic Stability Assay : Incubate 10

  of the native peptide, (Z)-pseudopeptide, and (E)-pseudopeptide in 50% human serum at 37 °C.

• LC-MS/MS Quantification : Extract aliquots at 0, 1, 4, 12, 24, and 48 hours. Quench with acetonitrile, centrifuge, and analyze the supernatant via LC-MS/MS.

  • Self-Validation Step: The native peptide must show a calculated half-life degradation curve (positive control for protease activity), while the fluoroalkene isomers must yield a flat line (100% recovery), proving that the biological activity observed in vivo will not be confounded by metabolic cleavage.

Caption: Experimental workflow for the synthesis and biological evaluation of FADIs.

References

• An Evaluation of Peptide-Bond Isosteres - PMC - NIH. National Institutes of Health.
• Synthesis of (Z)-fluoroalkene dipeptide isosteres utilizing organocopper-mediated reduction of γ,γ-difluoro-α,β-enoates. R Discovery.
• Fluorinated Moieties for Replacement of Amide and Peptide Bonds. ResearchGate.
• Peptide-Like Molecules (PLMs): A Journey from Peptide Bond Isosteres to Gramicidin S Mimetics. PMC - NIH.
• Diastereoselective Synthesis of New ψ[(E)-CH=CMe]- and ψ[(Z)-CH=CMe]-type Alkene Dipeptide Isosteres. ACS Publications.

Sources

• 1. An Evaluation of Peptide-Bond Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Peptide-Like Molecules (PLMs): A Journey from Peptide Bond Isosteres to Gramicidin S Mimetics and Mitochondrial Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Assessing the regioselectivity of reactions with 1-Fluoroprop-1-ene

Topic: Assessing the regioselectivity of reactions with 1-Fluoroprop-1-ene Audience: Researchers, scientists, and drug development professionals.

A Comparative Guide for Synthetic Applications

Executive Summary

In medicinal chemistry and materials science, the introduction of fluorine is a pivotal strategy for modulating lipophilicity, metabolic stability, and bioactivity. However, the unique electronic duality of the fluorine atom—simultaneously electron-withdrawing by induction (-I) and electron-donating by resonance (+R)—creates complex regiochemical outcomes that differ significantly from non-fluorinated analogs.

This guide assesses the regioselectivity of 1-fluoroprop-1-ene (1-FP) compared to propene . While propene’s reactivity is governed largely by hyperconjugation and steric factors (Markovnikov’s rule), 1-FP’s reactivity is dictated by the dominant resonance stabilization of

-fluorocarbocations. This fundamental shift allows researchers to access entirely different functional group classes (e.g., aldehydes vs. alcohols) from structurally similar alkene precursors.

Quick Comparison: Reaction Outcomes

Reaction Type	Reagent	Propene Product	1-Fluoroprop-1-ene Product	Primary Driver
Hydrohalogenation	HBr	2-Bromopropane (Isopropyl bromide)	1-Bromo-1-fluoropropane	-Cation Stabilization
Hydration	H₂O / H⁺	2-Propanol (Secondary Alcohol)	Propanal (Aldehyde)	Gem-halohydrin Instability
Diels-Alder	1-Methoxybutadiene	Mixture (weak regiocontrol)	"Ortho" isomer (High regiocontrol)	Dipole Polarization

Mechanistic Principles: The "Fluorine Effect"

To predict regioselectivity in 1-FP, one must weigh the competing electronic effects of the fluorine substituent against the methyl group.

The Cation Stability Paradox

In electrophilic additions, the regiochemistry is determined by the stability of the carbocation intermediate.

• Propene: Protonation at C1 yields a secondary carbocation at C2, stabilized by hyperconjugation from the methyl group.

• 1-Fluoroprop-1-ene: Protonation could occur at C1 (yielding a secondary cation at C2) or C2 (yielding a primary cation at C1).

  • Counter-Intuitively: Protonation occurs at C2 .

  • Reason: The resulting positive charge at C1 is stabilized by the lone pairs of the fluorine atom (Resonance Effect, +R). This stabilization energy exceeds that of a standard secondary carbocation.

Mechanistic Pathway Visualization:

Caption: Decision tree illustrating why the resonance effect (+R) of fluorine directs protonation to the C2 position, overriding standard Markovnikov predictions based on alkyl substitution.

Detailed Reactivity Assessment

Case Study 1: Electrophilic Hydrohalogenation

Objective: Selective formation of geminal dihalides.

When reacting propene with HBr, the proton adds to the terminal carbon to form the more stable secondary carbocation, yielding 2-bromopropane.

In contrast, 1-fluoroprop-1-ene directs the incoming proton to the internal carbon (C2). The halide then attacks C1.

• Regioselectivity: >95:5 favoring the 1,1-product.

• Utility: This provides a direct route to gem-fluorohalides, a structural motif found in protease inhibitors, without requiring radical bromination.

Case Study 2: Acid-Catalyzed Hydration

Objective: Synthesis of carbonyls vs. alcohols.

This is the most distinct divergence in performance.

• Propene: Hydration follows Markovnikov addition to yield 2-Propanol . The reaction stops at the alcohol stage.

• 1-Fluoroprop-1-ene: Hydration initially yields 1-fluoro-1-propanol . However,

  -halohydrins are inherently unstable.

  • Mechanism:[1][2][3][4] The oxygen lone pair pushes down to form a carbonyl, expelling HF as a leaving group.

  • Result: The final isolated product is Propanal .

Implication for Drug Design: Using 1-fluoroprop-1-ene as a "masked" aldehyde equivalent allows for the introduction of a 3-carbon aldehyde chain under acidic conditions where typical oxidations might be incompatible.

Case Study 3: Diels-Alder Cycloaddition

Objective: Construction of fluorinated carbocycles.

1-Fluoroprop-1-ene acts as a dienophile. While unactivated alkenes (like propene) are poor dienophiles requiring high pressure, the electronegativity of fluorine lowers the LUMO energy slightly, increasing reactivity.

• Regiocontrol: In reactions with 1-substituted dienes (e.g., 1-methoxybutadiene), the "ortho" (1,2-disubstituted) product is favored.

• Why: The polarization of 1-FP renders C2 more nucleophilic (due to +R) and C1 more electrophilic in the transition state relative to the polarized diene.

Experimental Protocols

Protocol A: Regioselective Hydrobromination of 1-Fluoroprop-1-ene

Use this protocol to synthesize 1-bromo-1-fluoropropane.

Reagents:

• 1-Fluoroprop-1-ene (Gas or condensed liquid at -78°C)

• Anhydrous HBr (Gas)

• Dichloromethane (DCM)

• FeBr₃ (Catalyst, optional for rate enhancement)

Workflow:

• Setup: Equip a 3-neck flask with a dry ice/acetone condenser (-78°C), gas inlet tube, and magnetic stirrer. Flush with N₂.

• Solvent Loading: Charge flask with anhydrous DCM (0.5 M concentration relative to alkene).

• Reactant Condensation: Slowly condense 1-fluoroprop-1-ene into the solvent at -78°C.

• Addition: Bubble anhydrous HBr gas through the solution at a rate of 10 mL/min. Maintain temperature below -40°C to prevent polymerization.

• Monitoring: Monitor reaction by ¹⁹F NMR. Shift of starting material (δ -100 to -120 ppm, vinylic) will disappear, replaced by the doublet of triplets characteristic of the gem-fluorobromide (approx δ -130 to -150 ppm).

• Isolation: Purge excess HBr with N₂. Wash with cold NaHCO₃ (aq). Dry organic layer over MgSO₄.

• Distillation: Fractional distillation is required. Caution: Gem-halides can be labile; store over copper wire stabilizers.

Protocol B: Hydration to Propanal

Use this protocol to convert the fluoroalkene into an aldehyde.

• Mixture: Dissolve 1-fluoroprop-1-ene in a mixture of THF:H₂O (4:1).

• Catalysis: Add 10 mol% H₂SO₄.

• Reaction: Stir at room temperature for 4 hours.

• Workup: Neutralize with saturated NaHCO₃. Extract with diethyl ether.

• Analysis: GC-MS will confirm the presence of Propanal (M+ = 58) and absence of fluorine in the final product.

References

• Mechanistic Analysis of Fluoroalkene Additions Source: Chemistry LibreTexts. "Electrophilic Addition to Alkenes." URL:[Link] Relevance: Foundational principles of Markovnikov addition and carbocation stability.

• Heck Reaction Regioselectivity Source: Organic Chemistry Portal.[5] "Heck Reaction."[5] URL:[Link] Relevance: Defines the electronic control of Pd insertion in substituted alkenes.

• Carbocation Stability Trends Source: Master Organic Chemistry. "3 Factors That Stabilize Carbocations." URL:[Link] Relevance: Explains the resonance stabilization dominance of heteroatoms over alkyl induction.

Sources

• 1. vaia.com [vaia.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Heck Reaction [organic-chemistry.org]
• 4. Ruthenium-catalyzed hydration of 1-alkynes to give aldehydes: insight into anti-Markovnikov regiochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Heck reaction - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Fluoroprop-1-ene

For the diligent researcher, scientist, and drug development professional, the synthesis and application of novel chemical entities are endeavors marked by precision and caution. The responsible management of chemical waste is an integral, non-negotiable aspect of this work. This guide provides a detailed protocol for the proper disposal of 1-Fluoroprop-1-ene, a fluorinated alkene. The procedures outlined herein are grounded in established safety principles for handling halogenated organic compounds and are designed to ensure the safety of laboratory personnel and the protection of our environment.

Foundational Principles: Understanding the Hazards of 1-Fluoroprop-1-ene

1-Fluoroprop-1-ene is a fluorinated alkene, and its chemical properties necessitate careful handling and disposal.[1] The presence of a carbon-fluorine bond, one of the strongest single bonds in organic chemistry, renders the molecule relatively stable. However, this stability also means that specialized disposal methods are required to ensure its complete destruction.[2][3] Incomplete combustion can lead to the formation of smaller per- and polyfluoroalkyl substances (PFAS) and other hazardous products of incomplete combustion (PICs).[2]

Upon thermal decomposition, a primary hazard associated with 1-Fluoroprop-1-ene and other fluorinated hydrocarbons is the formation of highly corrosive and toxic hydrogen fluoride (HF).[4] Therefore, all disposal procedures must be designed to mitigate the risks associated with HF formation.

Immediate Safety and Handling

Before commencing any work with 1-Fluoroprop-1-ene, it is imperative to have a thorough understanding of its properties and to have the appropriate safety measures in place.

Personal Protective Equipment (PPE)

A robust defense against chemical exposure begins with the correct PPE. The following should be considered the minimum requirement when handling 1-Fluoroprop-1-ene:

• Eye Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

• Hand Protection: Use gloves made of a material resistant to halogenated organic compounds. Always inspect gloves for any signs of degradation before use.

• Body Protection: A lab coat or chemical-resistant apron is essential. For larger quantities or in situations with a higher risk of splashing, chemical-resistant coveralls are recommended.

• Respiratory Protection: All handling of 1-Fluoroprop-1-ene should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Prudent Laboratory Practices

• Ventilation: Ensure that your workspace is adequately ventilated. A certified chemical fume hood is the preferred environment for handling this compound.

• Ignition Sources: 1-Fluoroprop-1-ene is flammable. Keep it away from open flames, hot surfaces, and other potential sources of ignition.[5]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, alkali metals, and finely divided metals, as these can lead to vigorous or explosive reactions.[4]

Spill Management: A Swift and Safe Response

In the event of a spill, a prompt and well-rehearsed response is critical to minimize exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Ventilate: Ensure the area is well-ventilated, and if the spill is outside of a fume hood, take steps to increase air circulation.

• Contain the Spill: For liquid spills, use an inert absorbent material such as sand, earth, or vermiculite to contain the substance. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Neutralize and Clean: Once absorbed, the material should be collected using non-sparking tools and placed into a clearly labeled, sealable container for hazardous waste.

• Decontaminate: The spill area should be decontaminated with a suitable cleaning agent, followed by a thorough rinsing with water.

• Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads and contaminated PPE, must be placed in a sealed container and disposed of as hazardous waste.

The Disposal Protocol for 1-Fluoroprop-1-ene

The cornerstone of responsible disposal for halogenated organic compounds is segregation and clear labeling. Never mix halogenated waste with non-halogenated waste streams.

Waste Segregation and Collection

• Dedicated Waste Container: Designate a specific, compatible, and clearly labeled container for "Halogenated Organic Waste." The container should be made of a material that is resistant to corrosion from halogenated compounds and potential acidic byproducts.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1-Fluoroprop-1-ene," and any other components of the waste mixture.

• Secure Storage: The waste container should be kept securely closed when not in use and stored in a cool, well-ventilated area away from incompatible materials.

Step-by-Step Disposal Procedure

• Transfer to Waste Container: Carefully transfer the waste 1-Fluoroprop-1-ene into the designated halogenated waste container within a fume hood.

• Documentation: Maintain a log of the waste added to the container, including the chemical name and approximate quantity.

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for the pickup and disposal of the halogenated waste.

• Incineration: The recommended method for the final disposal of 1-Fluoroprop-1-ene is high-temperature incineration.[2][6] This process must be carried out in a facility equipped with appropriate scrubbers to neutralize the acidic gases, such as hydrogen fluoride, that are produced during combustion.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key physical and chemical properties of 1-Fluoroprop-1-ene.

Property	Value	Source
Chemical Formula	C₃H₅F	[7][8]
Molecular Weight	60.07 g/mol	[7][8]
Appearance	Colorless gas or liquid	[1]
Odor	Slightly sweet	[1]

Note: A comprehensive Safety Data Sheet (SDS) with detailed toxicological and ecological data for 1-Fluoroprop-1-ene was not available at the time of this writing. The information provided is based on available chemical data and the properties of structurally similar compounds.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the safe handling and disposal of 1-Fluoroprop-1-ene.

Caption: Decision workflow for the safe disposal of 1-Fluoroprop-1-ene.

Conclusion: A Commitment to Safety and Sustainability

The proper disposal of 1-Fluoroprop-1-ene is not merely a procedural task but a reflection of our commitment to a safe and sustainable research environment. By understanding the chemical principles at play and adhering to the detailed protocols outlined in this guide, we can ensure that our scientific pursuits are conducted with the utmost responsibility. Always consult your institution's specific guidelines and your Safety Data Sheet for the most accurate and up-to-date information.

References

• U.S. Environmental Protection Agency. (2020, February). Incineration to Manage PFAS Waste Streams. EPA. [Link]

• COPA. (n.d.). Thermal destruction of (hydro)chloro- fluorocarbons and hydrofluorocarbons. Retrieved from [Link]

• Taylor & Francis Online. (2007, April 6). On the Incinerability of Highly Fluorinated Organic Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). cis-1-Fluoro-1-propene. PubChem. Retrieved from [Link]

Sources

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• 8. cis-1-Fluoro-1-propene | C3H5F | CID 6432206 - PubChem [pubchem.ncbi.nlm.nih.gov]

Field Guide: Safe Handling &amp; Logistics for 1-Fluoroprop-1-ene

Part 1: Executive Hazard Analysis (The "Why")

As researchers, we often treat fluorinated alkenes like standard hydrocarbon gases. This is a critical error. While 1-Fluoroprop-1-ene shares the flammability of propene, its fluorinated nature introduces a secondary, often overlooked hazard: Toxic Decomposition.

When 1-Fluoroprop-1-ene burns or undergoes thermal decomposition, it does not just produce

and . It generates Hydrogen Fluoride (HF) and potentially Carbonyl Fluoride ( ) . Therefore, your safety protocol must simultaneously address explosive flammability and acute chemical toxicity .

Core Hazard Profile

Hazard Class	Classification	Critical Implication
Physical	Flammable Gas (H220)	Flash point is negligible.[1] Static discharge can trigger ignition.[2]
Physical	Gas Under Pressure (H280)	Explosion hazard if heated.[2][3][4][5][6][7] Rapid expansion causes cryogenic burns.
Health	Asphyxiant	Displaces oxygen in low-lying areas (Vapor Density > 1).
Reactive	Decomposition	Fire = HF Release. Firefighting requires acid-gas PPE.

Part 2: Engineering Controls (Primary Defense)

PPE is your last line of defense. Your primary safety relies on the engineering environment.

• Ventilation: All operations, including cylinder connections, must occur within a certified chemical fume hood or a gas cabinet exhausted to a scrubber.

• Static Grounding: The gas is extremely flammable. All transfer lines (stainless steel or copper) and cylinders must be grounded. Use braided copper grounding straps.

• Detection:

  • Flammable Gas Detector (LEL): Required near the manifold.

  • Oxygen Sensor: Mandatory if working in a confined instrument room.

Part 3: Personal Protective Equipment (PPE) Matrix

We distinguish between Phase A (Cylinder/Setup) and Phase B (Reaction/Manipulation) because the physical state of the risk changes from cryogenic/pressure to chemical/permeation.

PPE Selection Table

Body Area	Phase A: Cylinder Setup & Connection	Phase B: Reaction & Synthesis	Rationale (Causality)
Respiratory	Fume Hood (Primary). SCBA available for leaks.	Fume Hood (Primary).	Engineering controls prevent inhalation; standard respirators are ineffective against displacement asphyxiation.
Hands	Cryogenic Gloves (loose-fitting).	Double-gloving: Nitrile (inner) + Viton/Butyl (outer).	Phase A risk is frostbite from expanding gas.[3][8] Phase B risk is chemical permeation.
Eyes/Face	Face Shield + Safety Goggles.	Chemical Splash Goggles.	High-pressure lines can whip or spray liquid; face shield prevents impact/cryo injury.
Body	Flame-Resistant (FR) Lab Coat (Nomex/Kevlar).	FR Lab Coat + Chemical Apron (if handling liquid).	Synthetic fabrics (polyester) melt into skin during flash fires. FR cotton/Nomex self-extinguishes.
Feet	Closed-toe leather shoes (ESD rated preferred).	Closed-toe leather shoes.	ESD footwear reduces static buildup, a primary ignition source.

Part 4: Operational Protocol (The "How")

This workflow ensures that the gas is handled under controlled pressure and that all effluents are neutralized.

Diagram 1: Safe Handling Workflow

Caption: Operational flow from source to disposal. Note the cold trap is essential for liquefaction and pressure control.

Step-by-Step Procedure

• Pre-Check:

  • Verify regulator compatibility (typically CGA 510 or 660 for flammable gases, but check supplier specifics).

  • Leak Test: Pressurize lines with inert gas (

    ) and use a liquid leak detector (Snoop) on all joints. Never use the fluoropropene itself for leak testing.

• Transfer (Condensation Method):

  • 1-Fluoroprop-1-ene boils at approx -24°C. To measure it accurately, we condense it.

  • Set up a graduated cold trap cooled with Dry Ice/Acetone (-78°C).

  • Flow gas slowly into the trap. It will liquefy.[2]

  • Why? Handling the liquid at -78°C allows for precise volume addition via cannula transfer or syringe (with pre-cooled syringe) into the reaction vessel.

• Reaction Monitoring:

  • Ensure the reaction vessel is vented through a bubbler into a scrubber .

  • Scrubber Setup: Use a solution of 10-20% Potassium Hydroxide (KOH) or a solid-phase basic alumina trap. This neutralizes any acidic decomposition products or unreacted fluorinated material.

Part 5: Emergency & Disposal (Contingency)

The "HF Protocol"

Even though 1-Fluoroprop-1-ene is not HF, firefighters must treat a fire involving this chemical as an HF incident.

• Skin Exposure (Rapid Evaporation): Treat for frostbite immediately with warm (not hot) water.

• Fire/Thermal Decomposition:

  • Evacuate upwind.[1][5][7]

  • First Aid: If smoke/fumes were inhaled, or if skin was exposed to soot/residue from the fire, apply Calcium Gluconate Gel (2.5%) immediately to skin and seek medical aid.[9] The soot may contain HF.

Disposal of Unused Material

NEVER vent fluorinated gases to the atmosphere.

• Small Quantities: Sparge slowly through a caustic scrubber (KOH solution) in a fume hood. The effluent can then be neutralized and disposed of as aqueous chemical waste.

• Cylinders: Return to the supplier. If the cylinder is damaged or the valve is stuck, contact a specialized hazardous waste contractor for "cylinder remediation."

Part 6: References

• SynQuest Laboratories. (2019). Safety Data Sheet: 1-Fluoropropene (Isomer mixture). Retrieved from

• Airgas. (2017).[3] Safety Data Sheet: Flammable Gas Mixture (Fluorinated).[10] Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12619, 1-Fluoropropene. Retrieved from

• Honeywell. (2020). Solstice® Propellant (HFO-1234ze) Handling Guide. (Analogous fluorinated alkene handling). Retrieved from

(Note: While specific SDSs for the exact isomer 1-Fluoroprop-1-ene can be rare, handling protocols are derived from the class of flammable fluorinated alkenes, validated against standard safety practices for H220/H280 gases.)

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. synquestlabs.com [synquestlabs.com]
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• 9. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
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